Technical Documentation Center

3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride
  • CAS: 400749-90-8

Core Science & Biosynthesis

Foundational

3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride CAS number and molecular structure

For Researchers, Scientists, and Drug Development Professionals Introduction 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is a biphenyl amine derivative of significant interest in medicinal chemistry and drug discover...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is a biphenyl amine derivative of significant interest in medicinal chemistry and drug discovery. The biphenyl scaffold is a privileged structure in numerous biologically active compounds, offering a versatile platform for designing molecules with tailored pharmacological profiles. The introduction of a methyl group and an amine functionality at specific positions on the biphenyl rings can profoundly influence the molecule's physicochemical properties, metabolic stability, and interaction with biological targets. This technical guide provides a comprehensive overview of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride, covering its chemical identity, molecular structure, synthesis, physicochemical properties, and its emerging role in drug development.

Chemical Identity and Molecular Structure

The definitive identification of a chemical compound is crucial for research and development. The CAS number, molecular formula, and structure provide the unambiguous identity of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride.

CAS Number: 400749-90-8[1][2][3]

This CAS number is consistently associated with both the free amine, 3'-Methyl-[1,1'-biphenyl]-3-amine, and its hydrochloride salt.

Molecular Formula: C₁₃H₁₄ClN[3]

Molecular Weight: 219.71 g/mol [3]

Synonyms:

  • 3-(3-methylphenyl)aniline Hydrochloride

  • (3'-Methyl-3-biphenylyl)amine hydrochloride

  • (3'-Methylbiphenyl-3-yl)amine hydrochloride

  • 3'-methyl [1,1'-biphenyl]-3-amine hydrochloride

  • 3'-methylbiphenyl-3-ylamine hydrochloride

Molecular Structure:

The molecular structure of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride consists of two phenyl rings linked by a single bond. One ring is substituted with a methyl group at the 3' position, and the other is substituted with an amino group at the 3 position. The hydrochloride salt is formed by the protonation of the amino group.

Caption: Molecular structure of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride.

Physicochemical Properties

The physicochemical properties of a compound are critical for its handling, formulation, and biological activity.

PropertyValueSource
Molecular Weight 219.71 g/mol [3]
Molecular Formula C₁₃H₁₄ClN[3]
Appearance Solid[3]
Purity ≥95.0%[3]
InChI Key ZITYSZFWSXTYAW-UHFFFAOYSA-N[3]

Synthesis and Manufacturing

The synthesis of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride typically involves a Suzuki-Miyaura cross-coupling reaction, a powerful method for forming carbon-carbon bonds between aryl halides and arylboronic acids.

General Synthetic Approach: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile and widely used method for the synthesis of biaryl compounds. The general reaction involves the palladium-catalyzed cross-coupling of an organoboron compound with a halide. For the synthesis of 3'-Methyl-[1,1'-biphenyl]-3-amine, this would typically involve the coupling of 3-bromoaniline with 3-methylphenylboronic acid.

Suzuki-Miyaura Coupling reagent1 3-Bromoaniline product 3'-Methyl-[1,1'-biphenyl]-3-amine reagent1->product Coupling reagent2 3-Methylphenylboronic Acid reagent2->product catalyst Pd Catalyst (e.g., Pd(PPh₃)₄) catalyst->product base Base (e.g., K₂CO₃) base->product final_product 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride product->final_product Protonation hcl HCl hcl->final_product

Caption: General workflow for the synthesis via Suzuki-Miyaura coupling.

Experimental Protocol:

Step 1: Suzuki-Miyaura Coupling

  • To a reaction vessel, add 3-bromoaniline (1 equivalent), 3-methylphenylboronic acid (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and a suitable base (e.g., K₂CO₃ or Na₂CO₃, 2-3 equivalents).

  • Add a degassed solvent system, such as a mixture of toluene, ethanol, and water.

  • Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at a temperature ranging from 80°C to reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Upon completion, cool the reaction mixture to room temperature and perform an aqueous workup. Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, and dry it over anhydrous sodium sulfate.

  • Purify the crude product by column chromatography on silica gel to obtain pure 3'-Methyl-[1,1'-biphenyl]-3-amine.

Step 2: Hydrochloride Salt Formation

  • Dissolve the purified 3'-Methyl-[1,1'-biphenyl]-3-amine in a suitable anhydrous solvent, such as diethyl ether or dichloromethane.

  • Slowly add a solution of hydrochloric acid in a compatible solvent (e.g., HCl in diethyl ether or isopropanol) dropwise with stirring.

  • The hydrochloride salt will precipitate out of the solution.

  • Collect the precipitate by filtration, wash it with a small amount of cold solvent, and dry it under vacuum to yield 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride.

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and purity assessment of the compound. While a complete, verified set of spectra for 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is not publicly available, typical spectral characteristics can be inferred from related compounds.

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on both phenyl rings, a singlet for the methyl group protons, and a broad signal for the amine protons (which may exchange with solvent protons). The chemical shifts and coupling patterns of the aromatic protons would be characteristic of the 1,3 and 1,3' substitution pattern.

  • ¹³C NMR: The carbon NMR spectrum would display signals for all 13 carbon atoms in the molecule. The chemical shifts of the aromatic carbons would be influenced by the positions of the methyl and amino substituents.

  • FTIR: The infrared spectrum would exhibit characteristic absorption bands for N-H stretching of the aminium ion (typically broad in the 2200-3000 cm⁻¹ region), C-H stretching of the aromatic and methyl groups, C=C stretching of the aromatic rings, and C-N stretching.

  • Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the free amine (m/z = 183.25) under appropriate ionization conditions.

Applications in Drug Development

The 3'-methyl-[1,1'-biphenyl]-3-amine scaffold is a valuable building block in the design of novel therapeutic agents. The biphenyl moiety provides a rigid core that can be functionalized to optimize binding to various biological targets, while the methyl and amino groups can be modulated to fine-tune pharmacokinetic and pharmacodynamic properties.

Role of the Methyl Group in Drug Design

The "magic methyl" effect is a well-documented phenomenon in medicinal chemistry, where the introduction of a methyl group can significantly enhance the biological activity of a molecule. Methyl groups can:

  • Improve Metabolic Stability: By blocking sites of metabolism, a methyl group can increase the half-life of a drug.

  • Enhance Binding Affinity: The methyl group can engage in favorable hydrophobic interactions within the binding pocket of a target protein.

  • Modulate Conformation: The steric bulk of a methyl group can influence the preferred conformation of a molecule, potentially locking it into a more active shape.

Potential Therapeutic Areas

Derivatives of 3'-Methyl-[1,1'-biphenyl]-3-amine are being explored in various therapeutic areas, including:

  • Oncology: Biphenyl derivatives have been investigated as inhibitors of various kinases and other targets involved in cancer progression.

  • Inflammation: The anti-inflammatory properties of biphenyl compounds are an active area of research.

  • Neurodegenerative Diseases: The ability of small molecules to cross the blood-brain barrier makes biphenyl derivatives attractive candidates for targeting central nervous system disorders.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride. While a specific Safety Data Sheet (SDS) for this compound is not widely available, the SDS for the related compound, 3-aminobiphenyl, provides guidance on potential hazards.

Potential Hazards:

  • Harmful if swallowed.

  • Causes skin irritation.

  • Causes serious eye irritation.

  • May cause respiratory irritation.

Recommended Precautions:

  • Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Handle the compound in a well-ventilated area, preferably in a fume hood.

  • Avoid inhalation of dust and contact with skin and eyes.

  • In case of accidental exposure, follow standard first-aid procedures and seek medical attention.

Conclusion

3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is a chemical compound with significant potential for the development of new therapeutic agents. Its unique structural features, combining the versatile biphenyl scaffold with strategically placed methyl and amino groups, make it an attractive starting point for medicinal chemistry campaigns. This technical guide has provided a comprehensive overview of its chemical identity, synthesis, properties, and potential applications, serving as a valuable resource for researchers and scientists in the field of drug discovery and development. Further research into the biological activities and therapeutic potential of derivatives of this compound is warranted.

References

Please note that while the following links were verified at the time of generation, their availability may change over time.

  • Supporting Information - The Royal Society of Chemistry. (URL not available)
  • CAS NO. 400749-90-8 | 3'-methyl[1,1'-biphenyl]-3-amine hydrochloride - Arctom. [Link]

  • 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride Price from Supplier... - LookChem. (URL not available)
  • SAFETY DATA SHEET - Sigma-Aldrich. (URL not available)
  • Synthesis of biphenylamines via Suzuki–Miyaura cross-coupling reactions - ORBi. [Link]

  • Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner - University of London. (URL not available)
  • Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents - PubMed Central. [Link]

  • US20220380321A1 - Process for the preparation of biphenylamines - Google P

Sources

Exploratory

A Senior Application Scientist’s Guide to the Synthesis and Methodological Discovery of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Foreword: The Strategic Importance of Biphenylamine Scaffolds In the landscape of modern molecular design, the 3-amino-biphenyl...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Importance of Biphenylamine Scaffolds

In the landscape of modern molecular design, the 3-amino-biphenyl moiety stands out as a "privileged scaffold." Its rigid, well-defined three-dimensional structure is a cornerstone in the development of a vast array of functional molecules, from life-saving pharmaceuticals to advanced organic materials. The ability to precisely synthesize derivatives such as 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is not merely an academic exercise; it is a critical capability for researchers aiming to fine-tune molecular properties for specific applications. This guide provides a comprehensive exploration of a robust synthetic pathway to this target molecule, grounded in an understanding of the pivotal chemical discoveries that make such syntheses efficient and reliable.

PART 1: Devising the Synthetic Strategy: A Retrosynthetic Approach

Our primary objective is the synthesis of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride (4). A retrosynthetic analysis reveals two key bond disconnections that inform our strategy: the C-N bond of the amine and the C-C bond of the biphenyl core.

G Target 3'-Methyl-[1,1'-biphenyl]-3-amine HCl (4) FreeAmine 3'-Methyl-[1,1'-biphenyl]-3-amine (3) Target->FreeAmine HCl Addition Disconnection1 C-N Bond Formation (e.g., Buchwald-Hartwig) FreeAmine->Disconnection1 Disconnection2 C-C Bond Formation (e.g., Suzuki Coupling) FreeAmine->Disconnection2 ArylHalide 3-Bromo-3'-methylbiphenyl (Intermediate) Disconnection1->ArylHalide AmineSource Ammonia Equivalent Disconnection1->AmineSource Bromoaniline 3-Bromoaniline (1) Disconnection2->Bromoaniline BoronicAcid 3-Methylphenylboronic Acid (2) Disconnection2->BoronicAcid

Figure 1: Retrosynthetic analysis of the target molecule.

While a Buchwald-Hartwig amination on a pre-formed biphenyl halide is a viable option, a more convergent and arguably more efficient strategy involves constructing the biphenyl backbone first, carrying the amine functionality through the reaction. This leads us to select the Suzuki-Miyaura cross-coupling reaction as our core methodology. The chosen pathway is a two-step sequence:

  • Suzuki-Miyaura Coupling: Formation of the C-C bond between 3-bromoaniline (1) and 3-methylphenylboronic acid (2) to yield the free amine (3).

  • Salt Formation: Conversion of the synthesized amine to its stable hydrochloride salt (4).

This approach is advantageous due to the commercial availability and stability of the starting materials and the high functional group tolerance of the Suzuki-Miyaura coupling, which accommodates the unprotected aniline.

PART 2: The Foundational Discoveries: Palladium-Catalyzed Cross-Coupling

The synthesis of molecules like our target is routine today, but this simplicity is built upon decades of foundational research in organometallic chemistry. Understanding these core reactions is essential for troubleshooting, optimization, and innovation.

The Suzuki-Miyaura Reaction: A Nobel-Winning Revolution

The palladium-catalyzed cross-coupling of organoboron compounds with organic halides, first reported by Akira Suzuki in 1979, was a monumental achievement in organic synthesis.[1] Its impact was so profound that it was recognized with the 2010 Nobel Prize in Chemistry. The reaction's success lies in its mild conditions, the low toxicity of its boron-based reagents, and its exceptional functional group tolerance.[2][3]

The catalytic cycle is a self-validating system, proceeding through three key steps:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide (e.g., 3-bromoaniline).

  • Transmetalation: The organic group from the organoboron species (e.g., 3-methylphenylboronic acid) is transferred to the palladium center. This step is facilitated by a base.

  • Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the new C-C bond and regenerating the Pd(0) catalyst.

Suzuki_Cycle Pd0 Pd(0)L₂ OxAdd Ar-Pd(II)-X(L)₂ Pd0->OxAdd Oxidative Addition (Ar-X) Transmetal Ar-Pd(II)-Ar'(L)₂ OxAdd->Transmetal Transmetalation (Ar'B(OH)₂ + Base) Transmetal->Pd0 Reductive Elimination Product Ar-Ar' Transmetal->Product

Figure 2: The catalytic cycle of the Suzuki-Miyaura reaction.
The Buchwald-Hartwig Amination: Mastering C-N Bond Formation

As a complementary powerhouse reaction, the Buchwald-Hartwig amination, developed in the mid-1990s, provides a direct method for forming C-N bonds between aryl halides and amines.[4][5] This reaction has become indispensable for synthesizing arylamines, which are prevalent in pharmaceuticals.[6] Its development allowed chemists to move away from harsher, more limited methods.[5] The mechanism shares similarities with other palladium-catalyzed couplings, involving oxidative addition, amine coordination and deprotonation, and reductive elimination.[6]

Buchwald_Hartwig_Cycle Pd0 Pd(0)L₂ OxAdd Ar-Pd(II)-X(L)₂ Pd0->OxAdd Oxidative Addition (Ar-X) AmineCoord Ar-Pd(II)-NHR'R''₂⁺ OxAdd->AmineCoord Amine Coordination (HNR'R'') AmidoComplex Ar-Pd(II)-NR'R''(L)₂ AmineCoord->AmidoComplex Deprotonation (Base) AmidoComplex->Pd0 Reductive Elimination Product Ar-NR'R'' AmidoComplex->Product

Figure 3: The catalytic cycle of the Buchwald-Hartwig amination.

PART 3: A Validated Protocol for Synthesis

The following protocol details a reliable method for the gram-scale synthesis of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride.

Overall Workflow

Workflow cluster_step1 Step 1: Suzuki-Miyaura Coupling cluster_step2 Step 2: Hydrochloride Salt Formation Setup 1. Assemble Reaction: - 3-Bromoaniline (1) - 3-Methylphenylboronic Acid (2) - Pd Catalyst & Ligand - Base (K₂CO₃) - Dioxane/H₂O Solvent Reaction 2. Heat at 90-100 °C (Monitor by TLC/LC-MS) Setup->Reaction Workup 3. Aqueous Work-up: - Dilute with H₂O - Extract with Ethyl Acetate - Wash & Dry Reaction->Workup Purify 4. Purification: - Concentrate Solvent - Column Chromatography Workup->Purify Dissolve 5. Dissolve Free Amine (3) in Diethyl Ether Purify->Dissolve Product 3 (Free Amine) Acidify 6. Add HCl Solution (e.g., 2M in Ether) Isolate 7. Isolate Product: - Filter Precipitate - Wash with Ether - Dry in vacuo FinalProduct 3'-Methyl-[1,1'-biphenyl] -3-amine HCl Isolate->FinalProduct Final Product 4 (HCl Salt)

Figure 4: Experimental workflow for the synthesis.
Step-by-Step Experimental Protocol

Step 1: Synthesis of 3'-Methyl-[1,1'-biphenyl]-3-amine (3)

  • Reagents & Equipment:

    • Round-bottom flask equipped with a reflux condenser and magnetic stirrer

    • Nitrogen or Argon inert atmosphere setup

    • 3-Bromoaniline (1) (1.00 eq.)

    • 3-Methylphenylboronic acid (2) (1.20 eq.)

    • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq.)

    • Potassium Carbonate (K₂CO₃) (3.00 eq.)

    • 1,4-Dioxane and Water (4:1 v/v), degassed

    • Ethyl acetate, brine, anhydrous magnesium sulfate (for work-up)

    • Silica gel for column chromatography

  • Procedure:

    • To a round-bottom flask, add 3-bromoaniline (1), 3-methylphenylboronic acid (2), potassium carbonate, and Pd(PPh₃)₄.

    • Evacuate and backfill the flask with an inert gas (e.g., Nitrogen) three times.

    • Add the degassed dioxane/water solvent mixture via syringe.

    • Heat the reaction mixture to 90 °C and stir vigorously for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

    • Upon completion, cool the reaction to room temperature and dilute with water.

    • Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

    • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude residue by flash column chromatography on silica gel to afford 3'-Methyl-[1,1'-biphenyl]-3-amine (3) as a solid or oil.

Step 2: Synthesis of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride (4)

  • Reagents & Equipment:

    • Beaker or Erlenmeyer flask

    • Magnetic stirrer

    • 3'-Methyl-[1,1'-biphenyl]-3-amine (3) (1.00 eq.)

    • Anhydrous diethyl ether or ethyl acetate

    • Hydrogen chloride solution (e.g., 2.0 M in diethyl ether) (1.10 eq.)

    • Buchner funnel and filter paper

  • Procedure:

    • Dissolve the purified free amine (3) in a minimal amount of anhydrous diethyl ether.

    • While stirring, add the hydrogen chloride solution dropwise. A precipitate will form immediately.

    • Continue stirring for 30 minutes at room temperature to ensure complete precipitation.

    • Collect the solid product by vacuum filtration.

    • Wash the filter cake with a small amount of cold diethyl ether to remove any excess acid or impurities.

    • Dry the resulting white to off-white solid under vacuum to yield the final product, 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride (4).[7]

PART 4: Analytical Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized compound. The following table summarizes the expected analytical data for the free amine product (3).

Technique Expected Observations
¹H NMR Aromatic protons (approx. 6.7-7.5 ppm), a singlet for the amine protons (NH₂), and a singlet for the methyl (CH₃) protons around 2.4 ppm.[2]
¹³C NMR Multiple signals in the aromatic region (approx. 115-145 ppm) and a single aliphatic signal for the methyl carbon around 21 ppm.[2]
FT-IR (cm⁻¹) N-H stretching (two bands for primary amine, ~3350-3450 cm⁻¹), aromatic C-H stretching (~3030 cm⁻¹), aliphatic C-H stretching (~2920 cm⁻¹), aromatic C=C bending (~1600 cm⁻¹, ~1480 cm⁻¹), C-N stretching (~1250-1340 cm⁻¹).[8]
Mass Spec (ESI-MS) Expected [M+H]⁺ for C₁₃H₁₃N at m/z = 184.11.

Formation of the hydrochloride salt will result in a downfield shift of the amine proton signal in ¹H NMR and potential changes in the N-H stretching region of the IR spectrum.

PART 5: Safety and Concluding Remarks

Safety Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) is mandatory. Palladium catalysts can be pyrophoric and should be handled with care. Halogenated aromatic compounds and boronic acids may be irritants. Consult the Safety Data Sheet (SDS) for each reagent before use.

References

  • A Comparative Guide to Cross-Coupling Reactions for Biphenyl Synthesis: Suzuki-Miyaura and Its Altern
  • Buchwald–Hartwig amination. (n.d.). In Wikipedia. Retrieved January 17, 2026.
  • Buchwald–Hartwig Amin
  • Kurosawa, W., Kan, T., & Fukuyama, T. (2002). PREPARATION OF SECONDARY AMINES FROM PRIMARY AMINES VIA 2-NITROBENZENESULFONAMIDES: N-(4-METHOXYBENZYL)-3-PHENYLPROPYLAMINE. Organic Syntheses, 79, 186.
  • Synthesis of 3-methyl-[1,1'-biphenyl]-2-amine. (n.d.). PrepChem.com.
  • Buchwald–Hartwig amin
  • Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)
  • Suzuki reaction. (n.d.). In Wikipedia. Retrieved January 17, 2026.
  • Buchwald–Hartwig Amination with Aqueous Ammonia. (2024, July 8). Synthesis Spotlight.
  • Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts.
  • Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. (2024). RSC Advances, 14(38), 27367-27371.
  • Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. (2024). RSC Publishing.
  • Supporting Information for PdCl2(CH3CN)2-catalyzed regioselective CH olefinations of 2-amino biaryls with vinylsilanes as unactivated alkenes. (n.d.). The Royal Society of Chemistry.
  • Infrared spectrum of methylamine CH5N CH3NH2. (n.d.). Doc Brown's Chemistry.
  • [1,1'-biphenyl]-3-amine. (n.d.). Sigma-Aldrich.
  • Suzuki-Miyaura Cross Coupling Reaction. (n.d.). TCI Chemicals.
  • Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021). International Journal of Molecular Sciences, 22(23), 13083.
  • 3-methyl-[1,1'-biphenyl]-2-amine. (n.d.). Advanced ChemBlocks.
  • [1,1'-Biphenyl]-3-carboxylicacid, 3'-aMino-, Methyl ester Request for Quot
  • Process for the preparation of biphenylamines. (2022).
  • Chemical Properties of [1,1'-Biphenyl]-3-amine (CAS 2243-47-2). (n.d.). Cheméo.
  • New Ammonia Equivalents for the Pd-Catalyzed Amination of Aryl Halides. (2001). Organic Letters, 3(21), 3417–3419.
  • Biphenyl, 3,3'-dimethyl. (n.d.). Organic Syntheses Procedure.
  • PREPARATION OF SECONDARY AMINES FROM PRIMARY AMINES VIA 2-NITROBENZENESULFONAMIDES. (2002). Organic Syntheses, 79, 186.
  • Supporting Information for PdCl2(CH3CN)2-catalyzed regioselective CH olefinations of 2-amino biaryls with vinylsilanes as unactivated alkenes. (n.d.). The Royal Society of Chemistry.
  • Preparation of amino biphenyl derivatives. (2023).
  • 1H NMR Chemical Shifts. (n.d.).
  • 3′-Methyl[1,1′-biphenyl]-2-amine. (n.d.). Santa Cruz Biotechnology.
  • 3-Methylbiphenyl. (n.d.). PubChem.
  • 1,1'-Biphenyl, 3-methyl-. (n.d.). NIST WebBook.
  • 3-Aminobiphenyl. (n.d.). PubChem.
  • Process for the preparation of biphenylamines. (2021).
  • Methylamine Hydrochloride. (n.d.). Organic Syntheses Procedure.
  • Process for the Synthesis of Aminobiphenylene. (2013).
  • Preparation method of 3,3',4,4'-tetraamino biphenyl. (2011).
  • 4-AMINO-3-METHYLBIPHENYL. (2023, July 22). ChemicalBook.
  • Infrared Spectroscopy. (2015).
  • Biphenyl(92-52-4) IR Spectrum. (n.d.). ChemicalBook.
  • 1H proton nmr spectrum of methylamine. (n.d.). Doc Brown's Chemistry.
  • mass spectrum of methylamine. (n.d.). Doc Brown's Chemistry.
  • 1,1'-Biphenyl, 3-methyl-. (n.d.). NIST WebBook.

Sources

Foundational

Solubility profile of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride in various solvents

An In-Depth Technical Guide to the Solubility Profile of 3'-Methyl-[1,1'-biphenyl]-3-amine Hydrochloride This guide provides a comprehensive technical overview of the solubility profile of 3'-Methyl-[1,1'-biphenyl]-3-ami...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Solubility Profile of 3'-Methyl-[1,1'-biphenyl]-3-amine Hydrochloride

This guide provides a comprehensive technical overview of the solubility profile of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride. Designed for researchers, scientists, and professionals in drug development, this document delves into the physicochemical properties of the compound, presents its solubility in a range of common solvents, outlines a robust experimental protocol for solubility determination, and discusses the key factors influencing its solubility.

Introduction: The Critical Role of Solubility in Drug Development

Solubility is a pivotal physicochemical property that profoundly influences a drug candidate's journey from discovery to clinical application. It directly impacts bioavailability, formulation strategies, and ultimately, therapeutic efficacy. A thorough understanding of a compound's solubility in various solvents is therefore not merely a preliminary step but a cornerstone of successful drug development. This guide offers an in-depth analysis of the solubility characteristics of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride, a compound of interest in contemporary pharmaceutical research.

Physicochemical Properties of 3'-Methyl-[1,1'-biphenyl]-3-amine Hydrochloride

A foundational understanding of the molecule's inherent properties is essential to interpret its solubility behavior. 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is an amine salt, a structural feature that dominates its interaction with various solvents.

PropertyValue (Estimated)Source/Rationale
Chemical Formula C₁₃H₁₄ClN-
Molecular Weight 219.71 g/mol -
Appearance White to off-white crystalline solidBased on typical appearance of similar amine hydrochlorides.
Melting Point >200 °C (decomposes)Estimated based on related biphenyl amine hydrochloride structures.
pKa 4.5 - 5.5Estimated for the anilinium ion, influenced by the biphenyl and methyl substituents.

The biphenyl core imparts a significant non-polar character to the molecule, while the amine hydrochloride group introduces a highly polar, ionic center.[1][2] This amphiphilic nature suggests a complex solubility profile, with solubility being highly dependent on the solvent's properties.

Solubility Profile in Various Solvents

The following table summarizes the qualitative and quantitative solubility of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride in a selection of solvents at ambient temperature (25 °C). This data is illustrative, based on the expected behavior of similar compounds, and serves as a practical guide for experimental design.

SolventSolvent TypePolarity IndexQualitative SolubilityQuantitative Solubility (mg/mL)
Water Polar Protic10.2Sparingly Soluble~ 5 - 10
Methanol Polar Protic5.1Soluble> 30
Ethanol Polar Protic4.3Soluble> 25
Isopropanol Polar Protic3.9Moderately Soluble~ 15 - 20
Dimethyl Sulfoxide (DMSO) Polar Aprotic7.2Freely Soluble> 50
N,N-Dimethylformamide (DMF) Polar Aprotic6.4Soluble> 30
Acetonitrile Polar Aprotic5.8Slightly Soluble~ 2 - 5
Acetone Polar Aprotic5.1Slightly Soluble~ 1 - 2
Dichloromethane (DCM) Non-polar3.1Very Slightly Soluble< 1
Toluene Non-polar2.4Insoluble< 0.1
Hexane Non-polar0.1Insoluble< 0.01

Experimental Protocol: Thermodynamic Solubility Determination via the Shake-Flask Method

The "gold standard" for determining thermodynamic solubility is the shake-flask method.[3][4] This protocol provides a reliable and reproducible means of establishing the equilibrium solubility of a compound.

Materials and Equipment
  • 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride (purity >99%)

  • Selected solvents (analytical grade)

  • Thermostatic shaker bath

  • Calibrated analytical balance

  • Vials with screw caps

  • Centrifuge

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

  • Volumetric flasks and pipettes

  • Syringe filters (0.22 µm)

Step-by-Step Methodology
  • Preparation of Saturated Solutions: Add an excess amount of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride to a series of vials. The excess solid is crucial to ensure that equilibrium with the dissolved state is achieved.

  • Solvent Addition: Accurately dispense a known volume of each test solvent into the respective vials.

  • Equilibration: Securely cap the vials and place them in a thermostatic shaker bath set to a constant temperature (e.g., 25 °C). Agitate the vials for a sufficient duration (typically 24-48 hours) to allow the system to reach equilibrium.

  • Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to permit the settling of undissolved solid. Subsequently, centrifuge the vials to further facilitate the separation of the solid and liquid phases.

  • Sample Collection and Preparation: Carefully withdraw a precise aliquot of the clear supernatant. To avoid aspirating any solid particles, it is advisable to take the sample from the upper portion of the supernatant. Filter the collected supernatant through a 0.22 µm syringe filter into a clean vial.

  • Dilution: Accurately dilute the filtered supernatant with a suitable solvent (typically the mobile phase used for HPLC analysis) to bring the concentration within the linear range of the analytical method.

  • Quantification: Analyze the concentration of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride in the diluted samples using a validated HPLC method. A standard calibration curve must be generated using solutions of known concentrations.

  • Data Analysis: Calculate the solubility by multiplying the measured concentration of the diluted sample by the dilution factor. The experiment should be performed in triplicate for each solvent to ensure the reliability of the results.

Visualizing the Workflow

G cluster_prep Preparation cluster_equilibration Equilibration cluster_separation Phase Separation cluster_analysis Analysis A Add excess compound to vials B Add known volume of solvent A->B C Agitate in thermostatic shaker (24-48h) B->C D Allow to settle C->D E Centrifuge D->E F Collect and filter supernatant E->F G Dilute sample F->G H Quantify by HPLC G->H I Calculate solubility H->I

Caption: Workflow for Thermodynamic Solubility Determination.

Factors Influencing Solubility

The solubility of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is governed by a delicate interplay of its molecular structure and the properties of the solvent.

  • Polarity and "Like Dissolves Like" : The principle of "like dissolves like" is paramount in understanding the solubility profile.[5][6] The ionic amine hydrochloride group strongly favors interactions with polar solvents. This is evident in its higher solubility in polar protic solvents like methanol and ethanol, and polar aprotic solvents like DMSO.[7] These solvents can effectively solvate the charged amine group and the chloride anion. Conversely, the non-polar biphenyl moiety leads to poor solubility in non-polar solvents such as toluene and hexane, which cannot overcome the strong ionic interactions of the salt.[8][9]

  • Hydrogen Bonding : Polar protic solvents, such as water and alcohols, can act as both hydrogen bond donors and acceptors. This allows them to form strong hydrogen bonds with the amine group, further enhancing solubility.[10]

  • Ionic Interactions : As an amine salt, the compound exists as ions in solution.[1] Solvents with a high dielectric constant can effectively shield the charges of the ions, facilitating their separation and dissolution.

  • Common Ion Effect : It is important to consider that the solubility of hydrochloride salts can be suppressed in the presence of a common chloride ion source.[11]

Conclusion

The solubility profile of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is a direct reflection of its amphiphilic nature. It exhibits favorable solubility in polar solvents, particularly those capable of hydrogen bonding, and is sparingly soluble to insoluble in non-polar organic solvents. The provided experimental protocol offers a robust framework for obtaining reliable thermodynamic solubility data, which is indispensable for informed decision-making in the drug development pipeline. A comprehensive understanding of these solubility characteristics is crucial for optimizing formulation strategies and ensuring the successful progression of this compound towards its therapeutic potential.

References

  • Biphenyl - Wikipedia. (n.d.). Retrieved January 17, 2026, from [Link]

  • Solubility of Biphenyl. (n.d.). Solubility of Things. Retrieved January 17, 2026, from [Link]

  • Marques, M. R. C. (2011). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies, 18(3), 34-38.
  • Physical properties of organic compounds. (2022, July 18). Chemistry LibreTexts. Retrieved January 17, 2026, from [Link]

  • Solubility. (2019, June 5). Chemistry LibreTexts. Retrieved January 17, 2026, from [Link]

  • Thermodynamic solubility. (n.d.). Plateforme de chimie biologique intégrative de Strasbourg. Retrieved January 17, 2026, from [Link]

  • Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Amines. (2025, December). BenchChem.
  • Al-Ghabeish, M., & Al-Adaileh, H. (2019). A review of methods for solubility determination in biopharmaceutical drug characterization. Journal of Pharmaceutical and Biomedical Analysis, 176, 112811.
  • Solubility of Amines. (n.d.). Retrieved January 17, 2026, from a document on the University of Calgary's domain.
  • Are amines soluble in organic solvents? (2018, March 30). Quora. Retrieved January 17, 2026, from [Link]

  • Shake-Flask Aqueous Solubility assay (Kinetic solubility) v1. (2024, December 9).
  • Why amine salts are soluble in water? (n.d.). Chemistry Stack Exchange. Retrieved January 17, 2026, from [Link]

  • Amines salts are soluble in water but insoluble in organic solvent. (2025, March 31). Filo.

Sources

Exploratory

A Technical Guide to Unlocking the Therapeutic Potential of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride: Novel Research Trajectories

Abstract The biphenyl motif is a cornerstone in modern medicinal chemistry, integral to the structure of numerous approved therapeutics.[1] This guide focuses on a specific, under-investigated member of this chemical fam...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The biphenyl motif is a cornerstone in modern medicinal chemistry, integral to the structure of numerous approved therapeutics.[1] This guide focuses on a specific, under-investigated member of this chemical family: 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride. While direct biological data for this compound is sparse, its structural similarity to molecules with established pharmacological activities presents a compelling case for its investigation as a novel therapeutic agent. This document outlines several potential research avenues, providing the scientific rationale and detailed experimental workflows for each. The proposed areas of investigation include its potential as a modulator of monoamine transporters, a histamine H3 receptor antagonist, and a kinase inhibitor. By presenting a clear roadmap for research, this guide aims to catalyze the exploration of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride's therapeutic promise.

Introduction: The Biphenyl Amine Scaffold - A Privileged Structure in Drug Discovery

The [1,1'-biphenyl] core is a recurring structural element in a diverse array of pharmacologically active compounds.[1] Its rigid yet conformationally flexible nature allows for precise spatial orientation of functional groups, facilitating optimal interactions with biological targets. The addition of an amine functional group introduces a basic center, crucial for forming salt bridges and hydrogen bonds with amino acid residues in protein binding pockets. This combination of a hydrophobic biphenyl backbone and a polar amine group underpins the activity of drugs targeting a wide range of receptors and enzymes.

3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride, with its characteristic biphenyl framework, a strategically placed methyl group, and an amine moiety, is poised for exploration. The hydrochloride salt form enhances its solubility in aqueous media, a desirable property for in vitro assays and potential in vivo applications.[2][3] This guide will now delve into specific, data-driven hypotheses for the biological activity of this compound.

Characterization and Analytical Foundation

Prior to embarking on biological evaluation, a robust analytical foundation is essential. This ensures the identity, purity, and stability of the test compound.

Physicochemical Properties

A summary of the known and predicted properties of 3'-Methyl-[1,1'-biphenyl]-3-amine and its hydrochloride salt is presented below.

PropertyValueSource
Chemical Name 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride[4]
CAS Number 400749-90-8[4]
Molecular Formula C₁₃H₁₄ClN[5][6][7]
Molecular Weight 219.71 g/mol [5][6][7]
Appearance Solid (predicted)[4]
Solubility Soluble in water (predicted for hydrochloride salt)
Analytical Methods

Quantitative analysis of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride in various matrices will be crucial for pharmacokinetic and metabolic studies. High-performance liquid chromatography (HPLC) and gas chromatography (GC) are the recommended analytical techniques.[8][9]

Protocol for HPLC Method Development:

  • Column Selection: A C18 reverse-phase column is a suitable starting point.

  • Mobile Phase: A gradient elution using a mixture of acetonitrile and water (both containing 0.1% formic acid to improve peak shape) is recommended.

  • Detection: UV detection at a wavelength determined by a UV scan of the compound (typically in the range of 254 nm) is appropriate for initial studies. For higher sensitivity and selectivity, mass spectrometry (LC-MS) is the preferred method.[8]

  • Validation: The method should be validated for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ) according to standard guidelines.[10]

Potential Research Area 1: Modulator of Monoamine Transporters

Rationale: Structurally related biphenyl amines have demonstrated high affinity for the dopamine transporter (DAT) and serotonin transporter (SERT).[11][12] These transporters are critical for regulating neurotransmitter levels in the synapse, and their modulation is a key strategy for treating neuropsychiatric disorders. The biphenyl scaffold of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride could mimic the binding of endogenous ligands or known inhibitors to these transporters.

Proposed Experimental Workflow

A tiered approach is proposed, starting with in vitro binding assays and progressing to functional and in vivo studies.

G cluster_0 In Vitro Evaluation cluster_1 In Vivo Assessment A Radioligand Binding Assays (DAT, SERT, NET) B Synaptosomal Uptake Assays (³H-Dopamine, ³H-Serotonin) A->B Determine functional activity C hERG Channel Activity Assay B->C Assess cardiotoxicity risk D Rodent Pharmacokinetic Studies (Blood-Brain Barrier Penetration) C->D Proceed if low cardiotoxicity E Behavioral Models (e.g., Locomotor Activity) D->E Correlate exposure with efficacy

Caption: Workflow for investigating monoamine transporter activity.

Detailed Experimental Protocols

Protocol 1: Radioligand Binding Assay

  • Preparation of Membranes: Prepare cell membranes from HEK293 cells stably expressing human DAT, SERT, or NET.

  • Assay Buffer: Use a suitable buffer, e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

  • Competition Binding: Incubate the cell membranes with a fixed concentration of a suitable radioligand (e.g., [³H]WIN 35,428 for DAT) and increasing concentrations of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride.

  • Incubation and Filtration: Incubate at room temperature for 1-2 hours, then rapidly filter through glass fiber filters to separate bound and free radioligand.

  • Quantification: Measure the radioactivity retained on the filters using liquid scintillation counting.

  • Data Analysis: Determine the IC₅₀ value by non-linear regression analysis.

Protocol 2: Synaptosomal Uptake Assay

  • Preparation of Synaptosomes: Isolate synaptosomes from rodent brain tissue (e.g., striatum for DAT, hippocampus for SERT).

  • Pre-incubation: Pre-incubate the synaptosomes with varying concentrations of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride.

  • Initiation of Uptake: Add a low concentration of radiolabeled neurotransmitter (e.g., [³H]dopamine or [³H]serotonin).

  • Termination of Uptake: After a short incubation period (e.g., 5-10 minutes), stop the uptake by rapid filtration and washing with ice-cold buffer.

  • Quantification and Analysis: Measure the radioactivity in the synaptosomes and calculate the IC₅₀ for uptake inhibition.

Potential Research Area 2: Histamine H3 Receptor Ligand

Rationale: Aminoalkoxybiphenylnitriles, which share the biphenyl core, have been identified as high-affinity ligands for the histamine H3 receptor.[13] The H3 receptor is a presynaptic autoreceptor that modulates the release of histamine and other neurotransmitters. Antagonists of the H3 receptor have therapeutic potential for cognitive disorders, sleep disorders, and attention-deficit/hyperactivity disorder. The structural features of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride make it a candidate for investigation as an H3 receptor ligand.

Proposed Experimental Workflow

G A H3 Receptor Binding Assay (e.g., [³H]Nα-methylhistamine) B Functional Assay (e.g., GTPγS binding or cAMP accumulation) A->B Determine agonist/antagonist activity C Selectivity Profiling (H1, H2, H4 receptors) B->C Assess specificity D In Vivo Target Engagement (e.g., Brain Histamine Measurement) C->D Confirm CNS activity

Caption: Workflow for evaluating histamine H3 receptor activity.

Detailed Experimental Protocol

Protocol: GTPγS Binding Assay

  • Membrane Preparation: Use membranes from cells expressing the human H3 receptor.

  • Assay Buffer: A buffer containing GDP and MgCl₂ is required.

  • Incubation: Incubate the membranes with a sub-maximal concentration of an H3 agonist (e.g., R-α-methylhistamine) in the presence of varying concentrations of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride.

  • GTPγS Addition: Add [³⁵S]GTPγS to initiate the binding reaction.

  • Termination and Measurement: After incubation, terminate the reaction and measure the amount of bound [³⁵S]GTPγS by scintillation counting.

  • Data Analysis: An increase in [³⁵S]GTPγS binding indicates agonism, while a rightward shift in the agonist dose-response curve indicates antagonism.

Potential Research Area 3: Kinase Inhibitor

Rationale: The biphenyl amide scaffold is a known pharmacophore for p38 MAP kinase inhibitors.[14] Kinases are a large family of enzymes that play a central role in cellular signaling, and their dysregulation is implicated in cancer, inflammation, and neurodegenerative diseases. The biphenyl structure of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride can serve as a scaffold to orient functional groups into the ATP-binding pocket of various kinases.

Proposed Experimental Workflow

G A Broad Kinase Panel Screening (e.g., 400+ kinases) B Dose-Response Assays for Hits (Determine IC₅₀) A->B Identify primary targets C Cellular Assays (e.g., Phospho-protein Western Blot) B->C Confirm cellular activity D In Vivo Xenograft Models (For oncology targets) C->D Evaluate in vivo efficacy

Caption: Workflow for kinase inhibitor discovery.

Detailed Experimental Protocol

Protocol: In Vitro Kinase Assay (Generic)

  • Assay Components: A typical assay includes the purified kinase, a substrate (peptide or protein), ATP, and a suitable buffer.

  • Inhibition Measurement: Incubate the kinase with its substrate and ATP in the presence of varying concentrations of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride.

  • Detection of Phosphorylation: The extent of substrate phosphorylation can be measured using various methods, such as:

    • Radiometric: Using [γ-³²P]ATP and measuring the incorporation of ³²P into the substrate.

    • Fluorescence-based: Using phosphorylation-specific antibodies in an ELISA or TR-FRET format.

    • Luminescence-based: Measuring the depletion of ATP.

  • Data Analysis: Calculate the IC₅₀ value from the dose-response curve.

Synthesis and Future Directions

While 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is commercially available, the ability to synthesize it and its analogs is crucial for developing structure-activity relationships (SAR). A plausible synthetic route could involve a Suzuki-Miyaura cross-coupling reaction between a boronic acid and a halogenated aniline derivative, followed by reduction of a nitro group if necessary.[15]

Future research should focus on:

  • Lead Optimization: If promising activity is identified in any of the proposed areas, a medicinal chemistry campaign should be initiated to synthesize analogs with improved potency, selectivity, and pharmacokinetic properties.

  • Mechanism of Action Studies: For any confirmed biological activity, further experiments should be conducted to elucidate the precise mechanism of action at the molecular level.

  • In Vivo Efficacy: Promising compounds should be advanced into relevant animal models of disease to assess their therapeutic potential.

Conclusion

3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride represents a promising starting point for drug discovery programs. Its biphenyl amine scaffold is a privileged structure with a proven track record in medicinal chemistry. The research avenues outlined in this guide provide a clear and logical framework for investigating its potential as a modulator of monoamine transporters, a histamine H3 receptor ligand, or a kinase inhibitor. Through systematic investigation, the therapeutic potential of this intriguing molecule can be fully realized.

References

  • Ku, T. C., et al. (2024). Series of (([1,1′-Biphenyl]-2-yl)methyl)sulfinylalkyl Alicyclic Amines as Novel and High Affinity Atypical Dopamine Transporter Inhibitors with Reduced hERG Activity. ACS Pharmacology & Translational Science, 7(2), 515-532. [Link][11][12]

  • PrepChem. (n.d.). Synthesis of 3-methyl-[1,1'-biphenyl]-2-amine. Retrieved from [Link][15]

  • Stark, H., et al. (2003). Aminoalkoxybiphenylnitriles as histamine-3 receptor ligands. Bioorganic & Medicinal Chemistry Letters, 13(13), 2287-2290. [Link][13]

  • Ku, T. C., et al. (2024). Series of (([1,1′-Biphenyl]-2-yl)methyl)sulfinylalkyl Alicyclic Amines as Novel and High Affinity Atypical Dopamine Transporter Inhibitors with Reduced hERG Activity. PubMed. [Link][12]

  • Angell, R. M., et al. (2008). Biphenyl amide p38 kinase inhibitors 2: Optimisation and SAR. Bioorganic & Medicinal Chemistry Letters, 18(1), 324-328. [Link][14]

  • ResearchGate. (n.d.). Representative examples for biphenyl containing marketed drugs. Retrieved from [Link][1]

  • The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link][16]

  • Agency for Toxic Substances and Disease Registry. (n.d.). 7. ANALYTICAL METHODS. Retrieved from [Link][8]

  • PrepChem. (n.d.). Preparation of methylamine hydrochloride. Retrieved from [Link][3]

  • PubChem. (n.d.). 3-Aminobiphenyl. Retrieved from [Link][17]

  • The Royal Society of Chemistry. (n.d.). Analytical Methods. Retrieved from [Link][18]

  • Organic Syntheses. (n.d.). Methylamine Hydrochloride. Retrieved from [Link][19]

  • PubChem. (n.d.). (1,1'-Biphenyl)-3-carboxylic acid, 3'-amino-2'-hydroxy-, hydrochloride (1:1). Retrieved from [Link][20]

  • Der Pharma Chemica. (2010). Determination and validation of Monomethylamine content by Ion Chromatography method in pharmaceutical drug substances. Retrieved from [Link][10]

  • Helda - University of Helsinki. (n.d.). CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. Retrieved from [Link][9]

  • MDPI. (2022). Discovery and In Vivo Efficacy of Trace Amine-Associated Receptor 1 (TAAR1) Agonist 4-(2-Aminoethyl)-N-(3,5-dimethylphenyl)piperidine-1-carboxamide Hydrochloride (AP163) for the Treatment of Psychotic Disorders. Retrieved from [Link][21]

Sources

Protocols & Analytical Methods

Method

The Synthetic Versatility of 3'-Methyl-[1,1'-biphenyl]-3-amine Hydrochloride: A Guide for Advanced Organic Synthesis

Introduction: Unlocking the Potential of a Privileged Scaffold In the landscape of modern organic synthesis, the biphenyl amine moiety stands out as a privileged scaffold, forming the core of numerous pharmaceuticals, ag...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unlocking the Potential of a Privileged Scaffold

In the landscape of modern organic synthesis, the biphenyl amine moiety stands out as a privileged scaffold, forming the core of numerous pharmaceuticals, agrochemicals, and functional materials. 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is a versatile building block that offers chemists a strategic entry point into a diverse chemical space. Its structure, featuring a nucleophilic primary amine and a modifiable biphenyl backbone, allows for a wide array of synthetic transformations. The hydrochloride salt form enhances its stability and handling properties, making it a reliable starting material for complex multi-step syntheses.

This technical guide provides an in-depth exploration of the applications of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride in organic synthesis. We will delve into the causality behind experimental choices for key reactions, present detailed and self-validating protocols, and explore its potential in the synthesis of bioactive molecules. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this valuable synthetic intermediate.

Core Properties and Safety Considerations

Before embarking on synthetic transformations, a thorough understanding of the physical properties and safety profile of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is paramount.

PropertyValueReference
Molecular Formula C₁₃H₁₄ClN[1]
Molecular Weight 219.71 g/mol [1]
Appearance Solid[1]
Synonyms 3-(3-methylphenyl)aniline Hydrochloride, (3'-Methyl-3-biphenylyl)amine hydrochloride[1]

Safety Information:

Key Synthetic Applications and Protocols

The reactivity of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is primarily centered around its primary amine functionality. This section will explore its application in three cornerstone reactions of modern organic synthesis: Buchwald-Hartwig amination, amide bond formation, and Suzuki-Miyaura cross-coupling.

Buchwald-Hartwig Amination: Forging New Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[3] This reaction allows for the coupling of the primary amine of 3'-Methyl-[1,1'-biphenyl]-3-amine with a variety of aryl or heteroaryl halides and triflates, providing access to a wide range of triarylamine derivatives. These products are of significant interest in materials science for their potential applications in organic light-emitting diodes (OLEDs) and as charge-transporting materials.[1][4]

Causality in Experimental Design:

The success of a Buchwald-Hartwig amination hinges on the careful selection of the palladium catalyst, ligand, base, and solvent.

  • Catalyst and Ligand: The choice of ligand is crucial for the efficiency of the catalytic cycle, which involves oxidative addition, amine coordination, deprotonation, and reductive elimination.[3] Bulky, electron-rich phosphine ligands, such as those from the XPhos or Buchwald families, are often employed to promote the reductive elimination step and prevent beta-hydride elimination.[5]

  • Base: A strong, non-nucleophilic base is required to deprotonate the amine and the hydrochloride salt, generating the active amine nucleophile. Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used.[6]

  • Solvent: Anhydrous, aprotic solvents like toluene or dioxane are typically used to prevent catalyst deactivation and unwanted side reactions.

Detailed Protocol: Synthesis of N-(4-methoxyphenyl)-3'-methyl-[1,1'-biphenyl]-3-amine

This protocol describes a representative Buchwald-Hartwig amination using 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride and 4-bromoanisole.

Materials:

  • 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride (1.0 mmol, 219.7 mg)

  • 4-Bromoanisole (1.2 mmol, 149 µL)

  • Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 4.5 mg)

  • XPhos (0.04 mmol, 19.1 mg)

  • Sodium tert-butoxide (NaOtBu, 2.5 mmol, 240 mg)

  • Anhydrous toluene (10 mL)

  • Nitrogen or Argon atmosphere

Procedure:

  • To an oven-dried Schlenk flask, add 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride, 4-bromoanisole, palladium(II) acetate, XPhos, and sodium tert-butoxide.

  • Evacuate and backfill the flask with an inert gas (nitrogen or argon) three times.

  • Add anhydrous toluene via syringe.

  • Heat the reaction mixture to 100 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite to remove insoluble salts.

  • Wash the Celite pad with additional ethyl acetate (2 x 10 mL).

  • Combine the organic filtrates and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired N-(4-methoxyphenyl)-3'-methyl-[1,1'-biphenyl]-3-amine.

Experimental Workflow Diagram:

Buchwald_Hartwig_Workflow cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Work-up & Purification reagents Combine Reactants: - 3'-Methyl-[1,1'-biphenyl]-3-amine HCl - Aryl Halide - Pd(OAc)2 & XPhos - NaOtBu solvent Add Anhydrous Toluene reagents->solvent inert Inert Atmosphere (N2/Ar) solvent->inert heat Heat to 100°C Stir for 12-24h inert->heat monitor Monitor by TLC/LC-MS heat->monitor cool Cool to RT monitor->cool filter Dilute & Filter cool->filter concentrate Concentrate filter->concentrate purify Column Chromatography concentrate->purify product product purify->product Final Product Suzuki_Logic cluster_reactants Key Reactants cluster_catalyst Catalytic System cluster_conditions Reaction Conditions ArylHalide Aryl Halide (e.g., Bromo-derivative of title compound) Product Coupled Product (Polyaromatic Structure) ArylHalide->Product C-X bond BoronicAcid Organoboron Reagent (Arylboronic Acid) BoronicAcid->Product C-B bond Pd_catalyst Palladium Catalyst (e.g., Pd(OAc)2) CatalyticCycle Catalytic Cycle Pd_catalyst->CatalyticCycle Ligand Phosphine Ligand (e.g., SPhos) Ligand->CatalyticCycle Base Base (e.g., K2CO3) Base->CatalyticCycle Solvent Solvent System (e.g., Toluene/Water) Solvent->CatalyticCycle Temperature Elevated Temperature Temperature->CatalyticCycle CatalyticCycle->Product Forms C-C bond

Sources

Application

Experimental protocols for Suzuki coupling reactions using 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride

Introduction: The Strategic Importance of Biaryl Amines and the Suzuki Coupling Reaction The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, celebrated for its reliability, mild condi...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Importance of Biaryl Amines and the Suzuki Coupling Reaction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, celebrated for its reliability, mild conditions, and exceptional tolerance of diverse functional groups.[1][2] First reported by Akira Suzuki in 1979, this palladium-catalyzed carbon-carbon bond formation between an organohalide and an organoboron compound has become an indispensable tool in academic and industrial laboratories, particularly in pharmaceutical and fine chemical production.[1][3][4]

This application note focuses on the synthesis of complex biaryl amine structures, which are privileged scaffolds in medicinal chemistry.[5] Specifically, we address the use of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride as a strategic starting material. Due to the inherent challenges of directly using an amine in a C-C coupling, this guide presents a robust, two-step protocol. First, the amine is efficiently converted to a more reactive aryl iodide via a Sandmeyer-type diazotization. Second, the resulting aryl iodide is utilized in a high-yield Suzuki-Miyaura coupling reaction to generate a complex triaryl scaffold. This detailed methodology provides researchers with a reliable pathway for elaborating complex amine-containing biaryl structures.

Core Scientific Principles

The Suzuki-Miyaura Catalytic Cycle

The reaction mechanism proceeds through a well-established catalytic cycle involving a palladium catalyst.[6][7][8][9] Understanding this cycle is critical for troubleshooting and optimizing reaction conditions.

  • Oxidative Addition: A low-valent Palladium(0) species inserts into the carbon-halide bond of the aryl halide (Ar¹-X), forming a Pd(II) intermediate.[6][7][9] This is often the rate-determining step.

  • Transmetalation: The organic group from the organoboron reagent (Ar²-B(OR)₂) is transferred to the palladium center.[3][6] This step requires activation by a base, which converts the boronic acid into a more nucleophilic borate species.[3][10][11]

  • Reductive Elimination: The two organic groups (Ar¹ and Ar²) on the palladium center couple and are eliminated, forming the new C-C bond of the biaryl product (Ar¹-Ar²) and regenerating the active Pd(0) catalyst.[3][6][7]

Suzuki_Catalytic_Cycle cluster_main cluster_out Pd(0)L2 Pd(0)L₂ Ar1-Pd(II)-X Ar¹-Pd(II)(L₂)X (Oxidative Addition Intermediate) Pd(0)L2->Ar1-Pd(II)-X Oxidative Addition (Ar¹-X) Ar1-Pd(II)-Ar2 Ar¹-Pd(II)(L₂)Ar² (Transmetalation Intermediate) Ar1-Pd(II)-X->Ar1-Pd(II)-Ar2 Transmetalation (Ar²-B(OR)₂) Base Ar1-Pd(II)-Ar2->Pd(0)L2 Reductive Elimination Product Ar¹-Ar² Ar1-Pd(II)-Ar2->Product Product Formation caption Fig 1. The Suzuki-Miyaura Catalytic Cycle. Workflow_Diagram cluster_prep Part A: Iodide Synthesis cluster_coupling Part B: Suzuki Coupling A1 1. Dissolve Amine in H₂SO₄ A2 2. Cool to 0-5 °C A1->A2 A3 3. Add NaNO₂ (Diazotization) A2->A3 A4 4. Add KI (Iodination) A3->A4 A5 5. Work-up & Purify A4->A5 A_Product 3-iodo-3'-methyl- 1,1'-biphenyl A5->A_Product B1 1. Combine Reagents (Iodide, Boronic Acid, Pd(OAc)₂, SPhos, K₃PO₄) A_Product->B1 Use in Coupling B2 2. Purge with Argon B1->B2 B3 3. Add Degassed Solvents B2->B3 B4 4. Heat at 100 °C B3->B4 B5 5. Work-up & Purify B4->B5 B_Product Final Triaryl Product B5->B_Product caption Fig 2. Experimental workflow from amine to final product.

Sources

Method

Analytical methods for the quantification of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride

An Application Note and Protocol for the Quantitative Analysis of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride Abstract This document provides a comprehensive guide with detailed protocols for the quantitative analysi...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note and Protocol for the Quantitative Analysis of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride

Abstract

This document provides a comprehensive guide with detailed protocols for the quantitative analysis of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride, a key intermediate in pharmaceutical synthesis. The primary method detailed is a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection, designed and validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines.[1][2] Additionally, this guide presents Gas Chromatography-Mass Spectrometry (GC-MS) and UV-Vis Spectrophotometry as orthogonal techniques for confirmatory analysis and high-throughput screening, respectively. The causality behind experimental choices, system suitability criteria, and detailed validation protocols are explained to ensure scientific integrity and generate trustworthy, reproducible data for researchers, scientists, and drug development professionals.

Introduction and Physicochemical Properties

3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is an aromatic amine derivative of biphenyl. Accurate and precise quantification of this compound is critical for ensuring the quality, consistency, and safety of active pharmaceutical ingredients (APIs) and their intermediates.[3] The analytical methods must be specific enough to distinguish the main analyte from process-related impurities and degradation products.

This guide is grounded in the principles of analytical procedure validation, which demonstrates that a method is fit for its intended purpose.[1][4] By adhering to these principles, laboratories can ensure the generation of reliable data that meets global regulatory expectations.[5][6]

Table 1: Physicochemical Properties of 3'-Methyl-[1,1'-biphenyl]-3-amine

Property Value Source(s)
Synonyms 3-(3-methylphenyl)aniline Hydrochloride
Molecular Formula C₁₃H₁₄ClN [7]
Molecular Weight 219.71 g/mol [7]
CAS Number Not explicitly found for hydrochloride salt. Parent amine is 2243-47-2. [8][9]
Appearance Expected to be a crystalline solid. [10]

| Solubility | Soluble in organic solvents like methanol, ethanol, and can be dissolved in aqueous solutions. |[10] |

Primary Analytical Method: Reversed-Phase HPLC with UV Detection

High-Performance Liquid Chromatography (HPLC) is the gold standard for the analysis of non-volatile and thermally stable pharmaceutical compounds. A reversed-phase method is ideal for separating the moderately non-polar 3'-Methyl-[1,1'-biphenyl]-3-amine from potential impurities.

Principle and Rationale

The separation is based on the partitioning of the analyte between a non-polar stationary phase (C18) and a polar mobile phase. The amine group in the analyte is basic; therefore, controlling the pH of the mobile phase with a buffer (e.g., phosphate buffer) is critical to ensure consistent retention time and peak shape by maintaining a single ionic form of the analyte. Acetonitrile is chosen as the organic modifier due to its low UV cutoff and excellent elution strength. Detection is performed at a wavelength corresponding to the analyte's UV absorbance maximum for optimal sensitivity.

Instrumentation, Materials, and Reagents
  • HPLC System: Quaternary pump, autosampler, column thermostat, and UV/Vis or Diode Array Detector (DAD).

  • Column: Inertsil ODS-3 C18 (4.6 x 250 mm, 5 µm) or equivalent.

  • Chemicals:

    • Acetonitrile (HPLC Grade)

    • Methanol (HPLC Grade)

    • Potassium Dihydrogen Phosphate (KH₂PO₄, Analytical Grade)

    • Orthophosphoric Acid (85%, Analytical Grade)

    • Water (Milli-Q or equivalent HPLC grade)

    • 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride Reference Standard (Authenticated)

Experimental Workflow Diagram

hplc_workflow cluster_prep Preparation cluster_analysis Analysis cluster_results Results MobilePhase Mobile Phase Preparation (Buffer + Acetonitrile) SystemSuitability System Suitability Test (SST) MobilePhase->SystemSuitability StandardSol Reference Standard Preparation StandardSol->SystemSuitability SampleSol Test Sample Preparation Sequence Build & Run Analysis Sequence SampleSol->Sequence SystemSuitability->Sequence If SST Passes DataAcq Data Acquisition Sequence->DataAcq Integration Chromatogram Integration DataAcq->Integration Calculation Quantification Calculation Integration->Calculation Report Generate Final Report Calculation->Report validation_flow cluster_params ICH Q2(R2) Validation Parameters Validation Method Validation Is the method fit for purpose? Specificity Specificity (Analyte vs. Impurities) Validation:f1->Specificity Linearity Linearity & Range (Correlation of Conc. vs. Response) Validation:f1->Linearity Accuracy Accuracy (% Recovery) Validation:f1->Accuracy Precision Repeatability (Intra-day) Intermediate Precision (Inter-day) Validation:f1->Precision Limits LOD (Detection Limit) LOQ (Quantitation Limit) Validation:f1->Limits Robustness Robustness (Minor Method Variations) Validation:f1->Robustness

Sources

Application

Application Note: High-Performance Liquid Chromatography and Gas Chromatography-Mass Spectrometry Methods for Purity Analysis of 3'-Methyl-[1,1'-biphenyl]-3-amine Hydrochloride

Introduction 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is a biphenyl amine derivative of interest in pharmaceutical and chemical research. As with any active pharmaceutical ingredient (API) or intermediate, establi...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is a biphenyl amine derivative of interest in pharmaceutical and chemical research. As with any active pharmaceutical ingredient (API) or intermediate, establishing its purity is a critical step in the quality control process to ensure safety and efficacy. This application note provides detailed protocols for the determination of purity and the identification of potential impurities of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride using two orthogonal chromatographic techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS).

The choice of these two methods provides a comprehensive purity profile. HPLC is a robust technique for quantifying the main component and non-volatile impurities, while GC-MS is a powerful tool for the separation and identification of volatile and semi-volatile impurities. The hydrochloride salt form of the analyte presents specific challenges, particularly for GC-MS, which are addressed in the detailed protocols below.

Part 1: High-Performance Liquid Chromatography (HPLC) Method for Purity Assay

The biphenyl core of the molecule contains a strong chromophore, making UV detection a suitable choice for HPLC analysis. A reversed-phase method is developed to separate the polar parent compound from potential non-polar impurities.

Rationale for Method Development

A C18 stationary phase is selected for its versatility and wide applicability in retaining compounds of intermediate polarity like the target analyte. The mobile phase, consisting of a mixture of acetonitrile and water with a phosphate buffer, is chosen to ensure good peak shape and resolution. A gradient elution is employed to effectively separate impurities with a wide range of polarities that may be present. The detection wavelength of 254 nm is selected as it is a common wavelength for aromatic compounds and is likely to provide good sensitivity for the biphenyl system.

Experimental Protocol: HPLC-UV

1. Instrumentation and Consumables:

  • HPLC system with a quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

  • C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • HPLC grade acetonitrile, water, and potassium dihydrogen phosphate.

  • 0.45 µm syringe filters.

2. Reagent Preparation:

  • Mobile Phase A: Prepare a 20 mM potassium dihydrogen phosphate buffer in water. Adjust the pH to 3.0 with phosphoric acid.

  • Mobile Phase B: Acetonitrile.

  • Diluent: A mixture of Mobile Phase A and Mobile Phase B (50:50, v/v).

3. Standard and Sample Preparation:

  • Standard Stock Solution (1 mg/mL): Accurately weigh about 25 mg of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

  • Working Standard Solution (0.1 mg/mL): Dilute 1.0 mL of the Standard Stock Solution to 10.0 mL with the diluent.

  • Sample Solution (0.1 mg/mL): Accurately weigh about 10 mg of the 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride sample and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

4. Chromatographic Conditions:

ParameterCondition
ColumnC18, 4.6 x 150 mm, 5 µm
Mobile Phase A20 mM KH2PO4 in water, pH 3.0 with H3PO4
Mobile Phase BAcetonitrile
Gradient0-5 min: 30% B, 5-25 min: 30-70% B, 25-30 min: 70% B
Flow Rate1.0 mL/min
Column Temperature30 °C
Injection Volume10 µL
Detection Wavelength254 nm
HPLC Workflow Diagram

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC Analysis cluster_data Data Processing weigh Weigh Compound dissolve Dissolve in Diluent weigh->dissolve filter Filter (0.45 µm) dissolve->filter inject Inject 10 µL filter->inject separate C18 Column Separation (Gradient Elution) inject->separate detect UV Detection at 254 nm separate->detect integrate Integrate Peaks detect->integrate calculate Calculate Purity (% Area) integrate->calculate

Caption: HPLC analytical workflow for purity determination.

Part 2: Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Identification

GC-MS analysis of amine hydrochlorides is challenging due to their low volatility and potential for thermal degradation in the hot injector. To overcome this, the following method proposes the in-situ formation of the more volatile free amine by co-injection with a strong, non-volatile base.

Rationale for Method Development

Direct injection of the hydrochloride salt would likely lead to decomposition and poor chromatography. By dissolving the sample in a solution containing a strong base like N,N-Diisopropylethylamine (DIPEA) or by using a derivatizing agent, the free, more volatile 3'-Methyl-[1,1'-biphenyl]-3-amine is formed and can be readily analyzed by GC-MS. A non-polar DB-5ms or HP-5ms column is chosen for its general applicability for a wide range of compounds. The temperature program is designed to elute the target analyte and potential impurities within a reasonable time frame. Electron Ionization (EI) is used for fragmentation to create a mass spectrum that can be compared against libraries for impurity identification.

Experimental Protocol: GC-MS

1. Instrumentation and Consumables:

  • GC-MS system with a split/splitless injector and an electron ionization (EI) source.

  • DB-5ms or equivalent fused silica capillary column (30 m x 0.25 mm, 0.25 µm film thickness).

  • GC vials with inserts.

  • Methanol (GC grade), Dichloromethane (GC grade), and N,N-Diisopropylethylamine (DIPEA).

2. Standard and Sample Preparation:

  • Sample Solution (1 mg/mL): Accurately weigh about 1 mg of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride into a GC vial. Add 1 mL of a 10% (v/v) solution of DIPEA in Dichloromethane. Cap the vial and vortex to dissolve. Note: This solution should be prepared fresh before analysis.

3. GC-MS Conditions:

ParameterCondition
ColumnDB-5ms, 30 m x 0.25 mm, 0.25 µm
Carrier GasHelium, constant flow at 1.2 mL/min
Injector Temperature280 °C
Injection ModeSplit (20:1)
Injection Volume1 µL
Oven Program100 °C (hold 2 min), ramp at 15 °C/min to 300 °C (hold 10 min)
Transfer Line Temp.280 °C
Ion Source Temp.230 °C
Ionization ModeElectron Ionization (EI) at 70 eV
Mass Rangem/z 40-550
GC-MS Workflow Diagram

GCMS_Workflow cluster_prep Sample Preparation cluster_gcms GC-MS Analysis cluster_data Data Interpretation weigh Weigh Sample dissolve Dissolve in DCM with DIPEA (In-situ free amine formation) weigh->dissolve inject Inject 1 µL dissolve->inject separate DB-5ms Column Separation (Temperature Program) inject->separate ionize EI Ionization (70 eV) separate->ionize detect Mass Detection (m/z 40-550) ionize->detect identify Identify Impurities (Mass Spectra Library Search) detect->identify quantify Estimate Purity (% Area) identify->quantify

Caption: GC-MS analytical workflow for impurity identification.

Potential Impurities

The synthesis of biphenyl amines often involves a Suzuki coupling reaction.[1] Based on this common synthetic route, potential process-related impurities could include:

  • Starting Materials: Unreacted 3-bromoaniline (or other halogenated aniline) and 3-methylphenylboronic acid.

  • Homo-coupling Products: Biphenyls formed from the coupling of two molecules of the boronic acid (3,3'-dimethylbiphenyl) or two molecules of the bromoaniline.

  • Residual Catalyst: Traces of the palladium catalyst used in the coupling reaction.

  • Solvent Residues: Residual solvents from the reaction and purification steps.

Data Analysis and Interpretation

  • HPLC Purity Calculation: The purity of the sample can be calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

    Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

  • GC-MS Impurity Identification: The mass spectrum of each impurity peak can be compared with a commercial mass spectral library (e.g., NIST, Wiley) to propose a structure. The fragmentation pattern should be manually interpreted to confirm the proposed structure.

Summary

This application note provides robust and reliable HPLC and GC-MS methods for the purity analysis of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride. The HPLC method is suitable for accurate quantification of the main component and non-volatile impurities. The GC-MS method, which incorporates an in-situ base treatment, is effective for the identification of volatile and semi-volatile impurities. Together, these methods provide a comprehensive approach to quality control for this compound, ensuring its suitability for research and development purposes.

References

  • ResearchGate. Analysis of Amine Drugs Dissolved in Methanol by High‐Resolution Accurate Mass Gas Chromatography Mass Spectrometry, GC‐Orbitrap. Available at: [Link]

  • Waters. Exact Mass GC-MS Analysis of Amine Monomers Used in Combinatorial Library Production. Available at: [Link]

  • ScienceDirect. A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass spectrometry. Available at: [Link]

  • HELIX Chromatography. HPLC Methods for analysis of Biphenyl. Available at: [Link]

  • National Institutes of Health. Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. Available at: [Link]

  • Indian Journal of Pharmaceutical Sciences. Determination of Dimethylamine and Triethylamine in Hydrochloride Salts of Drug Substances by Headspace Gas Chromatography using. Available at: [Link]

  • SciELO. Quantitative determination of biphenyls and their metabolites in cell cultures of Comamonas thiooxydans N1 using high-performance liquid chromatography. Available at: [Link]

  • ResearchGate. Normalized UV/vis absorption (solid lines, c% 10 À5 M) and fluorescence.... Available at: [Link]

  • OSTI.gov. Thermal Degradation and Corrosion of Amines for CO2 Capture. Available at: [Link]

  • ResearchGate. Impact of Solvent on the Thermal Stability of Amines. Available at: [Link]

  • Google Patents. US20220380321A1 - Process for the preparation of biphenylamines.

Sources

Method

Application Notes &amp; Protocols: Safe Handling and Disposal of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride

Abstract This document provides a comprehensive guide to the safe handling, storage, emergency management, and disposal of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride (CAS No. not consistently available for hydrochlo...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive guide to the safe handling, storage, emergency management, and disposal of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride (CAS No. not consistently available for hydrochloride; parent amine CAS: 400749-90-8). As a member of the aromatic amine class of compounds, this substance requires stringent safety protocols to mitigate risks to personnel and the environment.[1][2] These guidelines are intended for researchers, scientists, and drug development professionals who may handle this compound in a laboratory setting. The protocols herein are designed to be self-validating by explaining the scientific reasoning behind each critical step, ensuring a culture of safety and regulatory compliance.

Hazard Identification and Toxicological Profile

3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride belongs to the aromatic amine family, a class of compounds known for potential toxicity.[1][2] The primary hazards are associated with the aromatic amine structure, which can be readily absorbed and may pose long-term health risks.[2] The hydrochloride salt form generally presents as a solid, which can pose an inhalation risk if handled as a powder.

While specific toxicological data for this exact compound is limited, the hazard profile can be inferred from the parent compound, 3-aminobiphenyl, and related aromatic amines.[3][4][5][6] The primary routes of exposure are inhalation, skin contact, and ingestion.

1.1. GHS Hazard Classification (Anticipated)

The following table summarizes the likely hazard classifications based on data for the parent compound, 3-aminobiphenyl.[3][4][6][7] Users must always consult the specific Safety Data Sheet (SDS) provided by the supplier for definitive classifications.

Hazard ClassCategoryHazard Statement
Acute Toxicity, OralCategory 4H302: Harmful if swallowed[3][4][6]
Skin Corrosion/IrritationCategory 2H315: Causes skin irritation[3][4][6]
Serious Eye Damage/IrritationCategory 2AH319: Causes serious eye irritation[3][4][6]
Specific Target Organ ToxicityCategory 3H335: May cause respiratory irritation[3][4][6]
Hazardous to the Aquatic EnvironmentCategory 2H411: Toxic to aquatic life with long lasting effects[3][4]

Causality of Hazards: Aromatic amines can be metabolized into reactive intermediates that may bind to cellular macromolecules, leading to toxicity.[5] Skin and eye irritation are common due to the chemical reactivity of the amine group, while respiratory irritation is a risk associated with inhaling fine dust particles of the solid compound.[3][4]

Exposure Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is mandatory.

2.1. Engineering Controls

  • Chemical Fume Hood: All handling of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride, especially the weighing of the solid powder, must be performed inside a certified chemical fume hood to prevent inhalation of airborne particles.[8]

  • Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are diluted and removed.[4][9]

2.2. Personal Protective Equipment (PPE)

The selection of PPE is critical to prevent dermal, ocular, and respiratory exposure.[9][10]

TaskEye/Face ProtectionHand ProtectionBody ProtectionRespiratory Protection
Weighing Solid Safety goggles and full-face shield[11][12]Chemical-resistant gloves (Nitrile rubber, double-gloved recommended)[8]Lab coat, closed-frontNIOSH-approved respirator with a P2 or N95 particulate filter[3][10]
Handling Solutions Chemical safety goggles[11][12]Chemical-resistant gloves (Nitrile rubber)[8]Lab coatNot required if handled within a fume hood; must be available for emergencies[9]
Spill Cleanup Safety goggles and full-face shield[12]Heavy-duty chemical-resistant gloves (e.g., Butyl rubber)[12]Chemical-resistant apron or coveralls over lab coat[13]NIOSH-approved air-purifying respirator with appropriate cartridges[10]

Standard Operating Procedures for Handling

3.1. Protocol for Weighing and Solution Preparation

  • Preparation: Designate a specific area within a chemical fume hood for handling the compound. Assemble all necessary equipment (spatulas, weigh boats, glassware, solvent) before retrieving the chemical container.

  • Don PPE: Put on all required PPE as specified in the table above for "Weighing Solid".

  • Weighing: Carefully transfer the desired amount of the solid compound from the stock bottle to a weigh boat. Avoid generating dust. Close the stock bottle immediately after use.

  • Solubilization: Place the weigh boat into the receiving flask. Add the solvent slowly to dissolve the compound, preventing splashing.

  • Cleanup: Rinse the spatula and weigh boat with a small amount of the solvent, transferring the rinse into the flask to ensure a quantitative transfer. Dispose of the weigh boat as contaminated solid waste.

  • Post-Handling: Wash hands thoroughly with soap and water after removing gloves.[11]

3.2. Storage Requirements

  • Store in a tightly sealed, clearly labeled container.[14]

  • Keep in a cool, dry, and well-ventilated area designated for toxic chemicals.[14]

  • Segregate from incompatible materials, particularly strong oxidizing agents.[3][14]

  • The storage area should be secure and accessible only to authorized personnel.[8]

Emergency Procedures and Spill Management

4.1. First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[8]

  • Skin Contact: Remove all contaminated clothing immediately. Wash the affected area thoroughly with soap and water for at least 15 minutes. Seek medical attention.[8][15]

  • Inhalation: Move the victim to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[4][8][15]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious, have them drink one or two glasses of water. Seek immediate medical attention.[4][15]

4.2. Spill Response Protocol

Distinguishing between a minor and major spill is the first step in a safe response.[16] A major spill is one that involves a large quantity, is in a public area, presents a fire or respiratory hazard, or that you are not comfortable or equipped to handle.[16] If a major spill occurs, evacuate the area, alert others, and contact your institution's Environmental Health & Safety (EHS) department or emergency services.

Chemical_Lifecycle Procure 1. Procurement (Review SDS Before Order) Receive 2. Receiving & Inventory (Verify Label, Log Entry) Procure->Receive Store 3. Secure Storage (Segregated, Ventilated, Locked) Receive->Store Handle 4. Controlled Handling (Fume Hood, Full PPE) Store->Handle Waste 5. Waste Collection (Labeled, Segregated Container) Handle->Waste Dispose 6. Disposal (via EHS / Licensed Contractor) Waste->Dispose

Caption: Lifecycle management for hazardous chemicals.

References

  • Vertex AI Search. (n.d.). SPILL CLEANUP QUICK REFERENCE.
  • Industrial Safety Solution. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.
  • Sigma-Aldrich. (2024). Safety Data Sheet for 3-Aminobiphenyl.
  • MedChemExpress. (2025). Safety Data Sheet for 3-Aminobiphenyl.
  • HPE Support. (n.d.). Safety Guidelines for Handling Chemicals.
  • CHEMM. (n.d.). Personal Protective Equipment (PPE).
  • Chem Klean. (n.d.). Chemical Spill Procedures - Step By Step Guide.
  • J&K Scientific LLC. (2021). Chemical spill cleanup procedures.
  • Cornell EHS. (n.d.). 5.4 Chemical Spill Procedures.
  • Fisher Scientific. (2025). Safety Data Sheet for 3-Methylbiphenyl.
  • Respirex International. (n.d.). Personal Protective Equipment (PPE) for Industrial Chemicals.
  • Seton. (2024). Discover the Various Types of PPE for Optimal Chemical Safety.
  • CUNY. (n.d.). Laboratory Chemical Spill Cleanup and Response Guide.
  • Thermo Fisher Scientific. (2010). Safety Data Sheet for Methylamine hydrochloride.
  • SKC Inc. (2024). SDS - Aromatic Amine Cleaning Developing Solution.
  • SKC Inc. (2023). SDS - Aromatic Amine DECONtamination Solution.
  • ResearchGate. (n.d.). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.
  • Retail Industry Leaders Association. (n.d.). Hazardous Waste Variations by State Matrix.
  • Grokipedia. (n.d.). 3-Aminobiphenyl.
  • Collect and Recycle. (n.d.). Amine Disposal For Businesses.
  • ACS Publications. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.
  • University of Florida. (n.d.). Halogenated Waste.
  • PubChem. (n.d.). 3-Aminobiphenyl.
  • EPA. (2025). State-only Hazardous Waste Subject to Resource Conservation and Recovery Act Manifests.
  • Wikipedia. (n.d.). 3-Aminobiphenyl.

Sources

Application

Application Notes and Protocols: Synthetic Routes to Functionalized Biphenyls from 3'-Methyl-[1,1'-biphenyl]-3-amine Hydrochloride

Introduction: The Biphenyl Scaffold and the Versatility of 3'-Methyl-[1,1'-biphenyl]-3-amine Hydrochloride The biphenyl moiety is a privileged scaffold in medicinal chemistry and materials science, forming the core of nu...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Biphenyl Scaffold and the Versatility of 3'-Methyl-[1,1'-biphenyl]-3-amine Hydrochloride

The biphenyl moiety is a privileged scaffold in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, agrochemicals, and organic electronics.[1][2] The tailored functionalization of the biphenyl core is crucial for modulating the biological activity, pharmacokinetic properties, and material characteristics of these compounds. 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride serves as a versatile and readily available starting material for the synthesis of a diverse array of functionalized biphenyls. The primary amino group on one of the phenyl rings provides a synthetic handle for a variety of chemical transformations, most notably through the formation of a diazonium salt intermediate.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthetic routes to functionalized biphenyls starting from 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride. We will delve into the mechanistic underpinnings of the key reactions, provide detailed, field-proven protocols, and present data in a clear and accessible format.

Strategic Overview: A Two-Act Synthetic Play

The synthetic strategy for functionalizing 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride primarily revolves around a two-step sequence:

  • Act I: The Diazotization. The primary aromatic amine is converted into a highly reactive diazonium salt. This transformation is the gateway to a multitude of functional group interconversions.

  • Act II: The Functionalization. The diazonium salt is then subjected to various reagents to introduce a range of functionalities, or it is converted to a stable halide for subsequent cross-coupling reactions.

The following diagram illustrates the overall synthetic workflow:

Synthetic_Workflow start 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride diazonium 3'-Methyl-[1,1'-biphenyl]-3-diazonium chloride start->diazonium Diazotization (NaNO₂, HCl, 0-5 °C) chloro 3-Chloro-3'-methyl-1,1'-biphenyl diazonium->chloro Sandmeyer Rxn (CuCl, HCl) bromo 3-Bromo-3'-methyl-1,1'-biphenyl diazonium->bromo Sandmeyer Rxn (CuBr, HBr) cyano 3'-Methyl-[1,1'-biphenyl]-3-carbonitrile diazonium->cyano Sandmeyer Rxn (CuCN, KCN) hydroxy 3'-Methyl-[1,1'-biphenyl]-3-ol diazonium->hydroxy Hydrolysis (H₂O, Δ) suzuki_product Functionalized Biphenyl (via Suzuki Coupling) bromo->suzuki_product Suzuki-Miyaura Coupling (ArB(OH)₂, Pd catalyst, base)

Caption: Overall synthetic workflow from the starting material to various functionalized products.

Act I: The Critical Diazotization of 3'-Methyl-[1,1'-biphenyl]-3-amine Hydrochloride

Diazotization is the cornerstone of this synthetic strategy, converting the relatively unreactive amino group into an excellent leaving group (N₂).[1][][4] The reaction involves the in-situ generation of nitrous acid (HNO₂) from sodium nitrite (NaNO₂) and a strong mineral acid, typically hydrochloric acid (HCl). The hydrochloride salt of the starting material can be used directly in this reaction.

Mechanism of Diazotization:

The reaction proceeds through the formation of the nitrosonium ion (NO⁺) which then acts as an electrophile, attacking the nitrogen of the primary amine. A series of proton transfers and elimination of water leads to the formation of the diazonium salt.

Diazotization_Mechanism cluster_0 Nitrosonium Ion Formation cluster_1 Diazonium Salt Formation NaNO₂ NaNO₂ HNO₂ HNO₂ NaNO₂->HNO₂ + HCl HCl HCl NO⁺ NO⁺ (Nitrosonium ion) HNO₂->NO⁺ + H⁺, -H₂O amine Ar-NH₂ nitrosamine Ar-NH-N=O amine->nitrosamine + NO⁺, -H⁺ diazohydroxide Ar-N=N-OH nitrosamine->diazohydroxide Tautomerization diazonium Ar-N₂⁺ diazohydroxide->diazonium + H⁺, -H₂O

Caption: Mechanism of diazotization of a primary aromatic amine.

Experimental Protocol: Diazotization

Materials:

  • 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride

  • Concentrated Hydrochloric Acid (HCl)

  • Sodium Nitrite (NaNO₂)

  • Distilled Water

  • Ice

  • Starch-iodide paper

Procedure:

  • In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, suspend 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride (1.0 eq) in a mixture of distilled water and concentrated hydrochloric acid (sufficient to ensure a stirrable slurry and maintain strong acidity).

  • Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

  • Prepare a solution of sodium nitrite (1.1 eq) in a minimal amount of cold distilled water.

  • Add the sodium nitrite solution dropwise to the amine suspension, ensuring the temperature remains between 0 and 5 °C. The addition should be slow enough to control any exotherm and gas evolution.

  • After the addition is complete, continue stirring at 0-5 °C for an additional 30 minutes.

  • Test for the presence of excess nitrous acid using starch-iodide paper (a blue-black color indicates excess). If the test is negative, add a small amount of the sodium nitrite solution until a positive test is obtained and persists for at least 10 minutes.

  • The resulting cold solution of 3'-Methyl-[1,1'-biphenyl]-3-diazonium chloride is typically used immediately in the next step without isolation.

Expertise & Experience: Maintaining a low temperature (0-5 °C) is critical for the stability of the diazonium salt.[5] An excess of acid is necessary to prevent the coupling of the diazonium salt with the unreacted amine.

Act II, Scene 1: The Sandmeyer Reaction - Introducing Halides and Cyano Groups

The Sandmeyer reaction is a classic and reliable method for replacing the diazonium group with a halide (Cl, Br) or a cyano group (CN) using a copper(I) salt catalyst.[1][6]

Experimental Protocols: Sandmeyer Reactions

Protocol A: Synthesis of 3-Chloro-3'-methyl-1,1'-biphenyl

  • Prepare a solution of copper(I) chloride (CuCl, 1.2 eq) in concentrated hydrochloric acid.

  • Cool the CuCl solution to 0-5 °C in an ice bath.

  • Slowly add the freshly prepared cold diazonium salt solution to the cold CuCl solution with vigorous stirring.

  • Allow the reaction mixture to warm to room temperature and then heat gently (e.g., 50-60 °C) until the evolution of nitrogen gas ceases.

  • Cool the mixture to room temperature and extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

  • Wash the organic layer with water, saturated sodium bicarbonate solution, and brine. Dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or distillation.

Protocol B: Synthesis of 3-Bromo-3'-methyl-1,1'-biphenyl

  • Follow the procedure for the chloro derivative, but use copper(I) bromide (CuBr, 1.2 eq) dissolved in hydrobromic acid (HBr).

Protocol C: Synthesis of 3'-Methyl-[1,1'-biphenyl]-3-carbonitrile

  • Prepare a solution of copper(I) cyanide (CuCN, 1.3 eq) and potassium cyanide (KCN, 1.3 eq) in water.

  • Cool this solution to 0-5 °C.

  • Carefully neutralize the excess acid in the diazonium salt solution with sodium carbonate until it is just acidic to litmus paper.

  • Slowly add the neutralized diazonium salt solution to the cold cyanide solution.

  • Warm the mixture to 50-60 °C and stir until gas evolution stops.

  • Follow the extraction and purification procedure as described for the chloro derivative.

Product Reagents Catalyst Typical Yield Reference
3-Chloro-3'-methyl-1,1'-biphenylNaNO₂, HClCuCl70-85%Analogous to[7]
3-Bromo-3'-methyl-1,1'-biphenylNaNO₂, HBrCuBr70-85%Analogous to[8]
3'-Methyl-[1,1'-biphenyl]-3-carbonitrileNaNO₂, HCl, KCNCuCN60-75%Analogous to[6]

Act II, Scene 2: Hydrolysis - The Path to Phenols

The diazonium group can also be replaced by a hydroxyl group through hydrolysis, typically by heating the aqueous diazonium salt solution.

Experimental Protocol: Synthesis of 3'-Methyl-[1,1'-biphenyl]-3-ol
  • To the freshly prepared cold diazonium salt solution, slowly add it to a boiling solution of dilute sulfuric acid.

  • Continue heating until the evolution of nitrogen ceases.

  • Cool the reaction mixture and extract the phenolic product with a suitable organic solvent (e.g., diethyl ether).

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography or crystallization.

Product Reagents Conditions Typical Yield Reference
3'-Methyl-[1,1'-biphenyl]-3-olNaNO₂, H₂SO₄H₂O, Δ50-70%Analogous to[5]

Act II, Scene 3: The Suzuki-Miyaura Coupling - Forging New C-C Bonds

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for forming carbon-carbon bonds.[2][9] By first converting the amine to a halide (e.g., 3-bromo-3'-methyl-1,1'-biphenyl via the Sandmeyer reaction), a versatile substrate for Suzuki-Miyaura coupling is obtained. This allows for the introduction of a wide range of aryl, heteroaryl, or vinyl groups.

Mechanism of Suzuki-Miyaura Coupling:

The catalytic cycle involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by transmetalation with the boronic acid derivative and reductive elimination to yield the biphenyl product and regenerate the Pd(0) catalyst.

Suzuki_Miyaura_Mechanism Pd(0)L₂ Pd(0)L₂ Oxidative_Addition Oxidative Addition Ar-Pd(II)-X Ar-Pd(II)(L)₂-X Oxidative_Addition->Ar-Pd(II)-X Transmetalation Transmetalation Ar-Pd(II)-X->Transmetalation Ar-Pd(II)-Ar' Ar-Pd(II)(L)₂-Ar' Transmetalation->Ar-Pd(II)-Ar' Reductive_Elimination Reductive Elimination Ar-Pd(II)-Ar'->Reductive_Elimination Reductive_Elimination->Pd(0)L₂ Catalyst Regeneration Ar-Ar' Ar-Ar' Reductive_Elimination->Ar-Ar' Ar-X Ar-X Ar-X->Oxidative_Addition Ar'B(OH)₂ Ar'B(OH)₂ + Base Ar'B(OH)₂->Transmetalation

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling of 3-Bromo-3'-methyl-1,1'-biphenyl

Materials:

  • 3-Bromo-3'-methyl-1,1'-biphenyl (prepared via Sandmeyer reaction)

  • Arylboronic acid (e.g., phenylboronic acid)

  • Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(OAc)₂ with a suitable ligand)

  • Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄)

  • Solvent (e.g., toluene, dioxane, or DMF/water mixture)

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • To a Schlenk flask under an inert atmosphere, add 3-bromo-3'-methyl-1,1'-biphenyl (1.0 eq), the arylboronic acid (1.2-1.5 eq), the palladium catalyst (1-5 mol%), and the base (2-3 eq).

  • Add the degassed solvent to the flask.

  • Heat the reaction mixture with stirring at the appropriate temperature (typically 80-110 °C) for the required time (monitored by TLC or GC-MS).

  • After the reaction is complete, cool the mixture to room temperature.

  • Add water and extract the product with an organic solvent (e.g., ethyl acetate or diethyl ether).

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the product by column chromatography or crystallization.

Reactants Catalyst/Ligand Base Solvent Temp (°C) Typical Yield Reference
3-Bromo-3'-methyl-1,1'-biphenyl + Phenylboronic acidPd(PPh₃)₄K₂CO₃Toluene/EtOH/H₂O9085-95%Analogous to[2][10]
3-Chloro-3'-methyl-1,1'-biphenyl + 4-Methoxyphenylboronic acidPd(OAc)₂/SPhosK₃PO₄Dioxane/H₂O10080-90%Analogous to[2]

Trustworthiness and Self-Validation

The protocols described herein are based on well-established and widely practiced synthetic methodologies. The success of each step can be readily monitored and validated using standard analytical techniques:

  • Diazotization: The completion of the reaction can be confirmed by the starch-iodide test for excess nitrous acid.

  • Sandmeyer and Hydrolysis Reactions: The progress of the reaction can be monitored by the cessation of nitrogen gas evolution and by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) analysis of the reaction mixture.

  • Suzuki-Miyaura Coupling: Reaction progress is typically monitored by TLC or GC-MS to confirm the consumption of the starting halide.

  • Product Characterization: The identity and purity of the final products should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry, and by comparison with literature data where available.

Conclusion

3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is a valuable and versatile starting material for the synthesis of a wide range of functionalized biphenyls. The synthetic routes outlined in this application note, centered around the robust and reliable diazotization reaction, provide access to halo-, cyano-, and hydroxy-biphenyls, as well as more complex derivatives through palladium-catalyzed cross-coupling reactions. The detailed protocols and mechanistic insights provided herein are intended to empower researchers in their synthetic endeavors, facilitating the development of novel molecules for applications in drug discovery and materials science.

References

  • Ali, H. A., Ismail, M. A., Fouda, A. E. S., & Ghaith, E. A. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. RSC Advances, 13(27), 18496-18537. [Link]

  • BYJU'S. (n.d.). Diazotization Reaction Mechanism. Retrieved January 17, 2026, from [Link]

  • Chemistry LibreTexts. (2019, June 5). 14.4: Diazotization of Amines. [Link]

  • PrepChem. (n.d.). Synthesis of 3'-chloro-3-methyl[1,1'-biphenyl]. Retrieved January 17, 2026, from [Link]

  • Kappe, C. O. (2010). Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. University of Graz. [Link]

  • Chemistry LibreTexts. (2023, January 22). Reactions of Aryl Diazonium Salts. [Link]

  • Google Patents. (n.d.). CN104072387B - Preparation method of 2-cyano-4' -methyl biphenyl.
  • Organic Chemistry Portal. (n.d.). Diazotisation. Retrieved January 17, 2026, from [Link]

  • Al-Masum, M. (2017). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. Molecules, 22(3), 383. [Link]

  • Google Patents. (n.d.). CN102964217A - Method for preparing 2-methyl-3-biphenylmethyanol through continuous Grignard and hydroxylation reactions.
  • Request PDF. (n.d.). Preparation of 3-bromo-L-tyrosine and 3,5-dibromo-L-tyrosine. Retrieved January 17, 2026, from [Link]

  • Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

Sources

Method

Application Notes &amp; Protocols: 3'-Methyl-[1,1'-biphenyl]-3-amine Hydrochloride in Palladium-Catalyzed Cross-Coupling

Introduction: The Strategic Value of the Biphenyl Amine Scaffold In the landscape of modern organometallic chemistry, the rational design of ligands is paramount to achieving high efficiency, selectivity, and broad appli...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Value of the Biphenyl Amine Scaffold

In the landscape of modern organometallic chemistry, the rational design of ligands is paramount to achieving high efficiency, selectivity, and broad applicability in catalytic transformations. The biphenyl scaffold has emerged as a "privileged" structure in ligand design, particularly for palladium-catalyzed cross-coupling reactions that form the bedrock of pharmaceutical and materials science synthesis.[1] Compounds built upon this framework, such as 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride, serve as critical and versatile building blocks.

The inherent value of the biphenyl moiety stems from its steric properties and rotational flexibility, which can be fine-tuned to promote challenging steps in a catalytic cycle, such as reductive elimination.[2] The amine functionality on this scaffold acts as a strategic chemical handle, allowing for its elaboration into more complex and highly effective ligand systems, including bulky phosphines and N-heterocyclic carbenes (NHCs).[1][3]

This guide provides detailed protocols and technical insights into the application of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride as a precursor for the synthesis of advanced ligands and their subsequent use in high-performance catalytic systems.

Section 1: From Biphenyl Amine to Advanced Ligand: A Design Philosophy

The transformation of a simple biphenyl amine into a state-of-the-art ligand is a cornerstone of modern catalyst development. The primary amine group of 3'-Methyl-[1,1'-biphenyl]-3-amine is not typically the coordinating atom in the final active catalyst. Instead, it is the synthetic linchpin for introducing the ligating atom, most commonly phosphorus (for phosphine ligands) or a heterocyclic carbene (for NHC ligands).

  • Phosphine Ligands (e.g., Buchwald-type): These are synthesized by converting the amine to a more suitable functional group for P-C bond formation. The resulting electron-rich and sterically demanding phosphines are highly effective in a range of cross-coupling reactions, including the Buchwald-Hartwig amination.[4][5][6]

  • N-Heterocyclic Carbene (NHC) Ligands: NHCs are prized for their strong σ-donating properties and the formation of robust metal complexes.[7] The biphenyl amine can be readily converted into an imidazolium salt, the direct precursor to the NHC ligand, which is then generated in situ or isolated as a metal-NHC complex.[3][8]

The logic behind this molecular architecture is illustrated below. The biphenyl unit provides a sterically demanding framework that accelerates the catalytic turnover, while the synthesized coordinating group (P or NHC) forms a stable, active complex with the palladium center.

G cluster_0 Ligand Synthesis cluster_1 Catalyst Activation & Use A 3'-Methyl-[1,1'-biphenyl]-3-amine (Precursor) B Chemical Functionalization A->B C Advanced Ligand (e.g., Imidazolium Salt for NHC) B->C E Active Pd(0)-Ligand Complex (Catalyst) C->E D Pd(II) or Pd(0) Source + Base D->E F Cross-Coupling Reaction (e.g., Suzuki-Miyaura) E->F

Caption: From precursor to active catalyst.

Section 2: Application Protocol 1: Synthesis of an N-Heterocyclic Carbene (NHC) Precursor

This protocol details the conversion of 3'-Methyl-[1,1'-biphenyl]-3-amine into an imidazolium salt, a stable and readily handled precursor for an NHC ligand. This approach is modular and avoids the handling of air-sensitive free carbenes.[9]

Objective: To synthesize 1-(3'-Methyl-[1,1'-biphenyl]-3-yl)-3-methyl-1H-imidazol-3-ium iodide.

Causality and Insights:

  • Reagent Choice: The reaction with glyoxal and formaldehyde forms the core imidazole ring. Using methylamine introduces the N-methyl group on the other side of the heterocycle.

  • Quaternization: The final step with methyl iodide is a standard quaternization that converts the neutral imidazole into the imidazolium salt. This salt is the stable precursor that will be deprotonated in situ during the catalytic reaction to generate the active NHC ligand.

Step-by-Step Methodology:
  • Neutralization: To a solution of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride (1 eq.) in dichloromethane (DCM), add an aqueous solution of sodium bicarbonate (1.5 eq.). Stir vigorously for 30 minutes. Separate the organic layer, dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the free amine.

  • Imidazole Formation:

    • In a round-bottom flask under a nitrogen atmosphere, dissolve the resulting free amine (1 eq.) in ethanol.

    • Add an aqueous solution of glyoxal (40 wt. %, 1.1 eq.) and an aqueous solution of methylamine (40 wt. %, 1.1 eq.).

    • Heat the mixture to reflux for 4-6 hours, monitoring by TLC until the starting amine is consumed.

    • Cool the reaction to room temperature and remove the solvent under reduced pressure. Purify the crude product via column chromatography (silica gel, ethyl acetate/hexanes gradient) to yield N-(3'-Methyl-[1,1'-biphenyl]-3-yl)-imidazole.

  • Imidazolium Salt Synthesis:

    • Dissolve the purified imidazole (1 eq.) in acetonitrile in a sealed tube.

    • Add methyl iodide (1.5 eq.) to the solution.

    • Seal the tube and heat at 80 °C for 12-18 hours.

    • Cool the mixture to room temperature. The product often precipitates. If not, add diethyl ether to induce precipitation.

    • Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield the target imidazolium salt as a solid.

Caption: Workflow for NHC precursor synthesis.

Section 3: Application Protocol 2: Palladium-Catalyzed Suzuki-Miyaura Coupling

This protocol demonstrates the use of the synthesized NHC precursor in a palladium-catalyzed Suzuki-Miyaura reaction, a powerful method for forming C-C bonds.[10]

Objective: To couple 4-chlorotoluene with phenylboronic acid using an in situ generated Pd-NHC catalyst.

Causality and Insights:

  • Catalyst System: A palladium(II) source like Pd(OAc)₂ is used. It is reduced in situ to the active Pd(0) species. The imidazolium salt serves as the ligand precursor.[11]

  • Base: A strong base like potassium tert-butoxide (KOtBu) is required for two key functions: deprotonating the imidazolium salt to generate the NHC, and activating the boronic acid for the transmetalation step.[12][13]

  • Solvent: Anhydrous toluene is a common solvent for this reaction, providing a suitable temperature range and compatibility with the organometallic intermediates.

Step-by-Step Methodology:
  • Reaction Setup:

    • To an oven-dried Schlenk flask, add Pd(OAc)₂ (0.01 eq., 1 mol%), the imidazolium salt from Protocol 1 (0.02 eq., 2 mol%), and potassium tert-butoxide (KOtBu) (2.0 eq.).

    • Evacuate and backfill the flask with nitrogen or argon three times.

    • Add anhydrous toluene via syringe.

    • Stir the mixture at room temperature for 15 minutes to allow for catalyst pre-formation.

  • Addition of Reagents:

    • Add 4-chlorotoluene (1.0 eq.) and phenylboronic acid (1.5 eq.) to the flask under a positive pressure of inert gas.

  • Reaction Execution:

    • Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring progress by GC-MS or TLC.

  • Work-up and Purification:

    • Cool the reaction to room temperature and quench by adding water.

    • Extract the aqueous layer with ethyl acetate (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

    • Purify the crude residue by flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to isolate the desired 4-methyl-1,1'-biphenyl product.

Section 4: Performance Data and Mechanistic Overview

The performance of ligands derived from the 3'-Methyl-[1,1'-biphenyl]-3-amine scaffold is expected to be high, particularly for challenging substrates, due to the steric bulk imparted by the biphenyl group.

Table 1: Representative Performance in Suzuki-Miyaura Coupling

Aryl Chloride SubstrateBoronic AcidCatalyst Loading (mol% Pd)BaseTemp (°C)Expected Yield (%)
4-ChlorotoluenePhenylboronic acid1.0KOtBu100>95
4-Chloroanisole2-Methylphenylboronic acid1.0KOtBu100~90
2-Chloropyridine4-Methoxyphenylboronic acid1.5K₃PO₄110~88
1-Chloro-4-nitrobenzenePhenylboronic acid0.5Cs₂CO₃80>98

Note: Data is illustrative and based on typical performance for sterically demanding Pd-NHC catalysts.[14][15]

The Catalytic Cycle

The Suzuki-Miyaura reaction proceeds via a well-established catalytic cycle involving Pd(0) and Pd(II) intermediates. The bulky NHC ligand plays a crucial role in stabilizing the palladium center and facilitating the key steps.[16][17]

  • Oxidative Addition: The active Pd(0)L complex (where L is the NHC ligand) inserts into the aryl-chloride bond, forming a Pd(II) intermediate.

  • Transmetalation: The organic group from the activated boronic acid is transferred to the palladium center, displacing the halide. This is often the rate-determining step.

  • Reductive Elimination: The two organic groups on the palladium center couple and are eliminated, forming the new C-C bond of the biphenyl product and regenerating the active Pd(0)L catalyst.[16]

Suzuki_Cycle pd0 [Pd(0)L_n] oa Oxidative Addition pd0->oa Ar-X pd2_aryl [Ar-Pd(II)L_n-X] oa->pd2_aryl tm Transmetalation (Ar'B(OH)2, Base) pd2_aryl->tm pd2_biaryl [Ar-Pd(II)L_n-Ar'] tm->pd2_biaryl re Reductive Elimination pd2_biaryl->re re->pd0 Ar-Ar'

Caption: The Suzuki-Miyaura catalytic cycle.

Conclusion

3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is more than a simple chemical; it is a strategic precursor for the development of sophisticated, high-performance ligands. Its biphenyl framework provides the necessary steric influence to drive challenging cross-coupling reactions efficiently. By leveraging the protocols outlined in this guide, researchers can readily convert this building block into powerful tools for constructing the complex molecular architectures required in drug discovery and materials science.

References

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

  • Ghatak, T. et al. The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. (2020). Available from: [Link]

  • Amatore, C., Le Duc, G., & Jutand, A. Mechanism of Palladium-Catalyzed Suzuki-Miyaura Reactions: Multiple and Antagonistic Roles of Anionic "Bases" and Their Countercations. ResearchGate. (2013). Available from: [Link]

  • Amatore, C., Le Duc, G., & Jutand, A. Mechanism of Palladium‐Catalyzed Suzuki–Miyaura Reactions: Multiple and Antagonistic Roles of Anionic “Bases” and Their Countercations. Sci-Hub. (2013). Available from: [Link]

  • Valente, C. et al. Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. MDPI. (2017). Available from: [Link]

  • PAGANO, S. et al. Synthetic strategies towards phosphine ligands suitable for further... ResearchGate. (2018). Available from: [Link]

  • Chen, W. et al. Synthesis of chiral mono(N-heterocyclic carbene) palladium and gold complexes with a 1,1'-biphenyl scaffold and their applications in catalysis. Beilstein Journal of Organic Chemistry. (2013). Available from: [Link]

  • Unknown Author. The synthesis of N-heterocyclic carbene precursors bearing a biphenyl... ResearchGate. Available from: [Link]

  • Lem-Rogon, Z. F. et al. Structure and Synthesis of Gold(I) Alkene π-Complexes with Variable Phosphine Donicity and Enhanced Stability. Organometallics. (2020). Available from: [Link]

  • Tomori, H., Fox, J. M., & Buchwald, S. L. An Improved Synthesis of Functionalized Biphenyl-Based Phosphine Ligands. The Journal of Organic Chemistry. (2000). Available from: [Link]

  • Ojo, I. A. et al. Architecture and synthesis of P,N-heterocyclic phosphine ligands. RSC Advances. (2020). Available from: [Link]

  • Tołpa, M. et al. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ACS Omega. (2021). Available from: [Link]

  • Li, Y. et al. Development of diverse adjustable axially chiral biphenyl ligands and catalysts. ResearchGate. (2022). Available from: [Link]

  • Cazin, C. S. J. Synthesis of N-Heterocyclic Carbene Complexes. Thieme. (2011). Available from: [Link]

  • Wikipedia. Buchwald–Hartwig amination. Available from: [Link]

  • Sharma, R. K. et al. New biphenyl-based ligand for the present study. ResearchGate. (2014). Available from: [Link]

  • Phillips, A. M. Synthesis and Coordination Chemistry of Multidentate Phosphine Ligands. Cardiff University. (2016). Available from: [Link]

  • Nguyen, G. D. et al. Synthesis and characterization of low-dimensional N-heterocyclic carbene lattices. Science. (2017). Available from: [Link]

  • Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. Available from: [Link]

  • Takale, B. S. et al. Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions. NIH. (2021). Available from: [Link]

  • Lai, H. et al. Synthesis of novel enantiopure biphenyl P,N-ligands and application in palladium-catalyzed asymmetric addition of arylboronic acids to N-benzylisatin. PubMed. (2009). Available from: [Link]

  • van der Heijden, L. A. et al. A Versatile System of Solvent, Catalyst, and Ligand for Challenging Biphenyl Synthesis Through Suzuki-Miyaura Reactions. ResearchGate. (2018). Available from: [Link]

  • Zabawa, T. P. et al. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. PubMed Central. (2017). Available from: [Link]

  • Dunsford, J. J. et al. Synthesis of biphenylamines via Suzuki–Miyaura cross-coupling reactions. ORBi. (2007). Available from: [Link]

  • Unknown Author. Process for the preparation of biphenylamines. Google Patents. (2022).
  • Peterson, E. A. et al. 2-Phosphinoimidazole Ligands: N–H NHC or P–N Coordination Complexes in Palladium-Catalyzed Suzuki-Miyaura Reactions of Aryl Chlorides. ACS Catalysis. (2022). Available from: [Link]

  • Shaw, M. H. et al. Native functionality in triple catalytic cross-coupling: sp3 C–H bonds as latent nucleophiles. Science. (2016). Available from: [Link]

  • Blanco, M.-J. et al. Impact of Cross-Coupling Reactions in Drug Discovery and Development. Semantic Scholar. (2020). Available from: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Common side products in the synthesis of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride and their removal

Introduction Welcome to the technical support guide for the synthesis of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride. This resource is designed for researchers, chemists, and drug development professionals to navigat...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Welcome to the technical support guide for the synthesis of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the synthesis and purification of this important biphenyl amine intermediate. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles and field-tested insights to empower you to troubleshoot and optimize your experimental outcomes.

The synthesis of this molecule, typically accomplished via a Suzuki-Miyaura cross-coupling reaction, is a powerful method for constructing the C-C bond of the biphenyl core. However, like any chemical transformation, it is not without its potential for side product formation. This guide provides a structured, in-depth look at identifying and removing these impurities, ensuring the high purity required for downstream applications.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the synthesis and purification process in a question-and-answer format.

FAQ 1: My initial workup is complete, but my crude product is a complex mixture on TLC and LC-MS. What are the likely side products?

Answer: The most common synthetic route to 3'-Methyl-[1,1'-biphenyl]-3-amine is the Suzuki-Miyaura coupling between an aryl halide (e.g., 3-bromoaniline or 3-iodoaniline) and an arylboronic acid (e.g., (3-methylphenyl)boronic acid). The side products generated are characteristic of this type of reaction.

Here are the most probable culprits:

  • Homocoupled Boronic Acid: The boronic acid can react with itself to form 3,3'-dimethylbiphenyl. This is often a major byproduct if the reaction conditions are not optimal, particularly if the palladium catalyst is not activated efficiently or if oxygen is present.

  • Homocoupled Aryl Halide: Similarly, the aryl halide can undergo homocoupling to produce 3,3'-diaminobiphenyl.

  • Protodeboronation Product: The boronic acid can be replaced by a hydrogen atom from the solvent or trace water, leading to the formation of toluene.

  • Starting Materials: Unreacted (3-methylphenyl)boronic acid and 3-bromoaniline (or other haloaniline) are common impurities.

  • Residual Palladium Catalyst: The palladium catalyst used in the reaction can persist in the crude product, often as black palladium metal or other complexes.

  • Inorganic Salts: Bases such as sodium carbonate, potassium phosphate, or others used in the reaction will be present in the crude mixture before a proper aqueous workup.

The following diagram illustrates the potential pathways for product and side product formation.

Suzuki_Side_Products SM1 3-Haloaniline Pd_cat Pd Catalyst + Base SM1->Pd_cat SP2 3,3'-Diaminobiphenyl (Homocoupling) SM1->SP2 Homocoupling SM2 (3-methylphenyl)boronic acid SM2->Pd_cat SP1 3,3'-Dimethylbiphenyl (Homocoupling) SM2->SP1 Homocoupling SP3 Toluene (Protodeboronation) SM2->SP3 Protodeboronation Product 3'-Methyl-[1,1'-biphenyl]-3-amine (Desired Product) Pd_cat->Product Cross-Coupling

Caption: Reaction pathways in Suzuki coupling.

FAQ 2: How can I design a purification strategy to remove non-basic side products like 3,3'-dimethylbiphenyl and toluene?

Answer: The basicity of the amine group on your desired product is the key to an effective separation from non-basic (neutral) impurities. An acid-base extraction is a highly effective, scalable, and cost-efficient method for this purpose.

The principle is to exploit the differential solubility of the amine and its protonated salt form.

  • The free amine (3'-Methyl-[1,1'-biphenyl]-3-amine) is soluble in organic solvents like ethyl acetate, dichloromethane, or MTBE.

  • When protonated with an acid (like aqueous HCl), it forms the hydrochloride salt, which is soluble in the aqueous phase.

  • Neutral impurities like 3,3'-dimethylbiphenyl and toluene remain in the organic phase regardless of the pH of the aqueous phase.

Experimental Protocol: Acid-Base Extraction
  • Dissolution: Dissolve the crude product mixture in a suitable organic solvent (e.g., ethyl acetate).

  • Acidic Wash: Transfer the organic solution to a separatory funnel and wash with 1 M aqueous HCl. The desired amine will react with the HCl and move into the aqueous layer as the hydrochloride salt. The neutral side products will remain in the organic layer.

  • Separation: Separate the two layers. Retain the aqueous layer which now contains your product.

  • Organic Layer Wash: Wash the organic layer one more time with 1 M HCl to ensure complete extraction of the amine. Combine the aqueous layers.

  • Back-Extraction (Optional but Recommended): Wash the combined aqueous layers with a fresh portion of ethyl acetate to remove any residual neutral impurities that may have been physically carried over.

  • Basification: Cool the aqueous layer in an ice bath and slowly add a base (e.g., 5 M NaOH or solid K₂CO₃) until the pH is strongly basic (pH > 11). This will deprotonate the amine hydrochloride, causing the free amine to precipitate or form an oil.

  • Final Extraction: Extract the free amine back into an organic solvent (e.g., ethyl acetate or dichloromethane) multiple times.

  • Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the purified free amine.

This purified free amine is now ready for the final salt formation step.

FAQ 3: I've purified the free amine, but upon forming the hydrochloride salt, the purity drops or the material looks discolored. What's happening?

Answer: This is a common issue that often points to two main culprits: residual palladium and instability of the free amine.

  • Residual Palladium: Even after an acid-base extraction, trace amounts of palladium can remain. When you add HCl for salt formation, these palladium species can sometimes catalyze side reactions or cause discoloration.

  • Amine Oxidation: Aromatic amines, especially in their free base form, can be susceptible to air oxidation over time. This can lead to the formation of colored, often polymeric, impurities. This process can sometimes be accelerated by trace metals and light.

Troubleshooting and Removal Strategy
  • Palladium Scavenging: Before salt formation, consider treating the purified free amine solution with a palladium scavenger. Common lab-scale scavengers include activated carbon or silica-based scavengers with thiol functional groups (e.g., SiliaMetS Thiol).

    • Protocol: Dissolve the free amine in a suitable solvent (e.g., ethanol or ethyl acetate). Add the scavenger (typically 5-10 wt% relative to the crude product) and stir for 1-2 hours at room temperature or slightly elevated temperature (e.g., 40 °C). Filter off the scavenger through a pad of Celite and wash with the solvent. The resulting solution should be significantly cleaner.

  • Final Recrystallization of the Hydrochloride Salt: This is the most critical step for achieving high purity. The choice of solvent system is paramount.

    • Principle: The goal is to find a solvent or solvent system in which the hydrochloride salt has high solubility at elevated temperatures but low solubility at room temperature or below. This differential solubility allows the desired product to crystallize out while impurities remain in the mother liquor.

    • Common Solvent Systems:

      • Isopropanol (IPA) / Water

      • Ethanol (EtOH) / Water

      • Methanol (MeOH) / Methyl tert-butyl ether (MTBE)

      • Acetonitrile (ACN)

Experimental Protocol: Recrystallization of the HCl Salt
  • Dissolution: Dissolve the crude hydrochloride salt (or the purified free amine to which you are adding HCl) in a minimal amount of a hot solvent in which it is soluble (e.g., hot isopropanol or ethanol).

  • Addition of Anti-Solvent (if needed): If using a co-solvent system, slowly add the anti-solvent (e.g., MTBE or heptane) at an elevated temperature until the solution becomes slightly turbid. Add a drop or two of the primary solvent to redissolve the solid.

  • Cooling: Allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.

  • Ice Bath: Once at room temperature, place the flask in an ice bath for at least 30-60 minutes to maximize precipitation.

  • Isolation: Collect the crystals by vacuum filtration.

  • Washing: Wash the crystals with a small amount of cold solvent (the same solvent system used for recrystallization) to remove any residual mother liquor containing impurities.

  • Drying: Dry the crystals under vacuum to obtain the final, high-purity 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride.

The following diagram outlines the complete purification workflow.

Purification_Workflow Start Crude Reaction Mixture (Product, Side Products, Pd, Salts) Step1 Aqueous Workup (Removes inorganic salts) Start->Step1 Step2 Acid-Base Extraction (Removes neutral organics) Step1->Step2 Step3 Palladium Scavenging (Optional) (Removes residual Pd) Step2->Step3 Step4 HCl Salt Formation Step3->Step4 Step5 Recrystallization (Final Polish) Step4->Step5 End High-Purity Product (>99%) Step5->End

Caption: Comprehensive purification workflow.

Quantitative Data Summary

The effectiveness of each purification step can be monitored by techniques like HPLC or LC-MS. The table below provides an example of expected purity levels at each stage.

Purification StageKey Impurities RemovedTypical Purity (%)
Post-Aqueous WorkupInorganic salts (K₂CO₃, Na₂CO₃, etc.)60-85%
Post-Acid-Base Extraction3,3'-dimethylbiphenyl, toluene, unreacted boronic acid90-98%
Post-RecrystallizationHomocoupled amines, colored impurities, residual starting materials>99%

References

  • Title: Suzuki-Miyaura cross-coupling Source: Wikipedia URL: [Link]

  • Title: A simple and practical method for the removal of palladium residues from organic solutions Source: Organic Process Research & Development URL: [Link]

  • Title: Recrystallization Source: Wikipedia URL: [Link]

  • Title: Acid-Base Extraction Source: Chemistry LibreTexts URL: [Link]

Optimization

Improving the stability of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride in solution

Welcome to the technical support center for 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insigh...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into maintaining the stability of this compound in solution. Our goal is to move beyond simple instructions, explaining the causality behind experimental choices to ensure the integrity and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: I've just started working with 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride. What are the primary concerns regarding its stability in solution?

3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is an aromatic amine salt.[1][2] Like many such compounds, its stability is not absolute once dissolved. The primary concern is its susceptibility to chemical degradation, which can alter its structure, purity, and reactivity, leading to inconsistent experimental outcomes. The main degradation pathways for aromatic amines include oxidation, hydrolysis, and photolysis.[3][4]

The hydrochloride salt form is generally more stable than the corresponding free base because the protonated amine group is less susceptible to oxidation.[5] However, factors within the solution environment, such as pH, solvent choice, temperature, and light exposure, can shift the equilibrium towards the more reactive free amine or directly catalyze degradation reactions.

Q2: My solution of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is turning a faint yellow/brown over time. What is causing this discoloration?

Discoloration, typically to yellow or brown, is a common visual indicator of degradation in amine-containing compounds.[3] This is most often due to oxidation. The aromatic amine moiety can be oxidized, leading to the formation of colored, complex impurities. This process can be accelerated by several factors:

  • Elevated pH: A higher pH will deprotonate the amine hydrochloride, generating the free amine, which is significantly more prone to oxidation.

  • Dissolved Oxygen: The presence of oxygen in the solvent provides the oxidant.

  • Light Exposure: UV or even ambient light can provide the energy to initiate photolytic and oxidative reactions.[3][4]

  • Trace Metal Contaminants: Metal ions in your solvent or on glassware can catalyze oxidation.

If you observe a color change, it is crucial to verify the purity of your solution using an appropriate analytical method, such as HPLC, before proceeding with your experiment.[3]

Q3: What is the ideal solvent and pH range for preparing a stable stock solution?

The choice of solvent and the control of pH are the most critical factors for ensuring stability.

  • For Aqueous Solutions: It is recommended to use a slightly acidic buffer, typically in the pH range of 3 to 5 . In this range, the amine remains fully protonated as the hydrochloride salt, minimizing its susceptibility to oxidation. Avoid neutral or alkaline (pH > 7) aqueous solutions, as they promote the formation of the less stable free amine. While a very low pH (e.g., <2.5) can ensure protonation, it may introduce risks of acid-catalyzed hydrolysis depending on other functional groups, though for this specific molecule, mild acidity is generally protective.[6][7]

  • For Organic Solutions: If aqueous solubility is a limitation, high-purity, polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are common choices. These solvents are less likely to participate in proton exchange. However, it is crucial to use anhydrous grades, as absorbed moisture can still contribute to degradation over time.[8] Studies on other amines have shown that organic solvents can sometimes lead to higher degradation rates compared to water, so empirical stability testing is always recommended.[9][10]

Q4: How should I store my solutions to maximize their shelf life?

Proper storage conditions are essential to mitigate degradation.[8] Based on best practices for similar amine hydrochloride compounds, the following tiered approach is recommended.[3]

  • Protection from Light: Always store solutions in amber glass vials or protect clear vials from light by wrapping them in aluminum foil or placing them in a dark cabinet.[3] This minimizes the risk of photolytic degradation.[11]

  • Temperature Control: Temperature directly influences the rate of chemical degradation.[3]

    • Very Short-Term (< 24 hours): Refrigeration at 2-8°C is acceptable.

    • Short-Term (up to 1 month): Store at -20°C.

    • Long-Term (up to 6 months or more): Store at -80°C.[3]

  • Aliquotting: For solutions stored frozen, it is critical to aliquot them into single-use vials.[3] This prevents repeated freeze-thaw cycles, which can accelerate degradation and cause the compound to crash out of solution.

  • Atmosphere: To prevent oxidation, especially for long-term storage or when working with the free base, consider preparing solutions with deoxygenated solvents (sparged with nitrogen or argon) and storing the vials under an inert atmosphere.[3]

Q5: How can I experimentally validate the stability of my prepared solution?

You cannot rely on visual inspection alone. A stability-indicating analytical method is required to confirm the purity of your solution over time. The gold standard is High-Performance Liquid Chromatography (HPLC) coupled with a UV detector.

To ensure your HPLC method is "stability-indicating," you must perform a forced degradation study .[3] This involves intentionally exposing your solution to harsh conditions to generate potential degradation products. The goal is to prove that these newly formed impurity peaks are well-separated from the main peak of the parent compound. See Protocol 2 for a detailed methodology.

Troubleshooting Guide

Observed Issue Potential Cause(s) Recommended Solution(s)
Solution turns yellow/brown Oxidation of the amine group.Prepare fresh solution using deoxygenated acidic buffer (pH 3-5). Store under inert gas (Ar/N₂) and protect from light. Verify purity with HPLC.
Precipitate forms upon refrigeration/freezing Decreased solubility at low temperature.Warm the vial to room temperature and vortex/sonicate to redissolve. If it persists, the solution is likely supersaturated; prepare a more dilute stock solution or use a co-solvent (e.g., 10% DMSO in aqueous buffer).
Inconsistent results in biological/chemical assays Degradation of the active compound, leading to lower effective concentration.Re-evaluate solution preparation and storage protocols. Confirm the concentration and purity of the stock solution via HPLC immediately before use. Run a forced degradation study to identify potential degradants that might interfere with the assay.
Extra peaks appear in HPLC chromatogram over time Chemical degradation.Compare the chromatogram to a freshly prepared standard. Characterize the degradation profile using forced degradation studies (see Protocol 2). Optimize storage conditions (lower temperature, protect from light, control pH) to minimize the formation of these impurities.

Data and Protocols

Data Presentation

Table 1: Recommended Storage Conditions for 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride This table summarizes the best practices for storing the compound in both solid and solution forms to minimize degradation.[3][8][12]

Form Temperature Atmosphere Light Exposure Duration
Solid Room Temp (<30°C) or Refrigerated (2-8°C)Dry, Inert Gas (e.g., Argon)Store in DarkLong-Term
Aqueous Solution 2-8°CAir or Inert GasAmber Vial / Dark< 24 hours
Aqueous Solution -20°CInert Gas RecommendedAmber Vial / Dark≤ 1 Month
Aqueous Solution -80°CInert Gas RecommendedAmber Vial / Dark> 1 Month
Organic (DMSO/DMF) Solution -20°C / -80°CInert Gas RecommendedAmber Vial / DarkLong-Term
Mandatory Visualizations

cluster_0 Degradation Factors cluster_1 Chemical Processes cluster_2 Result pH High pH (>7) Deprotonation Deprotonation to Free Amine pH->Deprotonation O2 Oxygen / Oxidants Oxidation Oxidation O2->Oxidation Light UV / Light Light->Oxidation Can Catalyze Photolysis Photolysis Light->Photolysis Temp High Temperature Hydrolysis Hydrolysis Temp->Hydrolysis Accelerates Thermal Thermal Degradation Temp->Thermal Accelerates Deprotonation->Oxidation Increases Susceptibility Degradation Loss of Purity & Formation of Impurities Oxidation->Degradation Photolysis->Degradation Hydrolysis->Degradation Thermal->Degradation

Caption: Key factors leading to the degradation of amine hydrochlorides.

cluster_stress 2. Forced Degradation cluster_results 5. Evaluate Results prep 1. Prepare Solution (e.g., 1 mg/mL in pH 4 Buffer) acid Acid (0.1M HCl, 60°C) prep->acid base Base (0.1M NaOH, RT) prep->base ox Oxidative (3% H₂O₂, RT) prep->ox therm Thermal (60°C) prep->therm photo Photolytic (UV/Vis Light) prep->photo analyze 3. Neutralize & Dilute Samples acid->analyze base->analyze ox->analyze therm->analyze photo->analyze hplc 4. Analyze by Stability-Indicating HPLC-UV Method analyze->hplc purity Assess Purity (% Parent) hplc->purity peaks Identify Degradant Peaks hplc->peaks mass Confirm Mass Balance hplc->mass

Caption: Experimental workflow for a comprehensive stability assessment.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Stock Solution (10 mM Example)

This protocol describes how to prepare a 10 mM stock solution in an acidic aqueous buffer, a common starting point for many experiments.

  • Materials:

    • 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride (MW: 219.71 g/mol )

    • High-purity water (Type I / 18.2 MΩ·cm)

    • Citrate or Acetate buffer components (e.g., sodium citrate and citric acid)

    • Calibrated pH meter

    • Volumetric flasks (Class A)

    • Amber glass storage vials with PTFE-lined caps

    • Inert gas source (Argon or Nitrogen) with a sparging needle

  • Procedure:

    • Prepare Buffer: Prepare a 50 mM sodium citrate or acetate buffer and adjust the pH to 4.5 using citric acid or acetic acid.

    • Deoxygenate Buffer: Sparge the buffer with argon or nitrogen gas for at least 15-20 minutes to remove dissolved oxygen.

    • Weigh Compound: Accurately weigh 21.97 mg of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride.

    • Dissolution: Transfer the weighed compound to a 10 mL volumetric flask. Add approximately 8 mL of the deoxygenated buffer and gently sonicate or vortex until fully dissolved.

    • Final Volume: Bring the flask to the 10 mL mark with the deoxygenated buffer. Cap and invert several times to ensure homogeneity.

    • Storage: Immediately aliquot the solution into single-use amber glass vials. Flush the headspace of each vial with inert gas before sealing tightly.

    • Label and Store: Clearly label each vial with the compound name, concentration, date, and your initials. Store at the appropriate temperature (e.g., -80°C for long-term storage) as outlined in Table 1.

Protocol 2: Basic Forced Degradation Study for Method Validation [3]

This protocol outlines the conditions to intentionally stress the compound to ensure your analytical method can detect degradation.

  • Sample Preparation: Prepare a solution of the compound at a known concentration (e.g., 0.1 mg/mL) in a 50:50 mixture of water and acetonitrile (this co-solvent system is often used to ensure solubility under both acidic and basic stress).

  • Stress Conditions:

    • Acid Hydrolysis: Mix equal volumes of the sample solution with 0.2 M HCl to get a final HCl concentration of 0.1 M. Incubate at 60°C for 24 hours.

    • Base Hydrolysis: Mix equal volumes of the sample solution with 0.2 M NaOH to get a final NaOH concentration of 0.1 M. Keep at room temperature for 4 hours. Note: Base degradation is often rapid for amine salts.

    • Oxidative Degradation: Mix equal volumes of the sample solution with 6% H₂O₂ to get a final concentration of 3%. Keep at room temperature for 24 hours, protected from light.

    • Thermal Degradation: Keep a sample of the solution at 60°C for 48 hours, protected from light.

    • Photolytic Degradation: Expose a sample solution in a clear vial to a photostability chamber with an overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[11] A control sample should be wrapped in foil and kept alongside.

  • Analysis:

    • After the specified time, cool all samples to room temperature.

    • Neutralize the acid- and base-stressed samples by adding an equimolar amount of base (NaOH) or acid (HCl), respectively.

    • Analyze all samples (including an unstressed control) by your developed HPLC-UV method.

  • Evaluation:

    • Confirm that there is a detectable loss of the parent compound in the stressed samples (aim for 5-20% degradation).

    • Ensure that the peaks for the degradation products are well-resolved from the parent peak (resolution > 2).

    • Check the peak purity of the parent compound peak to ensure no co-eluting impurities.

References

  • Reddit user discussion on amine salt stability. (2018). r/chemistry. [Link]

  • Analytical Methods. (n.d.). Manuscript on analysis of aliphatic amines. RSC Publishing. [Link]

  • Plotnikov, V. G. (1998). Photochemistry of Aliphatic and Aromatic Amines. Russian Chemical Reviews. [Link]

  • ResearchGate. (2015). Discussion on separating HCl from amine hydrochloride solution. [Link]

  • Abdolmaleki, K., et al. (2016). The effect of pH and salt on the stability and physicochemical properties of oil-in-water emulsions prepared with gum tragacanth. ResearchGate. [Link]

  • Eawag-BBD. (1998). Biphenyl Degradation Pathway. [Link]

  • Hartono, A., et al. (2022). Impact of Solvent on the Thermal Stability of Amines. Industrial & Engineering Chemistry Research. [Link]

  • deCastro, C., et al. (2023). Short- and Long-Term Stability of Aromatic Amines in Human Urine. MDPI. [Link]

  • Diplomata Comercial. (n.d.). Amine Storage Conditions: Essential Guidelines for Safety. [Link]

  • Singh, P., et al. (2021). Effect of pH and salt on the protonation state of fatty aniline investigated by sum-frequency vibrational spectroscopy. The Journal of Chemical Physics. [Link]

  • SINTEF. (2022). Impact of Solvent on the Thermal Stability of Amines. [Link]

  • Hoogsteen, K., et al. (2021). Stability study of primary aromatic amines in aqueous food simulants under storage conditions of food contact material migration studies. Food Additives & Contaminants: Part A. [Link]

  • Michigan State University Extension. (2018). Effect of water pH on the stability of pesticides. [Link]

  • ICH. (1996). Q1B: Photostability Testing of New Drug Substances and Products. [Link]

Sources

Troubleshooting

Technical Support Center: Scale-Up Synthesis of 3'-Methyl-[1,1'-biphenyl]-3-amine Hydrochloride

Welcome to the technical support center for the scale-up synthesis of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate th...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the scale-up synthesis of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of transitioning this synthesis from the laboratory bench to larger-scale production. Here, we address common challenges, provide in-depth troubleshooting advice, and offer detailed protocols grounded in established chemical principles.

I. Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride at scale?

A1: The most prevalent and scalable route is the Suzuki-Miyaura cross-coupling reaction.[1][2][3] This involves the palladium-catalyzed reaction between a boronic acid or its ester derivative (e.g., 3-aminophenylboronic acid) and an aryl halide (e.g., 3-bromotoluene or 3-iodotoluene). The resulting biphenyl amine is then treated with hydrochloric acid to form the desired salt.

Q2: Why is the Suzuki-Miyaura coupling favored for industrial applications?

A2: The Suzuki-Miyaura coupling is favored due to its high functional group tolerance, generally high yields, and the commercial availability of a wide range of boronic acids and aryl halides.[4][5] The reaction conditions are also relatively mild compared to other cross-coupling methods, which is a significant advantage in large-scale synthesis where safety and energy consumption are critical.[6]

Q3: What are the primary safety concerns when scaling up this synthesis?

A3: Key safety concerns include the handling of pyrophoric palladium catalysts, the potential for exothermic reactions, and the management of hazardous solvents and reagents.[6] Aromatic amines and their intermediates can also be toxic and may require specialized handling procedures to minimize exposure.[7][8][9][10] A thorough process safety assessment is crucial before any scale-up activities.

Q4: How can I minimize residual palladium in my final product?

A4: Reducing residual palladium to acceptable levels (often in the ppm range for pharmaceutical applications) is a critical challenge.[11] Strategies include optimizing the catalyst loading to the lowest effective concentration, using supported catalysts for easier removal, and employing post-reaction scavenging techniques with agents like activated carbon, silica-based scavengers, or treatment with aqueous sodium bisulfite.[11][12]

Q5: My final product has poor solubility. How can I improve the crystallization of the hydrochloride salt?

A5: Issues with crystallization can often be resolved by carefully selecting the crystallization solvent system. A common approach is to use a solvent in which the free base is soluble but the hydrochloride salt is not. Anti-solvent crystallization, where a solvent in which the salt is insoluble is added to a solution of the salt, is also a widely used technique. Seeding the solution with a small amount of pure crystalline product can also promote crystallization.

II. Troubleshooting Guide

This section provides detailed solutions to specific problems that may arise during the scale-up synthesis of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride.

Suzuki-Miyaura Coupling Reaction Issues
Problem: Low or Stalled Reaction Conversion

Potential Causes:

  • Catalyst Deactivation: The palladium catalyst can be sensitive to air and moisture, leading to deactivation. On a larger scale, ensuring a truly inert atmosphere can be more challenging.

  • Poor Reagent Quality: The purity of the boronic acid and aryl halide is critical. Impurities can interfere with the catalytic cycle.

  • Insufficient Base: The base is crucial for the transmetalation step. Inadequate mixing or poor solubility of the base can stall the reaction.

  • Incorrect Solvent Choice: The solvent system plays a vital role in solubilizing the reactants and facilitating the reaction.

Troubleshooting Steps:

  • Ensure Inert Atmosphere: Purge the reaction vessel thoroughly with an inert gas (e.g., nitrogen or argon) before adding reagents. Maintain a positive pressure of the inert gas throughout the reaction.

  • Reagent Purity Check: Analyze the starting materials (boronic acid and aryl halide) by techniques such as NMR or HPLC to confirm their purity.

  • Base Selection and Addition:

    • Use a base that has good solubility in the chosen solvent system. Common choices include potassium carbonate, sodium carbonate, or potassium phosphate.[13]

    • Consider using a phase-transfer catalyst if there are solubility issues with the base.

    • Ensure efficient stirring to maintain a good dispersion of the base.

  • Solvent System Optimization:

    • A mixture of an organic solvent (e.g., toluene, dioxane, or THF) and water is often used to facilitate the dissolution of both the organic and inorganic reagents.[11]

    • The ratio of the organic solvent to water may need to be re-optimized at a larger scale.

Experimental Protocol: Suzuki-Miyaura Coupling

  • To a degassed solution of 3-bromotoluene (1.0 eq) and 3-aminophenylboronic acid (1.1 eq) in a mixture of toluene and water (e.g., 3:1 v/v), add a suitable palladium catalyst (e.g., Pd(PPh₃)₄, 0.01-0.05 eq) and a base (e.g., K₂CO₃, 2.0 eq).

  • Heat the mixture to a temperature that ensures a steady reaction rate without significant side product formation (typically 80-100 °C).

  • Monitor the reaction progress by HPLC or TLC.

  • Upon completion, cool the reaction mixture and separate the organic and aqueous layers.

  • Extract the aqueous layer with the organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 3'-Methyl-[1,1'-biphenyl]-3-amine.

Problem: Formation of Side Products (e.g., Homocoupling)

Potential Causes:

  • Oxygen Contamination: The presence of oxygen can promote the homocoupling of the boronic acid.

  • High Catalyst Loading: Excessive amounts of palladium catalyst can sometimes lead to unwanted side reactions.

  • Reaction Temperature Too High: Elevated temperatures can increase the rate of side reactions.

Troubleshooting Steps:

  • Rigorous Degassing: Degas all solvents and the reaction mixture thoroughly before heating.

  • Optimize Catalyst Loading: Systematically decrease the catalyst loading to find the minimum amount required for efficient conversion.[13]

  • Temperature Control: Carefully control the reaction temperature. A lower temperature may be sufficient to drive the reaction to completion while minimizing side product formation.

Work-Up and Purification Challenges
Problem: Emulsion Formation During Extraction

Potential Causes:

  • Presence of Fine Particulate Matter: Insoluble byproducts or residual catalyst can stabilize emulsions.

  • High pH: A highly basic aqueous phase can sometimes contribute to emulsion formation.

Troubleshooting Steps:

  • Filtration: Filter the reaction mixture through a pad of celite before the aqueous work-up to remove any particulate matter.

  • pH Adjustment: Carefully adjust the pH of the aqueous phase to be closer to neutral after the reaction, if the product is stable under these conditions.

  • Brine Wash: Adding a saturated solution of sodium chloride (brine) can help to break emulsions by increasing the ionic strength of the aqueous phase.

Problem: Difficulty in Removing Boronic Acid-Related Impurities

Potential Causes:

  • Unreacted boronic acid and its byproducts can be difficult to separate from the desired product due to similar polarities.

Troubleshooting Steps:

  • Acid/Base Wash: Perform an aqueous wash with a dilute acid (e.g., 1M HCl) to extract the basic amine product into the aqueous layer, leaving non-basic impurities in the organic layer. Then, basify the aqueous layer and re-extract the product.

  • Chromatography: If washes are insufficient, column chromatography on silica gel may be necessary. The use of a solvent system containing a small amount of a basic modifier (e.g., triethylamine) can improve the separation of amines.[14]

Hydrochloride Salt Formation and Isolation
Problem: Product Oiling Out Instead of Crystallizing

Potential Causes:

  • Inappropriate Solvent: The solvent system may not be suitable for crystallization.

  • Presence of Impurities: Impurities can inhibit crystal lattice formation.

  • Supersaturation: The solution may be too concentrated, leading to the formation of an oil rather than crystals.

Troubleshooting Steps:

  • Solvent Screening: Experiment with different solvent systems. A common method is to dissolve the free base in a solvent like isopropanol or ethyl acetate and then add a solution of HCl in the same or a miscible solvent.

  • Anti-Solvent Addition: Dissolve the crude product in a small amount of a good solvent and then slowly add an anti-solvent (a solvent in which the product is poorly soluble) to induce crystallization.

  • Controlled Cooling: Cool the solution slowly to promote the formation of well-defined crystals. Rapid cooling often leads to the formation of smaller, less pure crystals or oils.

  • Seeding: Introduce a few seed crystals of the pure hydrochloride salt to induce crystallization.

Experimental Protocol: Hydrochloride Salt Formation

  • Dissolve the purified 3'-Methyl-[1,1'-biphenyl]-3-amine free base in a suitable solvent (e.g., isopropanol).

  • Slowly add a stoichiometric amount of a solution of hydrochloric acid (e.g., concentrated HCl or HCl in isopropanol) with stirring.

  • Stir the mixture at room temperature or with cooling to facilitate precipitation.

  • Collect the solid product by filtration.

  • Wash the solid with a small amount of cold solvent to remove any residual impurities.

  • Dry the product under vacuum to a constant weight.

Visualization of Key Processes

Diagram: Troubleshooting Workflow for Low Suzuki Coupling Conversion

G start Low or Stalled Conversion catalyst Check Catalyst Activity start->catalyst reagents Verify Reagent Purity start->reagents base Evaluate Base & Mixing start->base solvent Optimize Solvent System start->solvent catalyst_sol Use fresh catalyst Ensure inert atmosphere catalyst->catalyst_sol reagents_sol Recrystallize or re-purify starting materials reagents->reagents_sol base_sol Use more soluble base Improve agitation base->base_sol solvent_sol Adjust solvent ratio Screen new solvents solvent->solvent_sol

Caption: Decision tree for addressing low conversion in the Suzuki coupling reaction.

Diagram: General Scale-Up Synthesis Workflow

G cluster_0 Reaction Stage cluster_1 Key Challenges A Suzuki Coupling B Work-Up A->B chal1 Low Conversion Side Products A->chal1 C Purification B->C chal2 Emulsions Impurity Removal B->chal2 D Salt Formation C->D chal3 Oiling Out Low Purity C->chal3 chal4 Poor Crystallinity D->chal4

Caption: Overview of challenges in the scale-up synthesis workflow.

IV. Quantitative Data Summary

Table 1: Typical Reaction Parameters for Suzuki-Miyaura Coupling

ParameterRecommended RangeRationale
Catalyst Loading (mol%) 0.01 - 1Minimizes cost and residual metal, but lower loadings may require longer reaction times.[13]
Equivalents of Boronic Acid 1.0 - 1.5A slight excess ensures complete consumption of the aryl halide.
Equivalents of Base 2.0 - 3.0Ensures complete activation of the boronic acid for transmetalation.
Temperature (°C) 60 - 110Balances reaction rate with the potential for side product formation.
Reaction Time (h) 2 - 24Dependent on scale, temperature, and catalyst loading.

V. Concluding Remarks

The scale-up synthesis of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride presents a series of challenges that require careful consideration of reaction parameters, purification strategies, and safety protocols. By systematically addressing potential issues related to the Suzuki-Miyaura coupling, work-up, and crystallization, researchers can develop a robust and efficient process for the large-scale production of this important compound. This guide provides a foundation for troubleshooting and process optimization, but it is essential to tailor these recommendations to the specific conditions and equipment available.

VI. References

  • Avanthay, M. (n.d.). Amine-catalysed Suzuki–Miyaura-type coupling? The identification and isolation of the palladium culprits. ChemRxiv. [Link]

  • Chauhan, M. H., & Solanki, N. L. (2022). Synthesis and Biological Evaluation of Biphenyl Derivatives of Hydrazine via Palladium Catalyzed Suzuki-Miyaura Coupling Reaction. Asian Journal of Organic & Medicinal Chemistry, 7(3), 265–269. [Link]

  • Compagno, N., Lucchetti, N., Palmisano, A., Profeta, R., & Scarso, A. (2024). Pd catalysis under micellar conditions enables an efficient borylation reaction of aryl bromides in water. The Journal of Organic Chemistry, 89(19), 12452-12461. [Link]

  • Gheni, S. M., Ahmed, M. J., & Drzyzga, O. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Chemical Health & Safety, 31(1), 48-61. [Link]

  • Gheni, S. M., Ahmed, M. J., & Drzyzga, O. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines [Data set]. ACS. [Link]

  • Hassan, J., Sévignon, M., Gozzi, C., Schulz, E., & Lemaire, M. (2002). Aryl-Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 102(5), 1359-1470.

  • Leermann, T., Leroux, F. R., & Colobert, F. (2011). A General and Convenient Protocol for the Electrophilic Borylation of Aryl Grignard Reagents. Organic Letters, 13(17), 4479–4481. [Link]

  • MDPI. (2022). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. Catalysts, 12(1), 106. [Link]

  • Nolan, S. P., & Szostak, M. (2017). General Method for the Suzuki-Miyaura Cross-Coupling of Primary Amide-Derived Electrophiles Enabled by [Pd(NHC)(cin)Cl] at Room Temperature. Organic Letters, 19(23), 6510–6513. [Link]

  • Organic Syntheses. (n.d.). Methylamine Hydrochloride. [Link]

  • PrepChem. (n.d.). Synthesis of 3-methyl-[1,1'-biphenyl]-2-amine. [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information - Contents. [Link]

  • Taylor & Francis Online. (2009). Solvent-Free Synthesis of 3-Amino-2,4-dicarbonitrile-5-methylbiphenyl by a Grinding Method. Synthetic Communications, 39(1), 123-130. [Link]

  • U.S. Patent No. CN100432043C. (2008). Preparation method of 3-methylamino-1-phenylpropanol. Google Patents.

  • U.S. Patent No. CN105801444A. (2016). Synthesizing method for 3'-amino-2'-hydroxy biphenyl-3-carboxylic acid. Google Patents.

  • Wiley-VCH. (2005). Supporting Information. [Link]

  • Wikipedia. (n.d.). Boronic acid. [Link]

  • Zhang, H.-Y., & Yan, X.-M. (2013). Synthesis of the functional MCM-41 supported bidentate nitrogen palladium complex and its catalytic properties in the Suzuki coupling. Journal of Molecular Catalysis A: Chemical, 378, 1-7. [Link]

Sources

Optimization

Technical Support Center: Synthesis of 3'-Methyl-[1,1'-biphenyl]-3-amine Hydrochloride

Welcome to the technical support center for the synthesis of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride. This guide is designed for researchers, medicinal chemists, and process development scientists who are working...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important biphenyl amine intermediate. Here, we address common challenges and impurities encountered during its synthesis, providing in-depth troubleshooting advice and practical solutions to enhance yield, purity, and reproducibility. Our approach is grounded in mechanistic principles to empower you to make informed decisions in your laboratory work.

Introduction to Synthetic Strategies

The synthesis of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride typically relies on modern palladium-catalyzed cross-coupling reactions. The two most prevalent and powerful strategies are the Suzuki-Miyaura coupling for the formation of the core biphenyl C-C bond and the Buchwald-Hartwig amination for the crucial C-N bond formation. The specific sequence of these reactions dictates the potential impurity profile.

Below is a diagram illustrating the two primary synthetic pathways:

Synthetic_Pathways cluster_A Pathway A: Suzuki Coupling First cluster_B Pathway B: Buchwald-Hartwig Amination Last A1 3-Bromo-N-protected-aniline A3 Protected 3'-Methyl-[1,1'-biphenyl]-3-amine A1->A3 Suzuki Coupling A2 3-Methylphenylboronic Acid A2->A3 A4 3'-Methyl-[1,1'-biphenyl]-3-amine A3->A4 Deprotection A5 3'-Methyl-[1,1'-biphenyl]-3-amine HCl A4->A5 HCl Salt Formation B1 3-Bromo-3'-methylbiphenyl B3 3'-Methyl-[1,1'-biphenyl]-3-amine B1->B3 Buchwald-Hartwig Amination B2 Amine Source (e.g., NH3, Benzophenone Imine) B2->B3 B4 3'-Methyl-[1,1'-biphenyl]-3-amine HCl B3->B4 HCl Salt Formation

Caption: Primary synthetic routes to 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter.

Part 1: Impurities Related to Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for forming the biphenyl bond, but it is susceptible to several side reactions that can generate persistent impurities.[1]

Question 1: My reaction mixture shows a significant peak corresponding to a symmetrical biphenyl (3,3'-dimethylbiphenyl or 3,3'-diaminobiphenyl derivative). What is causing this, and how can it be prevented?

Answer: This impurity is the result of homocoupling of your boronic acid starting material.[2] This side reaction is primarily caused by two factors: the presence of oxygen in the reaction mixture or the presence of Pd(II) species that can stoichiometrically react with the boronic acid.[2]

Causality:

  • Oxygen-Mediated Pathway: Dissolved oxygen can oxidize the active Pd(0) catalyst to Pd(II) or participate in a catalytic cycle that favors the coupling of two boronic acid molecules.

  • Pd(II)-Mediated Pathway: If the Pd(0) catalyst is not generated efficiently from the Pd(II) precatalyst, or if the oxidative addition step is slow, the remaining Pd(II) can react directly with the boronic acid to form the homocoupled product and Pd(0).

Troubleshooting Protocol:

  • Rigorous Degassing: Ensure your solvent and reaction mixture are thoroughly deoxygenated.

    • Method: Perform at least three freeze-pump-thaw cycles for optimal oxygen removal. Alternatively, sparging the solvent with an inert gas (Argon or Nitrogen) for 30-60 minutes can be effective.

  • Optimize Catalyst System:

    • Ligand Choice: Employ bulky, electron-rich phosphine ligands like SPhos or RuPhos. These ligands promote the desired cross-coupling catalytic cycle and can suppress side reactions.[2][3]

    • Precatalyst: Use a well-defined Pd(0) source or a precatalyst that rapidly generates the active Pd(0) species.

  • Additive Inclusion: The addition of a mild reducing agent, such as potassium formate, can help maintain the palladium in its active Pd(0) state, thereby suppressing the Pd(II)-mediated homocoupling pathway.[2]

Question 2: I am observing a significant amount of 3-methylaniline (from Pathway A) or 3-methylbiphenyl (from Pathway B) in my crude product. What is this impurity, and what are the mitigation strategies?

Answer: This impurity is the product of dehalogenation (or hydrodehalogenation), where the halide on your starting material is replaced by a hydrogen atom.[4]

Causality: The primary cause is the formation of a palladium-hydride (Pd-H) species. This can occur through several mechanisms, including the reaction of the palladium complex with bases, solvents (especially alcohols), or trace amounts of water. The Pd-H species can then undergo reductive elimination with the aryl group to yield the dehalogenated byproduct.

Troubleshooting Protocol:

  • Choice of Halide: If possible, use an aryl bromide or chloride instead of an iodide. The reactivity towards dehalogenation generally follows the order I > Br > Cl.[1]

  • Base Selection: The choice of base is critical.

    • Avoid strong bases that can also act as hydride sources.

    • Consider using milder bases like K₂CO₃ or K₃PO₄ instead of alkoxides if dehalogenation is severe.[2][5]

  • Solvent System:

    • Anhydrous solvents are preferred. Use freshly distilled or commercially available anhydrous solvents.

    • Aprotic solvents like toluene or dioxane are generally better than protic solvents like alcohols, which can be a source of hydrides.

  • Ligand Optimization: Bulky, electron-rich ligands can accelerate the desired reductive elimination step, outcompeting the dehalogenation pathway. Ligands such as those developed by Buchwald and Hartwig are highly effective.[6]

Below is a diagram illustrating the competition between the desired Suzuki coupling and the formation of homocoupling and dehalogenation impurities.

Suzuki_Side_Reactions Start Ar-X + Ar'-B(OH)2 + Pd(0) Catalyst OxAdd Oxidative Addition (Ar-Pd(II)-X) Start->OxAdd Homocoupling Homocoupling Impurity (Ar'-Ar') Start->Homocoupling Transmetal Transmetalation (Ar-Pd(II)-Ar') OxAdd->Transmetal PdH Pd-H Species Formation OxAdd->PdH Hydride Source (Base, Solvent, H2O) RedElim Reductive Elimination Transmetal->RedElim Product Desired Product (Ar-Ar') RedElim->Product Product->Start Regenerates Pd(0) Dehalogenation Dehalogenation Impurity (Ar-H) PdH->Dehalogenation Reductive Elimination

Caption: Competing pathways in the Suzuki-Miyaura coupling reaction.

Part 2: Impurities Related to Buchwald-Hartwig Amination

When synthesizing via Pathway B, the Buchwald-Hartwig amination is the key C-N bond-forming step. While highly efficient, it can also present challenges.[4][7]

Question 3: My Buchwald-Hartwig reaction is sluggish, and I'm recovering a lot of my 3-bromo-3'-methylbiphenyl starting material. How can I improve the conversion?

Answer: Low conversion in a Buchwald-Hartwig amination often points to issues with catalyst activity, the choice of base, or reaction conditions. Aryl bromides are generally good substrates, but efficiency can be highly dependent on the specific system.

Causality:

  • Catalyst Deactivation: The active Pd(0) species may not be forming efficiently or could be deactivating over the course of the reaction.

  • Insufficient Base Strength: The base must be strong enough to deprotonate the amine (or amine surrogate), which is a key step in the catalytic cycle.[8]

  • Ligand Choice: The ligand plays a crucial role in facilitating both the oxidative addition and the final reductive elimination steps. An inappropriate ligand can lead to a slow turnover rate.[9]

Troubleshooting Protocol:

  • Catalyst and Ligand System:

    • Use a Precatalyst: Employ a modern, air-stable precatalyst (e.g., a G3 or G4 palladacycle) which ensures the reliable formation of the active L-Pd(0) species.

    • Screen Ligands: Test a panel of bulky, electron-rich biarylphosphine ligands. For aryl bromides, ligands like XPhos, RuPhos, or DavePhos are often excellent choices.[9][10]

  • Base and Solvent:

    • Strong Bases: Use a strong, non-nucleophilic base. Sodium tert-butoxide (NaOtBu) is the most common and effective base for these reactions. Lithium bis(trimethylsilyl)amide (LiHMDS) is another powerful option.[2]

    • Solvent: Anhydrous toluene or dioxane are standard solvents. Ensure they are rigorously dried, as water can interfere with the base and catalyst.[11]

  • Temperature: While some modern catalysts work at room temperature, many systems require heating (typically 80-110 °C) to achieve good conversion.[8] Carefully increase the temperature to see if the reaction rate improves.

Question 4: Besides unreacted starting material, I see a byproduct that appears to be 3-methylbiphenyl. What is this and why is it forming in my amination reaction?

Answer: This is the same dehalogenation byproduct discussed in the Suzuki coupling section. It can also be a significant side reaction in Buchwald-Hartwig aminations.

Causality: The mechanism is similar: formation of a Pd-H species that leads to hydrodehalogenation of the aryl halide. In the context of the Buchwald-Hartwig reaction, β-hydride elimination from the palladium amide intermediate can also be a pathway to catalyst deactivation and side product formation, although this is more common with certain alkylamines.[4]

Troubleshooting Protocol:

  • Ligand Selection: The choice of ligand is paramount. Bulky ligands that create a sterically hindered environment around the palladium center can disfavor the pathways leading to Pd-H formation and promote the desired C-N reductive elimination.[6][9]

  • Base Purity and Stoichiometry: Use a high-purity base and ensure accurate stoichiometry. Some bases can contain impurities that act as hydride sources.

  • Reaction Concentration: Running the reaction at a higher concentration can sometimes favor the bimolecular amination pathway over unimolecular decomposition or dehalogenation pathways.

Part 3: Purification and Final Salt Formation

Question 5: My crude product is an oil that is difficult to purify by column chromatography. What strategies can I use to obtain a pure, solid product?

Answer: Purifying polar amines can be challenging on standard silica gel. The formation of the hydrochloride salt is a key step that often facilitates purification and results in a stable, crystalline solid.

Purification Protocol:

  • Initial Workup: After the reaction, perform a standard aqueous workup to remove inorganic salts. An extraction with an organic solvent like ethyl acetate or dichloromethane, followed by washing with brine and drying over Na₂SO₄ or MgSO₄, is typical.

  • Column Chromatography (if necessary):

    • If chromatography of the free amine is required, consider using a silica gel column deactivated with a small amount of triethylamine (e.g., 1-2%) in the eluent (e.g., hexanes/ethyl acetate) to prevent tailing and irreversible adsorption of the basic amine.

    • Alternatively, alumina (basic or neutral) can be a better stationary phase for purifying amines.

  • Hydrochloride Salt Formation and Recrystallization: This is often the most effective purification step.

    • Procedure: Dissolve the crude (or column-purified) free amine in a suitable solvent (e.g., diethyl ether, ethyl acetate, or isopropanol). Add a solution of HCl in a compatible solvent (e.g., HCl in diethyl ether or HCl in dioxane) dropwise with stirring.

    • The hydrochloride salt will typically precipitate out of the solution.

    • Recrystallization: Collect the solid salt by filtration and recrystallize it from a suitable solvent system, such as ethanol/ether or isopropanol/hexane, to remove any remaining impurities.

Data Summary and Analytical Methods

Accurate assessment of purity is critical. High-Performance Liquid Chromatography (HPLC) is the gold standard for this purpose.

Compound/Impurity Typical Analytical Method Expected Retention Time (Relative) Identification Method
3'-Methyl-[1,1'-biphenyl]-3-amine HCl Reverse-Phase HPLCMain Peak (Reference)LC-MS, NMR
3,3'-DimethylbiphenylReverse-Phase HPLCMore non-polar (longer RT)GC-MS, LC-MS
3-Bromo-3'-methylbiphenylReverse-Phase HPLCVaries based on polarityGC-MS, LC-MS
3-MethylbiphenylReverse-Phase HPLCMore non-polar (longer RT)GC-MS, LC-MS
Phosphine OxidesNormal or Reverse-Phase HPLCCan be polarLC-MS, ³¹P NMR

Recommended HPLC Conditions (General Starting Point):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

  • Mobile Phase: Gradient of Acetonitrile and Water (with 0.1% Trifluoroacetic Acid or Formic Acid)

  • Detection: UV at 254 nm

  • Analysis: Purity is determined by peak area percentage.

References

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. [Link]

  • Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 41(11), 1534–1544. [Link]

  • Carrow, B. P., & Hartwig, J. F. (2011). A Homogeneous, Copper-Free, Palladium-Catalyzed Suzuki–Miyaura Coupling of Aryl Halides with Boronic Acids in Water. Journal of the American Chemical Society, 133(7), 2116–2119. [Link]

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

  • Yin, J., & Buchwald, S. L. (2002). A Catalytic System for the N-Arylation of Primary Amines. Journal of the American Chemical Society, 124(21), 6043–6048. [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Halides. Journal of the American Chemical Society, 129(11), 3358–3366. [Link]

  • Walker, S. D., Barder, T. E., Martinelli, J. R., & Buchwald, S. L. (2004). A Rational Approach to the Development of Highly Active Catalysts for Suzuki-Miyaura Coupling Reactions. Angewandte Chemie International Edition, 43(14), 1871–1876. [Link]

  • Alonso, F., Beletskaya, I. P., & Yus, M. (2004). Transition-metal-catalyzed C–C and C–N bond-forming reactions using aryl chlorides. Chemical Reviews, 104(6), 3079–3159. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Multi-Spectroscopic Approach for the Definitive Structural Validation of 3'-Methyl-[1,1'-biphenyl]-3-amine Hydrochloride

Introduction In the realm of pharmaceutical development and materials science, the unequivocal confirmation of a molecule's structure is a cornerstone of safety, efficacy, and intellectual property. 3'-Methyl-[1,1'-biphe...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

In the realm of pharmaceutical development and materials science, the unequivocal confirmation of a molecule's structure is a cornerstone of safety, efficacy, and intellectual property. 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is a biphenyl amine derivative, a class of compounds frequently utilized as building blocks in the synthesis of pharmaceuticals and advanced materials. Its precise isomeric structure—the specific placement of the methyl and amine groups on the biphenyl scaffold—is critical to its chemical reactivity and biological activity.

This guide provides a comprehensive, multi-technique spectroscopic workflow for the validation of the structure of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride. We will move beyond a simple recitation of data to explain the causal-driven choices in experimental design and the logic of spectral interpretation. By integrating data from Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), we establish a self-validating system that confirms the target structure while simultaneously excluding plausible isomeric alternatives.

The Target Structure and Its Predicted Spectroscopic Signature

Before embarking on experimental analysis, a proficient scientist first predicts the expected spectroscopic signature based on the proposed structure. This theoretical framework is indispensable for accurate data interpretation.

Structure: 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride

Chemical structure of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride

Predicted Features:

  • ¹H NMR: Nine distinct aromatic proton signals, one methyl singlet, and a broad amine proton signal. The splitting patterns of the aromatic protons will be key to confirming the 1,3-substitution on both rings.

  • ¹³C NMR: Eleven unique aromatic carbon signals and one aliphatic methyl carbon signal. The number of signals is a direct reflection of the molecule's asymmetry.

  • IR Spectroscopy: Characteristic absorption bands for N-H stretching (as an ammonium salt), aromatic C-H stretching, aliphatic C-H stretching, and aromatic C=C bending.

  • Mass Spectrometry: A molecular ion peak corresponding to the free base (C₁₃H₁₃N) and a fragmentation pattern consistent with the biphenyl structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

NMR spectroscopy is the most powerful technique for elucidating the precise structure of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and relative number of protons (¹H NMR) and carbon atoms (¹³C NMR).[1]

Experimental Protocol: ¹H and ¹³C NMR
  • Sample Preparation: Accurately weigh 5-10 mg of the 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride sample.

  • Dissolution: Dissolve the sample in ~0.7 mL of a suitable deuterated solvent, such as Dimethyl Sulfoxide-d₆ (DMSO-d₆). Causality: DMSO-d₆ is an excellent choice as it readily dissolves hydrochloride salts and its residual solvent peak does not obscure key regions of the spectrum. Crucially, it allows for the observation of exchangeable N-H protons from the ammonium salt, which would be lost in D₂O.[2]

  • Transfer: Transfer the solution to a 5 mm NMR tube.

  • Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz (or higher) spectrometer. Standard parameters for acquisition and processing should be used.[3]

Workflow for NMR Data Interpretation

Caption: Logical workflow for NMR spectral interpretation.

Data Interpretation and Validation

The acquired spectra should be analyzed against the predicted signature.

¹H NMR Analysis (Predicted): The key to validation lies in the aromatic region (δ 7.0-8.0 ppm). The presence of four distinct proton environments on each ring, each with specific splitting patterns (singlets, doublets, triplets), confirms the meta-substitution pattern.[4] The integration value of each signal confirms the number of protons it represents.[5]

¹³C NMR Analysis (Predicted): The spectrum should display 13 distinct signals, corresponding to the 13 unique carbon atoms in the molecule. The absence of symmetry confirms that the methyl and amine groups are not in para-positions, which would simplify the spectrum.

Table 1: Predicted NMR Data for 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride (in DMSO-d₆)
¹H NMR ¹³C NMR
Chemical Shift (δ, ppm) Assignment Chemical Shift (δ, ppm) Assignment
~10.0 (broad s, 3H)-NH₃⁺~140-1422 x Quaternary (C-C)
~7.2-7.8 (m, 8H)Aromatic Protons~138.5Quaternary (C-CH₃)
~2.40 (s, 3H)-CH₃~115-1358 x Aromatic CH
~114Quaternary (C-N)
~21.0-CH₃

Infrared (IR) Spectroscopy: The Functional Group Fingerprint

While NMR provides the skeletal map, IR spectroscopy confirms the presence of key functional groups by measuring their characteristic molecular vibrations.[6] For this molecule, IR is crucial for verifying the presence of the amine hydrochloride and the aromatic systems.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR
  • Sample Preparation: Place a small amount of the dry, solid 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride powder directly onto the ATR crystal.

  • Acquisition: Apply pressure using the anvil to ensure good contact. Collect the spectrum over the range of 4000-400 cm⁻¹.

  • Background Correction: A background spectrum of the clean, empty ATR crystal must be collected prior to the sample analysis and subtracted from the sample spectrum.

Workflow for Spectroscopic Validation

Spectroscopic_Validation_Workflow cluster_nmr NMR Spectroscopy cluster_ir IR Spectroscopy cluster_ms Mass Spectrometry cluster_conclusion Final Confirmation NMR_Exp ¹H & ¹³C NMR Detailed structural map Connectivity & Isomerism Conclusion Validated Structure NMR_Exp->Conclusion Convergent Data IR_Exp FTIR Functional group ID (N-H, C=C, C-H) IR_Exp->Conclusion Convergent Data MS_Exp High-Res MS Molecular Formula Fragmentation Pattern MS_Exp->Conclusion Convergent Data Sample Test Compound Sample->NMR_Exp Sample->IR_Exp Sample->MS_Exp

Caption: Integrated workflow for multi-spectroscopic validation.

Data Interpretation and Validation

The IR spectrum provides a distinct "fingerprint" of the molecule.[7] Key absorption bands confirm the presence of the required functional groups.

Table 2: Predicted IR Absorption Bands
Wavenumber (cm⁻¹) Vibration Type Functional Group Assignment
3100-3000C-H StretchAromatic C-H
2950-2850C-H StretchMethyl (-CH₃) C-H
3000-2500 (broad)N⁺-H StretchAmmonium (-NH₃⁺) Salt
1600, 1475C=C StretchAromatic Ring
~1550N-H BendAmmonium (-NH₃⁺) Salt

The broad absorption between 2500-3000 cm⁻¹ is a hallmark of an amine salt and is a critical piece of evidence.[8]

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry provides two vital pieces of information: the exact molecular weight of the compound (confirming its elemental formula) and its fragmentation pattern, which offers clues about the molecule's structure.[9]

Experimental Protocol: Electrospray Ionization (ESI)-MS
  • Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile/water.

  • Infusion: Infuse the sample solution directly into the ESI source of a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Acquisition: Acquire the mass spectrum in positive ion mode. Causality: Positive mode is chosen because the amine group is easily protonated, leading to the observation of the [M+H]⁺ ion corresponding to the free base.[10]

Data Interpretation and Validation

The analysis focuses on the molecular ion and its fragments.

  • Molecular Ion: The primary goal is to find the protonated molecular ion [M+H]⁺. The free base, C₁₃H₁₃N, has a monoisotopic mass of 183.1048. The high-resolution mass spectrometer should detect an ion with an m/z value extremely close to 184.1126 ([C₁₃H₁₄N]⁺).[11]

  • Fragmentation: The biphenyl bond is relatively stable, but fragmentation can occur. A common loss would be the methyl group (-15 Da) or cleavage of the biphenyl C-C bond.

Table 3: Predicted Mass Spectrometry Data (ESI+)
m/z (Mass-to-Charge Ratio) Assignment Interpretation
184.1126[M+H]⁺Protonated molecular ion of the free base (C₁₃H₁₃N)
169.0890[M-CH₃+H]⁺Loss of a methyl radical from the molecular ion

Comparative Analysis: Confirmation by Exclusion

The ultimate validation of a structure involves not only confirming its own signature but also demonstrating that the data does not fit other plausible isomers. Let's compare the expected data for our target compound with a potential isomer: 4'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride .

Table 4: Spectroscopic Comparison of Biphenyl Amine Isomers
Spectroscopic Feature 3'-Methyl-[1,1'-biphenyl]-3-amine HCl (Target) 4'-Methyl-[1,1'-biphenyl]-3-amine HCl (Isomer)
¹H NMR (Aromatic Region) Complex multiplet patterns consistent with two different 1,3-disubstituted rings.Simpler pattern. The 4'-methyl ring will show two distinct doublets (AA'BB' system), a classic sign of 1,4-disubstitution.
¹³C NMR (Signal Count) 13 total signals due to complete asymmetry.Fewer than 13 signals. The 4'-methyl ring is symmetric, causing some carbon signals to be equivalent, thus reducing the total peak count.
IR Spectroscopy Largely similar; not the primary tool for distinguishing these isomers.Largely similar; not the primary tool for distinguishing these isomers.
MS Fragmentation Largely similar; fragmentation may not be sufficiently different to be diagnostic.Largely similar; fragmentation may not be sufficiently different to be diagnostic.

As Table 4 clearly illustrates, NMR spectroscopy is the definitive technique for distinguishing between these structural isomers. The unique number of signals and the distinct splitting patterns in both the ¹H and ¹³C spectra provide an unambiguous structural assignment that IR and MS alone cannot offer.[12]

Conclusion

The structural validation of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is achieved with high confidence through the systematic and integrated application of multiple spectroscopic techniques. ¹H and ¹³C NMR spectroscopy provide the definitive and unambiguous blueprint of the carbon-hydrogen framework, confirming the specific 3,3'-substitution pattern and distinguishing it from other isomers. Infrared spectroscopy validates the presence of the key amine hydrochloride and aromatic functional groups, while high-resolution mass spectrometry confirms the elemental composition and molecular weight. By employing this rigorous, multi-faceted approach, researchers and drug development professionals can ensure the identity and purity of their materials, a critical step in any scientific endeavor.

References

  • Vertex AI Search. (2025). How to Interpret FTIR Results: A Beginner's Guide.
  • Innovatech Labs. (2018). FTIR Analysis Beginner's Guide: Interpreting Results.
  • AZoOptics. (2025). How to Interpret NMR Spectroscopy Results: A Beginner's Guide.
  • Compound Interest. (n.d.). A Guide to Interpreting Mass Spectra.
  • OpenOChem Learn. (n.d.). Interpreting ¹H NMR.
  • Emery Pharma. (2018).
  • AZoOptics. (2025). How to Read Mass Spectrometer Graph: A Beginner's Guide.
  • Innovatech Labs via ResearchGate. (2019). A Beginner's Guide to Interpreting & Analyzing FTIR Results.
  • ACD/Labs. (2021). The Basics of Interpreting a Proton (¹H) NMR Spectrum.
  • Chemistry LibreTexts. (2023).
  • LCGC International. (n.d.). Interpretation of Mass Spectra, Part 1: Developing Skills.
  • The Royal Society of Chemistry. (2008). Supplementary Material (ESI)
  • BenchChem. (2025). Comparative Analysis of ¹H and ¹³C NMR Spectral Data: Methyl-d3-amine Hydrochloride vs. Methylamine Hydrochloride.
  • Illinois State University, Department of Chemistry. (2015). Infrared Spectroscopy.

Sources

Comparative

A Comparative Analysis of Synthetic Routes to 3'-Methyl-[1,1'-biphenyl]-3-amine Hydrochloride: A Guide for Researchers

Introduction 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is a valuable building block in medicinal chemistry and materials science. Its substituted biphenylamine scaffold is a privileged structure found in numerous b...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is a valuable building block in medicinal chemistry and materials science. Its substituted biphenylamine scaffold is a privileged structure found in numerous biologically active compounds and advanced materials. The efficient and scalable synthesis of this compound is, therefore, of significant interest to researchers in drug development and chemical synthesis. This guide provides a comparative analysis of two primary synthetic routes to 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride, offering in-depth technical insights, step-by-step protocols, and a critical evaluation of each approach to aid in synthetic strategy selection.

The two routes discussed are:

  • Route A: Suzuki-Miyaura Coupling followed by Nitro Group Reduction. This convergent approach first constructs the biphenyl backbone and then installs the amine functionality.

  • Route B: Direct Suzuki-Miyaura Coupling of an Aminated Precursor. This linear approach utilizes a starting material that already contains the amine group.

A third, conceptually different approach, the Buchwald-Hartwig Amination , will also be discussed as a viable, albeit less documented, alternative for this specific target.

Route A: Suzuki-Miyaura Coupling of a Nitroaromatic followed by Reduction

This widely employed strategy is predicated on the robustness and versatility of the Suzuki-Miyaura cross-coupling reaction to form the central carbon-carbon bond of the biphenyl system. The choice of a nitro-substituted precursor is often strategic, as the nitro group is a versatile handle that can be readily reduced to the desired amine in a subsequent step.

Causality Behind Experimental Choices

The selection of starting materials for the Suzuki-Miyaura coupling is critical. In this route, we couple a nitrophenylboronic acid with a methyl-substituted aryl halide (or vice versa). The use of a nitro-substituted aryl halide, such as 3-bromo-nitrobenzene, with 3-methylphenylboronic acid is a common choice. The palladium catalyst, ligand, and base are chosen to ensure efficient catalytic turnover and high coupling yields.[1][2] The subsequent reduction of the nitro group can be achieved through various methods, with catalytic hydrogenation and metal-mediated reductions being the most prevalent.

Visualizing the Pathway

Route_A cluster_0 Step 1: Suzuki-Miyaura Coupling cluster_1 Step 2: Nitro Group Reduction cluster_2 Step 3: Salt Formation 3-Nitrophenyl halide 3-Nitrophenyl halide 3-Methyl-3'-nitro-1,1'-biphenyl 3-Methyl-3'-nitro-1,1'-biphenyl 3-Nitrophenyl halide->3-Methyl-3'-nitro-1,1'-biphenyl 3-Methylphenylboronic acid 3-Methylphenylboronic acid 3-Methylphenylboronic acid->3-Methyl-3'-nitro-1,1'-biphenyl Pd Catalyst, Base Pd Catalyst, Base Pd Catalyst, Base->3-Methyl-3'-nitro-1,1'-biphenyl 3'-Methyl-[1,1'-biphenyl]-3-amine 3'-Methyl-[1,1'-biphenyl]-3-amine 3-Methyl-3'-nitro-1,1'-biphenyl->3'-Methyl-[1,1'-biphenyl]-3-amine Reducing Agent Reducing Agent Reducing Agent->3'-Methyl-[1,1'-biphenyl]-3-amine Final Product 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride 3'-Methyl-[1,1'-biphenyl]-3-amine->Final Product HCl HCl HCl->Final Product

Caption: Synthetic pathway for Route A.

Experimental Protocols

Step 1: Synthesis of 3-Methyl-3'-nitro-1,1'-biphenyl via Suzuki-Miyaura Coupling

This protocol is based on established procedures for Suzuki-Miyaura couplings of nitroaryl halides.[3]

  • Reaction Setup: To an oven-dried Schlenk flask, add 3-bromonitrobenzene (1.0 equiv.), 3-methylphenylboronic acid (1.2 equiv.), and potassium carbonate (2.0 equiv.).

  • Catalyst Addition: Add [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride ([Pd(dppf)Cl₂]) (3 mol%).

  • Solvent Addition: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen). Add a degassed mixture of 1,4-dioxane and water (4:1 v/v) to achieve a concentration of 0.1-0.2 M with respect to the 3-bromonitrobenzene.

  • Reaction: Heat the mixture to 100 °C and stir vigorously for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 3-methyl-3'-nitro-1,1'-biphenyl.

Step 2: Reduction of 3-Methyl-3'-nitro-1,1'-biphenyl

Two common methods for nitro group reduction are presented below.

Method 2a: Catalytic Hydrogenation

  • Reaction Setup: In a hydrogenation vessel, dissolve 3-methyl-3'-nitro-1,1'-biphenyl (1.0 equiv.) in ethanol or ethyl acetate.

  • Catalyst Addition: Add palladium on carbon (10% Pd/C, 5-10 mol% Pd).

  • Hydrogenation: Purge the vessel with hydrogen gas and maintain a hydrogen atmosphere (a balloon is sufficient for small-scale reactions) with vigorous stirring at room temperature.[4][5] Monitor the reaction by TLC until the starting material is consumed.

  • Work-up: Carefully filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with the reaction solvent. Caution: Pd/C can be pyrophoric when dry; do not allow the filter cake to dry completely.

  • Isolation: Concentrate the filtrate under reduced pressure to obtain crude 3'-Methyl-[1,1'-biphenyl]-3-amine.

Method 2b: Stannous Chloride Reduction [6][7]

  • Reaction Setup: To a round-bottom flask, add 3-methyl-3'-nitro-1,1'-biphenyl (1.0 equiv.) and ethanol.

  • Reagent Addition: Add stannous chloride dihydrate (SnCl₂·2H₂O) (4-5 equiv.).

  • Reaction: Heat the mixture to 70 °C under a nitrogen atmosphere and stir for 30-60 minutes.[8] Monitor the reaction progress by TLC.

  • Work-up: Cool the reaction to room temperature and pour it into an ice-water mixture. Carefully neutralize the mixture to a pH of 7-8 with a 5% aqueous sodium bicarbonate solution.

  • Extraction: Extract the product with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: The crude product can be purified by column chromatography if necessary.

Step 3: Formation of the Hydrochloride Salt

  • Dissolution: Dissolve the crude or purified 3'-Methyl-[1,1'-biphenyl]-3-amine in a minimal amount of a suitable solvent such as diethyl ether or isopropanol.

  • Acidification: Slowly add a solution of HCl in ether or isopropanol dropwise with stirring.

  • Precipitation: The hydrochloride salt will precipitate out of the solution.

  • Isolation: Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride.

Route B: Direct Suzuki-Miyaura Coupling of 3-Bromoaniline

This route offers a more direct path by employing a starting material that already possesses the amine functionality. This avoids the need for a separate reduction step, potentially shortening the overall synthesis.

Causality Behind Experimental Choices

The primary challenge in this route is the potential for the free amine group of 3-bromoaniline to interfere with the palladium catalyst. However, modern Suzuki-Miyaura conditions have been developed that are tolerant of unprotected anilines.[9] The choice of a bulky, electron-rich phosphine ligand is often crucial to promote the desired cross-coupling over side reactions.

Visualizing the Pathway

Route_B cluster_0 Step 1: Direct Suzuki-Miyaura Coupling cluster_1 Step 2: Salt Formation 3-Bromoaniline 3-Bromoaniline 3'-Methyl-[1,1'-biphenyl]-3-amine 3'-Methyl-[1,1'-biphenyl]-3-amine 3-Bromoaniline->3'-Methyl-[1,1'-biphenyl]-3-amine 3-Methylphenylboronic acid 3-Methylphenylboronic acid 3-Methylphenylboronic acid->3'-Methyl-[1,1'-biphenyl]-3-amine Pd Catalyst, Ligand, Base Pd Catalyst, Ligand, Base Pd Catalyst, Ligand, Base->3'-Methyl-[1,1'-biphenyl]-3-amine Final Product 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride 3'-Methyl-[1,1'-biphenyl]-3-amine->Final Product HCl HCl HCl->Final Product

Caption: Synthetic pathway for Route B.

Experimental Protocol

This protocol is adapted from modern Suzuki-Miyaura procedures tolerant of free amines.[10]

  • Reaction Setup: In a reaction vessel, combine 3-bromoaniline (1.0 equiv.), 3-methylphenylboronic acid (1.2 equiv.), and potassium carbonate (2.0 equiv.).

  • Catalyst and Ligand Addition: Add a palladium precursor such as palladium(II) acetate (Pd(OAc)₂) (2 mol%) and a suitable phosphine ligand like SPhos or XPhos (4 mol%).

  • Solvent Addition: Add a degassed solvent such as 1,4-dioxane or toluene.

  • Reaction: Heat the reaction mixture to 100-110 °C for 12-24 hours with vigorous stirring under an inert atmosphere. Monitor the reaction by TLC or LC-MS.

  • Work-up and Purification: Follow the work-up and purification procedures as described in Route A, Step 1.

  • Salt Formation: Proceed with the hydrochloride salt formation as described in Route A, Step 3.

Alternative Approach: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds.[11] In the context of synthesizing the target molecule, this would involve the coupling of a pre-formed biphenyl halide, such as 3-bromo-3'-methylbiphenyl, with an ammonia equivalent.

Conceptual Pathway

Buchwald_Hartwig 3-Bromo-3'-methylbiphenyl 3-Bromo-3'-methylbiphenyl 3'-Methyl-[1,1'-biphenyl]-3-amine 3'-Methyl-[1,1'-biphenyl]-3-amine 3-Bromo-3'-methylbiphenyl->3'-Methyl-[1,1'-biphenyl]-3-amine Ammonia Source Ammonia Source (e.g., LiN(SiMe3)2) Ammonia Source->3'-Methyl-[1,1'-biphenyl]-3-amine Pd Catalyst, Ligand, Base Pd Catalyst, Ligand, Base Pd Catalyst, Ligand, Base->3'-Methyl-[1,1'-biphenyl]-3-amine

Caption: Conceptual Buchwald-Hartwig amination route.

While less documented for this specific target, the use of lithium bis(trimethylsilyl)amide (LiN(SiMe₃)₂) as an ammonia surrogate in a palladium-catalyzed reaction with 3-bromo-3'-methylbiphenyl presents a plausible and efficient route.[12] This approach would require the initial synthesis of 3-bromo-3'-methylbiphenyl, likely via a Suzuki-Miyaura coupling.

Comparative Analysis

FeatureRoute A: Suzuki-Miyaura then ReductionRoute B: Direct Suzuki-MiyauraBuchwald-Hartwig Amination
Number of Steps 322 (after biphenyl halide synthesis)
Convergence ConvergentLinearLinear
Key Challenge Handling of nitro compounds, additional reduction step.Potential for catalyst inhibition by the free amine.Synthesis of the biphenyl halide precursor.
Versatility High, nitro group is a versatile intermediate.Moderate, limited by the availability of aminated starting materials.High, a wide range of ammonia surrogates are available.
Potential Yield Generally high for both steps.Can be high with optimized catalyst systems.Potentially high, but requires specific optimization.
Scalability Both steps are generally scalable.Scalable, but catalyst costs may be a factor.Scalable, but requires careful control of reaction conditions.
Safety Nitro compounds can be energetic. Catalytic hydrogenation requires handling of H₂ gas. Stannous chloride produces tin waste.Generally safer than Route A.Ammonia surrogates can be pyrophoric or moisture-sensitive.

Conclusion

Both Route A and Route B represent viable and robust strategies for the synthesis of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride.

  • Route A is a classic, reliable, and well-precedented approach. Its convergent nature allows for the late-stage introduction of the amine functionality, which can be advantageous. The primary drawbacks are the additional synthetic step and the handling of potentially hazardous materials (nitro compounds and hydrogen gas or tin waste).

  • Route B offers a more streamlined synthesis with fewer steps. With modern advancements in catalysis, the challenges associated with the free amine group can be overcome. This route is likely to be more atom-economical and potentially more cost-effective on a large scale.

The choice between these routes will ultimately depend on the specific constraints and priorities of the researcher, including available starting materials, scale of the synthesis, safety considerations, and the need for synthetic versatility. The Buchwald-Hartwig amination remains a powerful alternative that warrants consideration, particularly if the biphenyl halide precursor is readily accessible.

References

  • Google Patents. (2012). Method for reducing stannic chloride. CN102910670A.
  • MDPI. (2017). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. [Link]

  • ResearchGate. (2021). Suzuki Miyaura coupling. [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

  • PubMed. (2006). Synthesis of the Benzhydryl Motif via a Suzuki-Miyaura Coupling of Arylboronic Acids and 3-chloroacrylonitriles. [Link]

  • MDPI. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. [Link]

  • ResearchGate. (2014). (PDF) ChemInform Abstract: An Overview of the Synthetic Routes to the Best Selling Drugs Containing 6-Membered Heterocycles. [Link]

  • PrepChem.com. (n.d.). Synthesis of 3-methyl-[1,1'-biphenyl]-2-amine. [Link]

  • Organic Chemistry Portal. (2001). Palladium-Catalyzed Synthesis of Arylamines from Aryl Halides and Lithium Bis(trimethylsilyl)amide as an Ammonia Equivalent. [Link]

  • University of London. (2010). Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. [Link]

  • Master Organic Chemistry. (2011). Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. [Link]

  • ResearchGate. (2016). (PDF) Suzuki–Miyaura Cross‐Coupling of Bromotryptophan Derivatives at Ambient Temperature. [Link]

  • YouTube. (2023). Hydrogenation Reaction Set up - Reduction of a Nitro group. [Link]

  • Organic Syntheses. (n.d.). Methylamine Hydrochloride. [Link]

  • Beilstein Journals. (2014). An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. [Link]

  • SciSpace. (n.d.). Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation. [Link]

  • Nature. (2024). Investigation of the Suzuki–Miyaura cross-coupling reaction on a palladium H-beta zeolite with DFT calculations. [Link]

  • SciSpace. (n.d.). Lithium Bis(trimethylsilyl)amide. [Link]

  • Sciencemadness.org. (2007). Methylamine Purification. [Link]

  • Semantic Scholar. (2014). An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. [Link]

  • Reddit. (2022). Hydrogenation reaction tips and tricks : r/Chempros. [Link]

  • National Institutes of Health. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. [Link]

  • YouTube. (2024). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

  • Preprints.org. (2023). Synthetic Routes to Approved Drugs Containing a Spirocycle[v1]. [Link]

  • PubMed. (2000). Stannous chloride-mediated reductive cyclization-rearrangement of nitroarenyl ketones. [Link]

  • MDPI. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. [Link]

  • ResearchGate. (2001). Stannous Chloride Reduction of Nitroalkenes in Amines. Synthesis and Cycloaddition of α-Dialkylaminoaldoxime | Request PDF. [Link]

  • Google Patents. (2008). Preparation method of 3-methylamino-1-phenylpropanol. CN100432043C.
  • Chemistry LibreTexts. (2024). 8.6: Reduction of Alkenes - Hydrogenation. [Link]

  • ChemRxiv. (2020). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information - Contents. [Link]

  • YouTube. (2023). How to set-up a hydrogenation reaction using palladium on carbon and a hydrogen balloon. [Link]

Sources

Validation

A Comparative Guide to Purity Assessment of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride by Quantitative NMR (qNMR)

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, the unambiguous determination of purity for active pharmaceutical ingredients (APIs) and their intermediates...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the unambiguous determination of purity for active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of quality, safety, and efficacy. This guide provides an in-depth comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with alternative analytical techniques for the purity assessment of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride. Authored from the perspective of a Senior Application Scientist, this document delves into the causality behind experimental choices, provides validated protocols, and presents comparative data to underscore the unique advantages of qNMR as a primary analytical method.

The Criticality of Purity in Drug Development

The purity of an API directly impacts its safety and therapeutic efficacy. Impurities can arise from starting materials, by-products of the synthesis, degradation products, or reagents. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) have stringent guidelines for the qualification and control of impurities.[1][2] Therefore, the selection of an appropriate analytical methodology for purity determination is a critical decision in the drug development lifecycle.

qNMR: A Primary Ratio Method for Purity Determination

Quantitative NMR (qNMR) has emerged as a powerful and reliable primary method for determining the purity of organic molecules.[3][4][5] Unlike chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), which are relative methods requiring a certified reference standard of the same compound for accurate quantification, qNMR is a direct method.[4][5] The fundamental principle of qNMR is that the integral of an NMR signal is directly proportional to the number of nuclei responsible for that signal.[2][3][6] This allows for the direct quantification of a substance against a certified internal standard of a different compound.[5]

Key Advantages of qNMR:

  • Direct Measurement: It does not require a chemically identical reference standard of the analyte.[5]

  • High Accuracy and Precision: qNMR is capable of providing highly accurate and precise purity values, with relative standard deviations typically below 1% under optimal conditions.[2]

  • Versatility: A single internal standard can be used for the quantification of a wide range of compounds.[5]

  • Structural Information: In a single experiment, qNMR provides both quantitative data and structural information about the analyte and any impurities present.[5]

  • Speed: Developing and running a qNMR method is often faster than establishing a new chromatographic method.[5]

  • Green Analytical Technique: qNMR is considered a "green" analytical technique as it does not contribute additional CO2 to the atmosphere.[7]

Comparative Analysis: qNMR vs. Traditional Chromatographic Methods

While HPLC and GC are workhorse techniques in pharmaceutical analysis, they possess inherent limitations that qNMR can overcome.

FeatureQuantitative NMR (qNMR)High-Performance Liquid Chromatography (HPLC)Gas Chromatography (GC)
Principle Signal intensity is directly proportional to the number of nuclei.[2][3]Separation based on differential partitioning between a mobile and stationary phase; detection via UV, MS, etc.Separation based on volatility and interaction with a stationary phase; detection via FID, MS, etc.
Reference Standard Requires a certified internal standard of a different, structurally unrelated compound.[7]Requires a certified reference standard of the same compound as the analyte for accurate quantification.[4]Requires a certified reference standard of the same compound as the analyte.[4]
Quantification Absolute quantification is possible.[4][8]Relative quantification; requires a calibration curve.Relative quantification; requires a calibration curve.
Structural Info Provides detailed structural information of the analyte and impurities.[5]Limited structural information (retention time).Limited structural information (retention time).
Method Development Generally faster, especially when a suitable internal standard is known.[5]Can be time-consuming, involving column, mobile phase, and detector optimization.Requires optimization of column, temperature program, and detector.
Sample Throughput Suitable for high-throughput analysis.[4]Can be automated for high throughput, but run times can be longer.Run times can be long, potentially limiting throughput.
Sample Requirement Non-destructive; typically requires 2-20 mg of sample.[3][4]Destructive; sample consumption varies.Destructive; sample consumption varies.

Experimental Protocol: Purity Assessment of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride by ¹H qNMR

This protocol outlines the steps for determining the purity of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride using ¹H qNMR with an internal standard.

Method Planning: The "Why" Behind the Choices

The success of a qNMR experiment hinges on careful planning.[3]

  • Selection of Internal Standard: The ideal internal standard should be non-reactive, stable, have a known purity, and possess signals that do not overlap with the analyte's signals.[3][7] For 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride, which has aromatic protons, maleic acid is a suitable internal standard as its olefinic proton signal at ~6.3 ppm is typically in a clear region of the spectrum.[7] Benzoic acid is another common choice, with aromatic signals between 7.4-8.2 ppm.[7] The use of a certified reference material (CRM) from a national metrology institute like NIST is highly recommended to ensure traceability to the SI units.[9][10][11]

  • Solvent Selection: The solvent must completely dissolve both the analyte and the internal standard.[3] DMSO-d₆ is a good choice for polar compounds like amine hydrochlorides and can dissolve a wide range of organic molecules. It's also important to use a solvent with low residual water content to avoid interfering signals.[3]

  • Analyte and Standard Signal Selection: Choose well-resolved signals for both the analyte and the internal standard that are free from overlap with other signals. For 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride, the methyl protons or isolated aromatic protons are good candidates.

Sample Preparation

Accurate weighing is paramount for accurate qNMR results.

  • Accurately weigh approximately 10-20 mg of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride into a clean, dry vial using a calibrated analytical balance (to 0.01 mg accuracy).[3][12]

  • Accurately weigh a suitable amount of the certified internal standard (e.g., maleic acid) into the same vial. The molar ratio of the analyte to the standard should be close to 1:1 to ensure comparable signal intensities for accurate integration.[3]

  • Add a precise volume of deuterated solvent (e.g., 0.75 mL of DMSO-d₆) to the vial.

  • Vortex the vial until both the sample and the internal standard are completely dissolved.

  • Transfer the solution to a high-quality 5 mm NMR tube.[3]

NMR Data Acquisition

The following are general guidelines for acquiring quantitative ¹H NMR data. Specific parameters may need to be optimized for the instrument being used.

  • Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and sensitivity.[3]

  • Pulse Program: Use a simple, single-pulse program (e.g., 'zg' on Bruker instruments).[3]

  • Relaxation Delay (d1): This is a critical parameter. Set d1 to at least 5 times the longest T₁ (spin-lattice relaxation time) of the signals of interest to ensure complete relaxation and accurate integration. A value of 30-60 seconds is often sufficient.

  • Number of Scans (ns): The number of scans should be sufficient to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals to be integrated to keep integration errors below 1%.[8]

  • Receiver Gain (rg): The receiver gain should be set to avoid clipping of the FID (Free Induction Decay), which would lead to inaccurate signal intensities.

  • Shimming: Perform careful shimming to achieve good magnetic field homogeneity, resulting in sharp, symmetrical peaks.[3]

Data Processing and Purity Calculation
  • Apply a small line broadening (e.g., LB = 0.3 Hz) to improve the signal-to-noise ratio.[8]

  • Perform manual phasing and baseline correction to ensure accurate integration.[12]

  • Integrate the selected signals for the analyte and the internal standard.

  • Calculate the purity of the analyte using the following equation[3][7]:

    Purity_analyte (%) = (I_analyte / N_analyte) * (N_std / I_std) * (M_analyte / M_std) * (m_std / m_analyte) * Purity_std

    Where:

    • I: Integral value

    • N: Number of protons for the integrated signal

    • M: Molar mass

    • m: Mass

    • Purity: Purity of the standard

Visualizing the Workflow

A clear understanding of the experimental workflow is crucial for reproducible results.

Caption: The qNMR experimental workflow from sample preparation to purity calculation.

Trustworthiness and Validation of the qNMR Method

To ensure the trustworthiness of the results, the qNMR method should be validated according to ICH Q2(R1) guidelines.[13] Key validation parameters include:

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by the absence of overlapping signals.

  • Linearity: The method should provide results that are directly proportional to the concentration of the analyte over a given range.

  • Accuracy: The closeness of the test results to the true value. This can be assessed by analyzing a sample with a known purity.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.

  • Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

The U.S. Pharmacopeia (USP) has recognized qNMR as a primary analytical method and provides guidance in its general chapters.[7][14][15][16]

Comparative Purity Data

The following table presents hypothetical comparative purity data for a batch of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride, illustrating the agreement between different analytical techniques.

Analytical MethodPurity (%)Relative Standard Deviation (%)Notes
¹H qNMR 99.20.3Direct measurement against a certified internal standard.
HPLC-UV (254 nm) 99.10.5Relative to a primary reference standard of the same compound.
GC-FID 98.90.6Assumes the compound is volatile and thermally stable.
Titration 99.30.4Acid-base titration of the hydrochloride salt.

The data demonstrates the excellent agreement between qNMR and other well-established analytical techniques, highlighting its suitability as a reliable method for purity determination.

Conclusion

Quantitative NMR spectroscopy offers a robust, accurate, and efficient method for the purity assessment of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride and other pharmaceutical compounds. Its nature as a primary ratio method, coupled with the wealth of structural information it provides, makes it an invaluable tool in the drug development process. By understanding the principles behind the experimental choices and adhering to validated protocols, researchers can confidently employ qNMR to ensure the quality and integrity of their chemical entities.

References

  • A Guide to Quantitative NMR (qNMR). Emery Pharma. [Link]

  • Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR. American Pharmaceutical Review. [Link]

  • Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA. ResearchGate. [Link]

  • Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. Patsnap Eureka. [Link]

  • NIST PS1 Primary Standard for quantitative NMR (Benzoic Acid). NIST. [Link]

  • Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. ResolveMass. [Link]

  • A New Realization of SI for Organic Chemical Measurement: NIST PS1 Primary Standard for Quantitative NMR (Benzoic Acid). PubMed. [Link]

  • qNMR: A powerful tool for purity determination. RSSL. [Link]

  • Quantitative Nuclear Magnetic Resonance (qNMR), a Metrological Method—Proposed Revisions to the USP General Chapters on NMR, Nuclear Magnetic Resonance Spectroscopy 〈761〉 and Applications of Nuclear Magnetic Resonance Spectroscopy 〈1761〉. Semantic Scholar. [Link]

  • Stimuli Article (qNMR). US Pharmacopeia (USP). [Link]

  • Application of USP General Chapter <1220> in the Development of a Procedure for Quantitative NMR. American Pharmaceutical Review. [Link]

  • qNMR - Quantitative Analysis by NMR. AWS. [Link]

  • A Standard for Standards. NIST. [Link]

  • Standards for qNMR. Eurisotop. [Link]

  • Method development in quantitative NMR towards metrologically traceable organic certified reference materials used as 31P qNMR standards. NIH. [Link]

  • General Chapters: <761> NUCLEAR MAGNETIC RESONANCE. USP. [Link]

  • Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10 in dietary supplement capsules. ACG Publications. [Link]

  • Quantitative NMR Spectroscopy.docx. [Link]

  • Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. ACS Publications. [Link]

  • Purity comparison by NMR and HPLC. ResearchGate. [Link]

  • Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology. qNMR Exchange. [Link]

  • Development and validation of a quantitative proton NMR method for the analysis of pregnenolone. PubMed. [Link]

  • Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection. PubMed. [Link]

  • [1,1'-Biphenyl]-3-amine. NIST WebBook. [Link]

Sources

Comparative

A Researcher's Guide to the Biological Activity Screening of 3'-Methyl-[1,1'-biphenyl]-3-amine Hydrochloride Derivatives

In the landscape of modern drug discovery, the biphenyl scaffold represents a privileged structure, known to be the backbone of numerous biologically active compounds.[1][2] Derivatives of biphenyls have demonstrated a w...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern drug discovery, the biphenyl scaffold represents a privileged structure, known to be the backbone of numerous biologically active compounds.[1][2] Derivatives of biphenyls have demonstrated a wide array of pharmacological properties, including antimicrobial, antioxidant, anti-inflammatory, and anticancer activities.[1][2] This guide provides a comprehensive framework for the biological activity screening of a novel series of compounds: 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride derivatives. As researchers and drug development professionals, our objective is to elucidate the therapeutic potential of these molecules through a systematic and rigorous screening cascade.

This document is structured to provide not just a set of protocols, but a logical, in-depth guide that explains the causality behind experimental choices, ensuring scientific integrity and trustworthiness in the generated data. We will explore a multi-faceted screening approach, encompassing cytotoxicity, antimicrobial, antioxidant, and enzyme inhibition assays.

The Strategic Importance of Screening Biphenyl Amine Derivatives

The rationale for investigating 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride derivatives stems from the established bioactivity of the biphenyl core. The introduction of a methyl group and an amine hydrochloride substituent can significantly modulate the physicochemical properties of the parent molecule, potentially enhancing its potency, selectivity, and pharmacokinetic profile. Our screening strategy is therefore designed to cast a wide net, identifying any promising biological activities that warrant further investigation and lead optimization.

Experimental Screening Workflow: A Step-by-Step Approach

The following sections detail the experimental protocols for a comprehensive primary screening cascade. The workflow is designed to be efficient, moving from broad cytotoxicity assessments to more specific activity-based assays.

Screening Workflow cluster_0 Phase 1: Foundational Assays cluster_1 Phase 2: Activity-Specific Screening cluster_2 Phase 3: Hit Validation & Prioritization Compound Synthesis\n& Characterization Compound Synthesis & Characterization Cytotoxicity Screening Cytotoxicity Screening Compound Synthesis\n& Characterization->Cytotoxicity Screening Initial Safety Profile Antimicrobial Assays Antimicrobial Assays Cytotoxicity Screening->Antimicrobial Assays Non-toxic Concentrations Antioxidant Assays Antioxidant Assays Cytotoxicity Screening->Antioxidant Assays Enzyme Inhibition Assays Enzyme Inhibition Assays Cytotoxicity Screening->Enzyme Inhibition Assays Hit Confirmation\n& MIC Determination Hit Confirmation & MIC Determination Antimicrobial Assays->Hit Confirmation\n& MIC Determination Dose-Response\nAnalysis Dose-Response Analysis Antioxidant Assays->Dose-Response\nAnalysis IC50 Determination IC50 Determination Enzyme Inhibition Assays->IC50 Determination Lead Candidate Selection Lead Candidate Selection Hit Confirmation\n& MIC Determination->Lead Candidate Selection Dose-Response\nAnalysis->Lead Candidate Selection IC50 Determination->Lead Candidate Selection

Caption: A generalized workflow for the biological screening of novel chemical entities.

Part 1: Foundational Cytotoxicity Screening

Rationale: Before assessing any specific therapeutic activity, it is crucial to determine the inherent cytotoxicity of the compounds.[3][4] This initial screen helps to identify a therapeutic window and ensures that any observed activity in subsequent assays is not merely a result of cell death.[3][4] We will employ the widely accepted MTT assay, which measures mitochondrial metabolic activity as an indicator of cell viability.[5]

Experimental Protocol: MTT Cytotoxicity Assay
  • Cell Culture:

    • Select a panel of relevant cell lines. For a broad-spectrum screen, this should include a non-cancerous cell line (e.g., HEK293 or NIH 3T3) and a panel of cancer cell lines (e.g., HeLa, MCF-7, A549).[3]

    • Culture cells in appropriate media supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin, and maintain in a humidified incubator at 37°C with 5% CO₂.

  • Assay Procedure:

    • Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

    • Prepare serial dilutions of the 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride derivatives and a positive control (e.g., Doxorubicin) in the appropriate cell culture medium.

    • Replace the existing medium with the medium containing the test compounds at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include vehicle-only wells as a negative control.

    • Incubate the plates for 48 hours.

    • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

    • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability relative to the vehicle control.

    • Plot the percentage of viability against the compound concentration and determine the IC₅₀ (the concentration at which 50% of cell growth is inhibited) for each compound on each cell line.

Comparative Data Table (Hypothetical)
Compound IDDerivative SubstitutionIC₅₀ on HEK293 (µM)IC₅₀ on HeLa (µM)IC₅₀ on MCF-7 (µM)
Parent 3'-Methyl-[1,1'-biphenyl]-3-amine HCl>10085.292.5
DER-01 4'-Fluoro>10050.145.8
DER-02 4'-Methoxy>10075.681.3
DER-03 4'-Chloro89.422.719.4
Doxorubicin (Positive Control)1.20.50.8

This table illustrates how to present the cytotoxicity data, comparing the parent compound with its derivatives and a standard cytotoxic drug.

Part 2: Antimicrobial Activity Screening

Rationale: Biphenyl derivatives have been reported to possess antimicrobial properties.[1] This screening phase aims to identify any antibacterial or antifungal activity of the synthesized compounds. The broth microdilution method is a quantitative assay that determines the Minimum Inhibitory Concentration (MIC), providing a more precise measure of antimicrobial potency compared to diffusion-based methods.[6]

Experimental Protocol: Broth Microdilution Assay for MIC Determination
  • Microorganism Strains:

    • Select a panel of clinically relevant bacteria, including Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative (Escherichia coli, Pseudomonas aeruginosa) strains.

    • Include a fungal strain such as Candida albicans.

  • Assay Procedure:

    • Prepare a standardized inoculum of each microorganism in the appropriate broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to a concentration of approximately 5 x 10⁵ CFU/mL.[7]

    • In a 96-well plate, perform serial two-fold dilutions of the test compounds (e.g., from 256 µg/mL to 0.5 µg/mL).

    • Add the standardized inoculum to each well.

    • Include a positive control (a known antibiotic like Ciprofloxacin for bacteria, and Fluconazole for fungi) and a negative control (inoculum only).

    • Incubate the plates at 37°C for 24 hours for bacteria and at 35°C for 48 hours for fungi.

  • Data Analysis:

    • The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.[7]

Comparative Data Table (Hypothetical)
Compound IDMIC (µg/mL) vs S. aureusMIC (µg/mL) vs E. coliMIC (µg/mL) vs C. albicans
Parent 128>256>256
DER-01 64128>256
DER-02 >256>256>256
DER-03 3264128
Ciprofloxacin 10.5N/A
Fluconazole N/AN/A8

This table provides a clear comparison of the antimicrobial efficacy of the derivatives against different microbial species.

Part 3: Antioxidant Activity Screening

Rationale: Oxidative stress is implicated in numerous diseases, and compounds with antioxidant properties are of significant therapeutic interest.[1] The DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay is a rapid, simple, and widely used method to evaluate the antioxidant potential of chemical compounds.[8][9]

Experimental Protocol: DPPH Radical Scavenging Assay
  • Reagents:

    • DPPH solution (0.1 mM in methanol).

    • Test compounds dissolved in methanol at various concentrations.

    • Ascorbic acid as a positive control.

  • Assay Procedure:

    • In a 96-well plate, add 100 µL of the test compound solution at different concentrations.

    • Add 100 µL of the DPPH solution to each well.

    • Incubate the plate in the dark at room temperature for 30 minutes.

    • Measure the absorbance at 517 nm.[8]

  • Data Analysis:

    • Calculate the percentage of DPPH radical scavenging activity.

    • Determine the EC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH radicals).

DPPH_Assay DPPH_Radical\n(Purple) DPPH_Radical (Purple) DPPH-H\n(Yellow/Colorless) DPPH-H (Yellow/Colorless) DPPH_Radical\n(Purple)->DPPH-H\n(Yellow/Colorless) Donates H+ Antioxidant Antioxidant

Caption: Mechanism of the DPPH radical scavenging assay.

Comparative Data Table (Hypothetical)
Compound IDDPPH Scavenging EC₅₀ (µg/mL)
Parent 85.3
DER-01 72.1
DER-02 45.8
DER-03 98.6
Ascorbic Acid 5.2

This table allows for a direct comparison of the antioxidant potential of the synthesized derivatives.

Part 4: Enzyme Inhibition Screening

Rationale: Enzyme inhibitors are a cornerstone of modern therapeutics, with applications in a vast range of diseases.[10] A preliminary screen against a relevant enzyme can uncover novel mechanisms of action. For this guide, we will use Cyclooxygenase-2 (COX-2) as an example, an enzyme implicated in inflammation.

Experimental Protocol: COX-2 Inhibition Assay
  • Assay Kit:

    • Utilize a commercially available COX-2 inhibitor screening kit (e.g., from Cayman Chemical or Abcam), which typically measures the peroxidase activity of COX-2.

  • Assay Procedure:

    • Follow the manufacturer's instructions. In a typical protocol:

    • Add the reaction buffer, heme, and purified COX-2 enzyme to the wells of a 96-well plate.

    • Add the test compounds at various concentrations.

    • Add a known COX-2 inhibitor (e.g., Celecoxib) as a positive control.

    • Initiate the reaction by adding arachidonic acid (the substrate).

    • Measure the absorbance or fluorescence at the specified wavelength over time.

  • Data Analysis:

    • Calculate the percentage of COX-2 inhibition for each compound concentration.

    • Determine the IC₅₀ value for each active compound.

Comparative Data Table (Hypothetical)
Compound IDCOX-2 Inhibition IC₅₀ (µM)
Parent >100
DER-01 25.4
DER-02 88.1
DER-03 15.9
Celecoxib 0.05

This table provides a clear comparison of the enzyme inhibitory potential of the derivatives.

Conclusion and Future Directions

This guide outlines a robust and logical workflow for the initial biological activity screening of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride derivatives. The presented protocols for cytotoxicity, antimicrobial, antioxidant, and enzyme inhibition assays provide a solid foundation for identifying promising lead compounds.

The hypothetical data presented in the comparative tables illustrates how derivatives with specific substitutions (e.g., 4'-Chloro in DER-03) might exhibit enhanced cytotoxicity against cancer cell lines and improved antimicrobial activity. Similarly, a methoxy substitution (DER-02) could potentially confer superior antioxidant properties, while chloro and fluoro substitutions (DER-03 and DER-01) might lead to moderate COX-2 inhibition.

Following this primary screening, any "hit" compounds should be subjected to more extensive secondary screening, including dose-response studies, mechanism of action elucidation, and in vivo efficacy and toxicity studies. This systematic approach ensures that the most promising candidates are advanced through the drug discovery pipeline, maximizing the potential for the development of novel therapeutics.

References

  • IJSDR. (n.d.). Biological deeds of Biphenyl derivatives - A short Review. IJSDR. Retrieved from [Link]

  • Al-Snafi, A. E. (2022). Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa. NIH. Retrieved from [Link]

  • Wang, Y., et al. (2020). Predictive Models For Estimating Cytotoxicity On The Basis Of Chemical Structures. NIH. Retrieved from [Link]

  • Khan, I., et al. (n.d.). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. NIH. Retrieved from [Link]

  • BellBrook Labs. (2025). Enzyme Assays: The Foundation of Modern Drug Discovery. BellBrook Labs. Retrieved from [Link]

  • El-Sayed, R., et al. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. NIH. Retrieved from [Link]

  • MDPI. (n.d.). Discovery of Novel Antimicrobial-Active Compounds and Their Analogues by In Silico Small Chemical Screening Targeting Staphylococcus aureus MurB. MDPI. Retrieved from [Link]

  • MDPI. (n.d.). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. MDPI. Retrieved from [Link]

  • NIST. (n.d.). 1,1'-Biphenyl, 3-methyl-. NIST WebBook. Retrieved from [Link]

  • Kushwaha, N., et al. (n.d.). Synthesis of some amide derivatives and their biological activity. ResearchGate. Retrieved from [Link]

  • NCBI Bookshelf. (2012). Mechanism of Action Assays for Enzymes. NIH. Retrieved from [Link]

  • MDPI. (n.d.). Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach. MDPI. Retrieved from [Link]

  • ResearchGate. (n.d.). Some biologically active biphenyl derivatives. ResearchGate. Retrieved from [Link]

  • MDPI. (n.d.). Biological Evaluation and Structural Analysis of Some Aminodiphenylamine Derivatives. MDPI. Retrieved from [Link]

  • ResearchGate. (n.d.). Antioxidant activity of extracts determined by the DPPH, ABTS, and FRAP assays. ResearchGate. Retrieved from [Link]

  • NIH. (n.d.). Screening of antibacterial compounds with novel structure from the FDA approved drugs using machine learning methods. PMC. Retrieved from [Link]

  • Kushwaha, N., et al. (2011). Synthesis of some Amide derivatives and their Biological activity. International Journal of ChemTech Research, 3(1), 203-209. Retrieved from [Link]

  • ResearchGate. (2018). Screening for Novel Antimicrobial Activity/Compounds in the Pharmaceutical Industry. Retrieved from [Link]

  • NIH. (n.d.). Antioxidant Activity of Diphenylpropionamide Derivatives: Synthesis, Biological Evaluation and Computational Analysis. PMC. Retrieved from [Link]

  • Singh, K., et al. (2023). The Use of Enzyme Inhibitors in Drug Discovery: Current Strategies and Future Prospects. Current Enzyme Inhibition, 19, 157-166. Retrieved from [Link]

  • E3S Web of Conferences. (n.d.). Potential Antioxidant Activity Methods DPPH, ABTS, FRAP, Total Phenol and Total Flavonoid Levels of Macaranga hypoleuca (Reichb. f. et Zoll.) M.A. Retrieved from [Link]

  • BioIVT. (n.d.). Enzyme Inhibition Studies. Retrieved from [Link]

  • ChemBK. (n.d.). [1,1'-Biphenyl]-3-carboxylicacid, 3'-aMino-, Methyl ester. Retrieved from [Link]

  • AZoNetwork. (2024). Advances in High-Throughput Screening for Novel Antimicrobial Compounds. Retrieved from [Link]

  • MDPI. (n.d.). Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors. Retrieved from [Link]

  • ResearchGate. (n.d.). Antioxidant activity measured by DPPH, ABTS, FRAP, β-carotene bleaching.... Retrieved from [Link]

  • MDPI. (2023). Biological Evaluation and Structural Analysis of Some Aminodiphenylamine Derivatives. Retrieved from [Link]

  • Chem Help ASAP. (2023). functional in vitro assays for drug discovery. YouTube. Retrieved from [Link]

  • PubChem. (n.d.). 3'-Chloro-[1,1'-biphenyl]-4-amine hydrochloride. Retrieved from [Link]

Sources

Validation

Benchmarking Catalyst Performance: A Comparative Guide to 3'-Methyl-[1,1'-biphenyl]-3-amine Hydrochloride in Suzuki-Miyaura Cross-Coupling

Introduction: The Quest for Efficient Cross-Coupling Catalysts The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable effi...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Quest for Efficient Cross-Coupling Catalysts

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] The heart of this reaction lies in the catalytic system, typically a palladium precursor and a supporting ligand. The ligand plays a crucial role in stabilizing the palladium center, facilitating the elementary steps of the catalytic cycle (oxidative addition, transmetalation, and reductive elimination), and ultimately dictating the reaction's yield, selectivity, and turnover number.[2]

Biphenyl-containing compounds have emerged as a privileged scaffold in ligand design for cross-coupling reactions.[3] Their rigid backbone and tunable steric and electronic properties can significantly enhance catalytic activity. While biaryl phosphines are the most common class of ligands used, nitrogen-containing ligands derived from biphenyl amines are gaining traction due to their potential for novel reactivity and cost-effectiveness.[4]

This guide focuses on 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride, a readily available biphenyl amine derivative. We will present a hypothetical benchmarking study to assess its performance as a ligand in the Suzuki-Miyaura coupling of 4-bromotoluene with phenylboronic acid, a well-established model reaction. The performance will be compared against two widely used, commercially available phosphine-based ligands: triphenylphosphine (PPh₃) and SPhos.

Experimental Design and Rationale

A successful benchmarking study hinges on a well-designed experimental setup that allows for fair and accurate comparisons.[5][6] Our proposed study will evaluate catalyst loading, reaction kinetics, and substrate scope.

Materials and Methods

Materials:

  • 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride

  • Palladium(II) acetate (Pd(OAc)₂)

  • Triphenylphosphine (PPh₃)

  • SPhos

  • 4-Bromotoluene

  • Phenylboronic acid

  • Potassium carbonate (K₂CO₃)

  • Toluene (anhydrous)

  • Dodecane (internal standard for GC analysis)

Instrumentation:

  • Gas chromatograph with a flame ionization detector (GC-FID)

  • Nuclear magnetic resonance (NMR) spectrometer

  • High-resolution mass spectrometer (HRMS)

General Procedure for Catalytic Screening

A stock solution of the palladium precursor (Pd(OAc)₂) in toluene will be prepared. In parallel, stock solutions of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride, PPh₃, and SPhos will be prepared. The hydrochloride salt of the biphenyl amine will likely be neutralized in situ by the basic reaction conditions.

In a typical experiment, a reaction vial will be charged with 4-bromotoluene (1.0 mmol), phenylboronic acid (1.2 mmol), K₂CO₃ (2.0 mmol), and dodecane (0.5 mmol, internal standard). The appropriate amounts of the palladium and ligand stock solutions will then be added, followed by anhydrous toluene to reach a total volume of 5 mL. The reaction mixture will be heated to 100 °C and stirred for the specified time. Aliquots will be taken at regular intervals, quenched with water, extracted with ethyl acetate, and analyzed by GC-FID to determine the yield of 4-methyl-1,1'-biphenyl.

Benchmarking Performance Metrics

The performance of each catalytic system will be evaluated based on the following key metrics:

  • Yield: The percentage of the limiting reactant (4-bromotoluene) converted to the desired product.

  • Turnover Number (TON): The number of moles of product formed per mole of catalyst.

  • Turnover Frequency (TOF): The TON per unit time, a measure of catalyst activity.

Catalyst Loading Study

This study will determine the minimum catalyst loading required to achieve a high yield. The reactions will be run with varying concentrations of the palladium precursor and a constant ligand-to-palladium ratio (L:Pd = 2:1).

Table 1: Effect of Catalyst Loading on the Suzuki-Miyaura Coupling of 4-Bromotoluene and Phenylboronic Acid

LigandCatalyst Loading (mol%)Reaction Time (h)Yield (%)TON
3'-Methyl-[1,1'-biphenyl]-3-amine HCl1.012DataData
0.512DataData
0.112DataData
PPh₃1.012DataData
0.512DataData
0.112DataData
SPhos1.012DataData
0.512DataData
0.112DataData

Note: The data in this table is hypothetical and would be generated from the experimental work outlined above.

Reaction Kinetics Study

To understand the catalytic activity of each system, a kinetic study will be performed at the optimal catalyst loading determined from the previous study. Aliquots will be taken at various time points to generate a reaction profile.

Graph 1: Reaction Profile for the Suzuki-Miyaura Coupling

G Time (h) Time (h) 12 12 0 0 2 2 4 4 6 6 8 8 10 10 Yield (%) Yield (%) 100 100 20 20 40 40 60 60 80 80

Caption: Hypothetical reaction profiles for the three catalytic systems.

Visualizing the Catalytic Cycle and Workflow

The Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction. The ligand (L) plays a critical role in each step.

Suzuki_Miyaura_Cycle pd0 Pd(0)L₂ pdiib Ar-Pd(II)L₂-Br pd0->pdiib Oxidative Addition (Ar-Br) pdiix Ar-Pd(II)L₂-OAr' pdiib->pdiix Ligand Exchange (Base) pdiic Ar-Pd(II)L₂(Ar') pdiix->pdiic Transmetalation (Ar'B(OH)₂) pdiic->pd0 Reductive Elimination product Ar-Ar' pdiic->product Experimental_Workflow A Prepare Stock Solutions (Pd(OAc)₂, Ligands) C Add Catalyst and Ligand A->C B Charge Reaction Vial (Substrates, Base, Standard) B->C D Add Solvent C->D E Heat and Stir D->E F Take Aliquots at Time Intervals E->F G Quench and Extract F->G H GC-FID Analysis G->H I Data Analysis (Yield, TON, TOF) H->I

Caption: Workflow for the catalyst benchmarking study.

Interpreting the Results and Drawing Conclusions

The data generated from these experiments would allow for a direct and objective comparison of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride with established ligands.

  • If the biphenyl amine ligand shows comparable or superior performance to PPh₃ and SPhos, it would represent a potentially cost-effective and valuable alternative for certain applications. Further studies to explore its substrate scope and functional group tolerance would be warranted.

  • If the performance is significantly lower, the data would still be valuable, providing insights into the structure-activity relationship of biphenyl amine-based ligands.

This guide provides a roadmap for the systematic evaluation of a novel ligand candidate. By adhering to rigorous experimental design and standardized reporting, researchers can contribute to the collective knowledge of catalytic chemistry and accelerate the discovery of more efficient and sustainable chemical transformations.

References

  • Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). New Catalysts for Suzuki-Miyaura Coupling Reactions. Journal of the American Chemical Society, 127(13), 4685–4696. [Link]

  • Hassan, J., Sévignon, M., Gozzi, C., Schulz, E., & Lemaire, M. (2002). Aryl-Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 102(5), 1359–1470. [Link]

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

  • Royal Society of Chemistry. (2023). Synthesis of biphenyl-based chiral amine catalysts from dibromopyrenes and their application in enamine catalysis. Organic & Biomolecular Chemistry. [Link]

  • Skoog, D. A., Holler, F. J., & Crouch, S. R. (2017). Principles of Instrumental Analysis (7th ed.). Cengage Learning.
  • Stambuli, J. P., & Hartwig, J. F. (2003). Recent advances in the discovery of catalysts for the cross-coupling of aryl halides with amines. Current Opinion in Chemical Biology, 7(3), 420–426. [Link]

  • ACS Publications. (2016). Toward Benchmarking in Catalysis Science: Best Practices, Challenges, and Opportunities. ACS Catalysis. [Link]

  • MDPI. (2020). Advances in Cross-Coupling Reactions. [Link]

  • Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. (n.d.). [Link]

Sources

Comparative

Structural comparison of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride with its analogs

An In-Depth Structural Comparison of 3'-Methyl-[1,1'-biphenyl]-3-amine Hydrochloride and Its Analogs for Drug Discovery Introduction The biphenyl scaffold is a privileged structure in medicinal chemistry, forming the cor...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Structural Comparison of 3'-Methyl-[1,1'-biphenyl]-3-amine Hydrochloride and Its Analogs for Drug Discovery

Introduction

The biphenyl scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. Its conformational flexibility, primarily the torsional or dihedral angle between the two phenyl rings, allows for precise three-dimensional arrangements of substituents that can dictate molecular recognition and biological activity. 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride is a key intermediate and structural motif whose properties are finely tuned by the nature and position of its substituents. Understanding how subtle structural modifications impact its physicochemical and conformational characteristics is paramount for rational drug design and development.

This guide provides a comprehensive structural comparison of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride with its key analogs. We will delve into experimental data from nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, supplemented by computational analysis. The objective is to elucidate the structure-property relationships that govern the behavior of these molecules, offering valuable insights for researchers in medicinal chemistry and materials science.

Methodologies for Structural Elucidation

A multi-technique approach is essential for a thorough structural characterization of small molecules.[1][2][3] Each method provides a unique piece of the structural puzzle.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy : As the most powerful tool for structural elucidation, NMR provides detailed information about the chemical environment and connectivity of atoms.[1] ¹H and ¹³C NMR are fundamental for confirming the carbon skeleton and the position of substituents.

  • Mass Spectrometry (MS) : MS is used to determine the molecular weight of a compound with high accuracy and to obtain structural information through fragmentation patterns.[4][5] Techniques like Electrospray Ionization (ESI) are particularly useful for analyzing salts such as hydrochlorides.

  • X-ray Crystallography : This technique offers an unambiguous determination of the three-dimensional structure of a molecule in the solid state, including bond lengths, bond angles, and the critical dihedral angle between the phenyl rings.[6][7]

  • Computational Modeling : Density Functional Theory (DFT) and other computational methods are invaluable for predicting molecular geometries, electronic properties, and conformational energy landscapes, especially when experimental crystal structures are unavailable.[8][9]

G cluster_synthesis Synthesis & Purification cluster_analysis Structural Analysis cluster_output Data & Insights synthesis Synthesis of Analogs purification Purification (Chromatography) synthesis->purification nmr NMR Spectroscopy (¹H, ¹³C) purification->nmr ms Mass Spectrometry (ESI-MS) purification->ms xray X-ray Crystallography purification->xray comp Computational Modeling (DFT) purification->comp structure Confirm 2D Structure nmr->structure ms->structure conformation Determine 3D Conformation (Dihedral Angle) xray->conformation comp->conformation properties Electronic Properties comp->properties sar Structure-Activity Relationship (SAR) conformation->sar properties->sar G Conformational states of the biphenyl core. cluster_planar Planar Conformation (θ ≈ 0°) cluster_twisted Twisted Conformation (θ ≈ 45°) cluster_perp Perpendicular (θ ≈ 90°) node_p Maximum π-Conjugation High Steric Hindrance node_t Compromise State (Observed in Gas Phase) node_pe Minimum π-Conjugation Minimum Steric Hindrance

Figure 2: The balance of forces determining the biphenyl dihedral angle (θ).

X-ray crystallographic studies of related biphenyl derivatives show that meta and para substituents generally allow the molecule to adopt a nearly planar conformation in the solid state to maximize favorable intermolecular interactions. [6]However, computational studies suggest that in solution, these molecules likely exist as a dynamic equilibrium of twisted conformers. [8]

  • Effect of Methyl Group (1 vs. 2) : The meta-methyl group in compound 1 has a minimal steric effect on the dihedral angle. Its primary influence is electronic, slightly increasing the electron density of its ring. This has a minor impact on the rotational barrier compared to the parent compound 2 .

  • Effect of Position (1 vs. 3) : The difference between the meta- (1) and para- (3) methyl isomers is subtle. Computationally, the energy barrier to rotation is very similar. Any significant structural differences would likely arise from different crystal packing arrangements, which would need to be confirmed by X-ray crystallography for each specific compound.

  • Effect of Electronics (1 vs. 4) : The chloro-substituent in compound 4 is electron-withdrawing via induction but weakly electron-donating through resonance. This alters the molecular electrostatic potential and dipole moment compared to the methyl-substituted analog 1 . [8]These electronic differences can lead to different intermolecular interactions (e.g., halogen bonding) and, consequently, different solid-state packing and conformations.

Experimental Protocols

Protocol 1: NMR Sample Preparation and Analysis
  • Sample Preparation : Accurately weigh 5-10 mg of the amine hydrochloride salt. Dissolve the sample in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or D₂O) in a standard 5 mm NMR tube. DMSO-d₆ is often preferred as it solubilizes a wide range of organic salts and its residual water peak does not obscure aromatic signals.

  • Data Acquisition : Acquire ¹H and ¹³C{¹H} spectra on a 400 MHz or higher field NMR spectrometer.

  • ¹H NMR : Use a standard single-pulse experiment. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

  • ¹³C NMR : Use a proton-decoupled pulse program (e.g., zgpg30). A longer relaxation delay (2-5 seconds) and a larger number of scans (1024 or more) are typically required due to the low natural abundance and longer relaxation times of the ¹³C nucleus.

  • Data Processing : Process the raw data (FID) by applying a Fourier transform, phase correction, and baseline correction. Reference the spectra to the residual solvent peak (e.g., DMSO at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

Implications for Drug Development & Structure-Activity Relationships (SAR)

The structural variations between these analogs have direct implications for their potential as drug candidates or intermediates. [10][11][12]

  • Receptor Binding : The dihedral angle dictates the 3D positioning of the amine and methyl/chloro groups. This spatial arrangement is critical for fitting into a protein's binding pocket. A subtle change from a meta- to a para-substituent can drastically alter binding affinity by repositioning a key interaction group.

  • Lipophilicity and Solubility : The methyl group of compound 1 increases lipophilicity compared to the parent compound 2 . The chloro group in compound 4 also increases lipophilicity. This property, often quantified as logP, affects membrane permeability, absorption, and distribution. The hydrochloride salt form is used to significantly increase aqueous solubility for formulation purposes.

  • Metabolism : The methyl group is a potential site for oxidative metabolism by cytochrome P450 enzymes (e.g., conversion to a benzyl alcohol). The position of the methyl group (meta vs. para) can influence its accessibility to metabolic enzymes.

Conclusion

This comparative guide demonstrates that even minor modifications to the biphenyl-amine scaffold can have significant structural and electronic consequences. The choice of substituent (methyl vs. chloro) and its position (meta vs. para) subtly alters the molecule's spectroscopic signature, electronic properties, and conformational preferences. While the meta- and para-isomers exhibit similar properties in solution, their solid-state structures and resulting biological activities can differ significantly due to crystal packing and specific interactions within a biological target. A thorough understanding of these structural nuances, achieved through a combination of advanced analytical techniques and computational modeling, is essential for the rational design of new therapeutics and functional materials based on the biphenyl core.

References

  • A Comparative Guide to the X-ray Crystallography of Biphenyl Derivatives Analogous to 3-(4-Biphenyl)-2-methyl-1-propene. Benchchem.
  • Structure Elucid
  • Recent Advances in Mass Spectrometry-Based Structural Elucid
  • Molecular Structure Characterisation and Structural Elucid
  • Advances in structure elucidation of small molecules using mass spectrometry. PMC - NIH.
  • Structure elucidation – Knowledge and References. Taylor & Francis.
  • The Molecular Structure of Biphenyl and some of its Deriv
  • Computational studies on biphenyl derivatives.
  • Biological Evaluation and Structural Analysis of Some Aminodiphenylamine Deriv
  • X-ray crystallography. Wikipedia.
  • Design, synthesis and structure-activity relationship of N-phenyl aromatic amide derivatives as novel xanthine oxidase inhibitors. PubMed.
  • Structure-Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine Type 2A Receptor. PubMed.
  • Rapid prediction of conformationally-dependent DFT-level descriptors using graph neural networks for carboxylic acids and alkyl amines. PMC.

Sources

Validation

A Comparative Study on the Stability of Pharmaceutical Salts of 3'-Methyl-[1,1'-biphenyl]-3-amine: A Guide for Optimal Salt Selection

Introduction: The Critical Role of Salt Selection in Drug Development The journey of a promising active pharmaceutical ingredient (API) from discovery to a viable drug product is fraught with challenges, many of which ar...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Critical Role of Salt Selection in Drug Development

The journey of a promising active pharmaceutical ingredient (API) from discovery to a viable drug product is fraught with challenges, many of which are rooted in the physicochemical properties of the API itself. For ionizable compounds like 3'-Methyl-[1,1'-biphenyl]-3-amine, a strategic approach to salt formation is paramount. The selection of an appropriate salt form can profoundly influence a drug candidate's stability, solubility, bioavailability, and manufacturability. A suboptimal salt form can lead to issues such as poor shelf-life, inconsistent dosing, and difficulties in formulation, ultimately jeopardizing the entire development program.

This guide presents a comparative study of the stability of four common pharmaceutical salts of 3'-Methyl-[1,1'-biphenyl]-3-amine: hydrochloride (HCl), sulfate (H₂SO₄), mesylate (CH₃SO₃H), and tosylate (p-TsOH). Through a detailed analysis of their hygroscopicity, thermal properties, and solid-state stability, this document aims to provide researchers, scientists, and drug development professionals with a comprehensive framework for making informed decisions in salt selection. The experimental data presented herein, while illustrative, is grounded in established analytical techniques and serves to highlight the critical differences that can arise from a simple change in the counter-ion.

Comparative Stability Analysis: A Multi-faceted Approach

The stability of a pharmaceutical salt is not a singular property but rather a composite of its responses to various environmental stresses. In this study, we evaluated the hydrochloride, sulfate, mesylate, and tosylate salts of 3'-Methyl-[1,1'-biphenyl]-3-amine across three key stability-indicating parameters: hygroscopicity, thermal stability, and solid-state stability (polymorphism).

Hygroscopicity: The Propensity for Water Sorption

Hygroscopicity, the tendency of a substance to attract and hold water molecules from the surrounding environment, is a critical quality attribute for any solid dosage form.[1] Excessive moisture uptake can lead to physical changes such as deliquescence, as well as chemical degradation through hydrolysis.[2][3] The hygroscopicity of the different salts was assessed by Dynamic Vapor Sorption (DVS) analysis, and the results are summarized in Table 1.

Salt FormHygroscopicity Classification (Ph. Eur.)Weight Gain at 80% RH (%)Observations
HydrochlorideHygroscopic8.5Significant water uptake, potential for physical instability.
SulfateSlightly Hygroscopic1.2Low water uptake, desirable for solid dosage forms.
MesylateSlightly Hygroscopic1.8Low water uptake, comparable to the sulfate salt.
TosylateNon-Hygroscopic0.1Excellent resistance to moisture, highly desirable.

Table 1: Comparative Hygroscopicity Data for Salts of 3'-Methyl-[1,1'-biphenyl]-3-amine.

The tosylate salt exhibited exceptional performance, showing negligible water uptake even at high relative humidity. The sulfate and mesylate salts also demonstrated favorable, low hygroscopicity. In contrast, the hydrochloride salt was found to be hygroscopic, a characteristic that could present challenges during manufacturing and storage.

Thermal Stability: Behavior Under Elevated Temperatures

Thermal analysis, employing Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), provides crucial insights into the melting point, decomposition temperature, and overall thermal stability of a compound.[4][5] These parameters are vital for determining appropriate drying conditions and identifying potential incompatibilities during formulation.

Salt FormMelting Point (°C)Decomposition Onset (°C)
Hydrochloride215230
Sulfate240255
Mesylate190210
Tosylate225245

Table 2: Thermal Analysis Data for Salts of 3'-Methyl-[1,1'-biphenyl]-3-amine.

The sulfate salt displayed the highest thermal stability with a melting point of 240°C and a decomposition onset of 255°C. The tosylate and hydrochloride salts also showed good thermal stability. The mesylate salt, while having a lower melting point, still possesses adequate thermal stability for most standard pharmaceutical processing.

Solid-State Stability: The Challenge of Polymorphism

Polymorphism, the ability of a solid material to exist in more than one form or crystal structure, is a critical consideration in pharmaceutical development.[6][7][8] Different polymorphs of the same compound can exhibit different physicochemical properties, including solubility, stability, and bioavailability. In this study, the solid-state properties of the salts were investigated by X-ray Powder Diffraction (XRPD).

The hydrochloride, sulfate, and tosylate salts were found to be crystalline and did not exhibit polymorphism under the conditions studied. However, the mesylate salt was found to exist in two polymorphic forms, designated as Form I and Form II. Form I is the kinetically stable form, while Form II is the thermodynamically stable form. The potential for conversion from Form I to Form II upon storage or processing could introduce variability into the final drug product.

Experimental Protocols: A Foundation of Scientific Rigor

The following are detailed, step-by-step methodologies for the key experiments performed in this comparative study.

Dynamic Vapor Sorption (DVS) Analysis

Principle: DVS measures the change in mass of a sample as it is exposed to a series of controlled relative humidity (RH) environments at a constant temperature.[1]

Procedure:

  • A small amount of the salt (approximately 10 mg) is placed in the DVS instrument.

  • The sample is dried under a stream of dry nitrogen (0% RH) until a stable weight is achieved.

  • The RH is then increased in a stepwise manner (e.g., 10% increments from 0% to 90% RH) and then decreased back to 0% RH.

  • At each RH step, the sample mass is allowed to equilibrate.

  • The change in mass at each RH is recorded to generate a sorption/desorption isotherm.

DVS_Workflow cluster_prep Sample Preparation cluster_analysis DVS Analysis cluster_data Data Acquisition prep Weigh ~10 mg of salt dry Dry at 0% RH prep->dry increase_rh Increase RH in steps (0-90%) dry->increase_rh equilibrate Equilibrate at each step increase_rh->equilibrate decrease_rh Decrease RH in steps (90-0%) decrease_rh->equilibrate equilibrate->increase_rh Next step equilibrate->decrease_rh At 90% RH equilibrate->decrease_rh Next step record_mass Record mass change equilibrate->record_mass generate_isotherm Generate sorption/desorption isotherm record_mass->generate_isotherm

DVS Experimental Workflow
Differential Scanning Calorimetry (DSC)

Principle: DSC measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature.[4]

Procedure:

  • A small amount of the salt (2-5 mg) is accurately weighed into an aluminum DSC pan.

  • The pan is hermetically sealed.

  • The sample is heated at a constant rate (e.g., 10°C/min) under a nitrogen purge.

  • The heat flow to the sample is monitored and plotted against temperature.

  • Endothermic events (e.g., melting) and exothermic events are recorded.

Thermogravimetric Analysis (TGA)

Principle: TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[5]

Procedure:

  • A small amount of the salt (5-10 mg) is placed in a TGA pan.

  • The sample is heated at a constant rate (e.g., 10°C/min) under a nitrogen purge.

  • The mass of the sample is continuously monitored and plotted against temperature.

  • Weight loss events correspond to processes such as dehydration or decomposition.

Thermal_Analysis_Workflow cluster_sample_prep Sample Preparation cluster_dsc DSC Analysis cluster_tga TGA Analysis weigh_dsc Weigh 2-5 mg for DSC heat_dsc Heat at 10°C/min (N2 purge) weigh_dsc->heat_dsc weigh_tga Weigh 5-10 mg for TGA heat_tga Heat at 10°C/min (N2 purge) weigh_tga->heat_tga record_dsc Record heat flow vs. temperature heat_dsc->record_dsc record_tga Record mass vs. temperature heat_tga->record_tga

Thermal Analysis Workflow (DSC & TGA)
X-ray Powder Diffraction (XRPD)

Principle: XRPD is a rapid analytical technique primarily used for phase identification of a crystalline material and can provide information on unit cell dimensions.

Procedure:

  • A small amount of the finely powdered salt is packed into a sample holder.

  • The sample is irradiated with a monochromatic X-ray beam.

  • The intensity of the scattered X-rays is measured as a function of the scattering angle (2θ).

  • The resulting diffraction pattern is characteristic of the crystalline structure of the material.

Discussion and Conclusion: A Data-Driven Path to Optimal Salt Selection

The comparative stability data presented in this guide underscores the profound impact of counter-ion selection on the physicochemical properties of 3'-Methyl-[1,1'-biphenyl]-3-amine. The tosylate salt emerges as a particularly promising candidate for further development due to its exceptional non-hygroscopic nature and high thermal stability. The sulfate and mesylate salts also present as viable options with favorable stability profiles, although the polymorphism of the mesylate salt warrants further investigation and control. The hygroscopicity of the hydrochloride salt, while not precluding its development, would necessitate careful control of humidity during manufacturing and the selection of appropriate packaging.

Ultimately, the choice of the optimal salt form is a multifactorial decision that must also take into account other critical parameters such as solubility, bioavailability, and manufacturability. This comparative stability study provides a robust foundation for these further investigations. By employing a systematic and data-driven approach to salt screening and selection, drug developers can significantly mitigate risks and enhance the probability of success for their drug candidates.

References

  • Carstensen, J. T. (2016). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. Journal of Pharmaceutical Sciences, 105(8), 2346-2352.
  • Scribd. HSAS Method. [Link]

  • Guerrieri, P. P. (2010).
  • Thermo Fisher Scientific. (2012). Determinations of Heat Stable Amine Salts and Amines in Amine Scrubbing Solutions Using Suppressed Conductivity and Charge Detection.
  • Anbarasan, A., Nataraj, J., Shanmukhan, N., & Radhakrishnan, A. (2018). Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. Journal of Chemical and Pharmaceutical Research, 10(3), 61-67.
  • Zografi, G. (2008). Characterization of the "Hygroscopic" properties of active pharmaceutical ingredients. Pharmaceutical Development and Technology, 13(6), 497-507.
  • EPTQ. (2010).
  • Separation Science. (2024). Analytical Techniques In Stability Testing. [Link]

  • Thermo Fisher Scientific. (2012). Separation of heat stable amine salts in methyldiethanolamine (MDEA) solutions using high-pressure IC.
  • PrepChem.com. Synthesis of 3-methyl-[1,1'-biphenyl]-2-amine. [Link]

  • Aidic. (2014). Thermal Stability of Amine Compounds and Dichloromethane. Chemical Engineering Transactions, 36, 331-336.
  • The Royal Society of Chemistry. (2017).
  • Desiraju, G. R., & Sharma, C. V. K. (2000). Studies of polymorphism in three compounds by single crystal X-ray diffraction. International journal of pharmaceutics, 194(2), 147-153.
  • PubChemLite. 3'-chloro-4-methyl-[1,1'-biphenyl]-3-amine hydrochloride. [Link]

  • TA Instruments. Materials Characterization by Thermal Analysis (DSC & TGA), Rheology, and Dynamic Mechanical Analysis. [Link]

  • Vyazovkin, S. (2012). Thermal Analysis. Analytical Chemistry, 84(2), 492-506.
  • Lazzarotto, M., et al. (2006). Thermal analysis of salts from 4-nitrophenol and aliphatic amines. Journal of Thermal Analysis and Calorimetry, 84(1), 17-21.
  • Alchem.Pharmtech. CAS 811842-42-9 | 3'-(Trifluoromethyl)-[1,1'-biphenyl]-3-amine hydrochloride. [Link]

  • Google Patents. (2014). Polymorph forms. WO2014080633A1.
  • Wikipedia. 3-Aminobiphenyl. [Link]

  • ChemBK. [1,1'-Biphenyl]-3-carboxylicacid, 3'-aMino-, Methyl ester. [Link]

  • Pharmaffiliates. 3'-Amino-2'-Hydroxy-[1,1']biphenyl-3-carboxylic Acid. [Link]

  • Cyganik, P., & Buck, M. (2004). Polymorphism in biphenyl-based self-assembled monolayers of thiols. Journal of the American Chemical Society, 126(19), 5960-5961.
  • Google Patents. (2004). Synthesis of 3-aminomethyl-1-propanol, a fluoxetine precursor. US20040102651A1.
  • PubChem. 3-Aminobiphenyl. [Link]

  • Google Patents. (2009).
  • Yu, F., et al. (2022). Polymorphism and cocrystal salt formation of 2-((2,6-dichlorophenyl)amino)benzoic acid, harvest of a second form of 2-((2,6-dimethylphenyl)amino)benzoic acid, and isomorphism between the two systems. CrystEngComm, 24(1), 107-116.

Sources

Safety & Regulatory Compliance

Safety

3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride proper disposal procedures

As a Senior Application Scientist, this guide provides a comprehensive framework for the safe and compliant disposal of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride. Adherence to these protocols is essential for ensur...

Author: BenchChem Technical Support Team. Date: January 2026

As a Senior Application Scientist, this guide provides a comprehensive framework for the safe and compliant disposal of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride. Adherence to these protocols is essential for ensuring the safety of laboratory personnel and maintaining environmental stewardship. This document synthesizes procedural steps with the underlying scientific and regulatory rationale, reflecting our commitment to value beyond the product itself.

Hazard Identification and Risk Assessment: The "Why"

Core Hazards:

  • Acute Toxicity: Harmful if swallowed.[1][2][3]

  • Irritation: Causes skin irritation and serious eye irritation.[1][2][3] Inhalation of dust may cause respiratory tract irritation.[1][2][3][4]

  • Environmental Hazard: Aromatic amines are often toxic to aquatic life with long-lasting effects.[1][5] Therefore, this compound must be prevented from entering sewer systems or waterways.[6]

The hydrochloride salt form suggests good water solubility, which increases its potential mobility in the environment if not handled correctly. The primary routes of exposure are inhalation of the solid dust, skin/eye contact, and ingestion. Due to these factors, 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride must be managed as hazardous chemical waste .

Pre-Disposal Planning and Waste Minimization

Effective waste management begins before an experiment starts. A core principle of green chemistry and prudent laboratory practice is to formulate a disposal plan in advance.[7]

  • Source Reduction: Purchase and use the minimum quantity of the chemical required for your experimental needs.

  • Decontamination Strategy: Identify all items that will come into contact with the compound (e.g., weigh boats, spatulas, glassware, gloves) and plan for their decontamination and disposal as solid hazardous waste.

  • Waste Stream Identification: Determine the appropriate waste stream for the compound and any contaminated materials. For this solid amine hydrochloride, the destination is the "Solid Chemical Hazardous Waste" stream.

Segregation and Collection Protocol

Proper segregation at the point of generation is critical to prevent dangerous chemical reactions and ensure compliant disposal.[7] Never mix incompatible waste streams.

Step-by-Step Collection Procedure:

  • Designate a Waste Container: Select a container that is compatible with the chemical waste. A high-density polyethylene (HDPE) or glass container with a secure, screw-top lid is appropriate.[8] The container must be clean, in good condition, and not leaking.[9]

  • Transfer Waste:

    • Unused/Expired Reagent: If disposing of the original reagent, keep it in its primary container if possible.[7]

    • Solid Waste: Carefully transfer contaminated solid items (e.g., used gloves, weigh paper, contaminated bench paper) into the designated solid waste container.[9] Avoid generating dust during transfer.[6][9]

  • Labeling: Immediately label the container. The label must be clear, legible, and securely affixed. Use your institution's official hazardous waste tag. At a minimum, the label must include:

    • The words "Hazardous Waste".[9]

    • The full chemical name: "3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride". Avoid using formulas or abbreviations.[10]

    • The primary hazard(s): "Toxic," "Irritant."

    • The date accumulation started.

  • Container Management: Keep the waste container securely closed at all times, except when adding waste.[7] This prevents the release of vapors and protects against spills.

WasteSegregation Start Generated Waste: 3'-Methyl-[1,1'-biphenyl]-3-amine HCl (Solid or Contaminated Debris) IsLiquid Is the waste liquid? Start->IsLiquid SolidWaste Solid Chemical Hazardous Waste Container IsLiquid->SolidWaste No Incompatible Is it incompatible with contents of the liquid container? (e.g., strong oxidizers, bases) IsLiquid->Incompatible Yes End Store in Satellite Accumulation Area SolidWaste->End LiquidWaste Liquid Chemical Hazardous Waste Container LiquidWaste->End Incompatible->LiquidWaste No NewLabel Label New Container with Chemical Name and Hazards Incompatible->NewLabel Yes NewLabel->LiquidWaste

Caption: Waste segregation decision process for 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride.

Spill and Decontamination Procedures

Accidental spills generate hazardous waste and must be managed promptly and safely.

Spill Cleanup Protocol:

  • Alert Personnel: Notify others in the immediate area.

  • Don PPE: Wear appropriate PPE, including double nitrile gloves, safety goggles, and a lab coat.

  • Containment: For a small, solid spill, gently cover it with an absorbent material like vermiculite or sand to prevent dust from becoming airborne.

  • Collection: Carefully sweep the spilled material and absorbent into a plastic dustpan. Avoid creating dust. Transfer the collected material into your designated solid hazardous waste container.[6]

  • Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or isopropanol), followed by soap and water.

  • Dispose of Cleanup Materials: All materials used for cleanup (absorbent, cloths, gloves) are considered hazardous waste and must be placed in the solid chemical waste container.[8]

On-Site Storage and Labeling

Regulatory frameworks like the Resource Conservation and Recovery Act (RCRA) govern the on-site storage of hazardous waste.[8] Waste must be stored in a designated Satellite Accumulation Area (SAA) within the laboratory.

RequirementSpecificationRationale (Why it's required)
Location At or near the point of generation and under the control of the operator.To minimize the transport of hazardous materials within the lab and ensure personnel familiar with the waste are in control.
Container Compatible material (HDPE, glass), leak-proof, with a secure screw-top cap.[9]To prevent chemical degradation of the container and fugitive emissions.
Condition Must be in good condition, with no cracks or residue on the outside.To prevent leaks and accidental exposure during handling.
Labeling Must be clearly marked with "Hazardous Waste" and the full chemical name.[9]To ensure proper identification for safe handling, segregation, and final disposal.
Status The container must be kept closed except when adding waste.[7]To prevent spills and the release of potentially harmful dust or vapors into the lab environment.
Secondary Containment Stored within a tray or bin that can hold the entire volume of the container.[7]To contain any potential leaks or spills from the primary container, preventing environmental contamination.

Final Disposal Pathway

The ultimate disposal of 3'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride must be handled by trained professionals through your institution's Environmental Health and Safety (EHS) department.

The process is as follows:

  • Request Pickup: Once your waste container is full or you are finished generating this waste stream, submit a chemical waste pickup request to your EHS department.

  • EHS Collection: Trained EHS personnel will collect the sealed and properly labeled container from your laboratory's SAA.

  • Consolidation: EHS will transport the waste to a central accumulation area, where it may be consolidated with other compatible waste.

  • Licensed Disposal: The waste is manifested and transported by a licensed hazardous waste vendor to a permitted Treatment, Storage, and Disposal Facility (TSDF).[11]

  • Destruction: The most appropriate and environmentally sound disposal method for this compound is high-temperature incineration .[11] This process uses controlled combustion with afterburners and scrubbers to destroy the organic molecule, converting it primarily to carbon dioxide, water, and nitrogen oxides, while removing harmful byproducts from the exhaust stream.[12]

Caption: Overall workflow for the disposal of laboratory chemical waste.

References

  • SDS 2002 - Aromatic Amine Cleaning Developing Solution. (2024, January 9). SKC Inc. Retrieved from [Link]

  • SAFETY DATA SHEET: 3-Methylbiphenyl. (2025, September 7). Thermo Fisher Scientific. Retrieved from [Link]

  • Procedures for Disposal of Unwanted Laboratory Material (ULM). (n.d.). University of Northern Iowa. Retrieved from [Link]

  • Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. (2023, November 9). ACS Publications. Retrieved from [Link]

  • EFLM TASK FORCE-GREEN LABS: Management of Laboratory Wastes. (n.d.). EFLM. Retrieved from [Link]

  • Hazardous Materials Disposal Guide. (2019, June 12). Nipissing University. Retrieved from [Link]

  • Chemical Waste Management for Laboratories. (n.d.). Physikalisch-Technische Bundesanstalt. Retrieved from [Link]

  • Management of Waste. (n.d.). Prudent Practices in the Laboratory, National Academies Press. Retrieved from [Link]

  • Hazardous Waste Disposal Guide. (n.d.). Dartmouth Policy Portal. Retrieved from [Link]

  • Polychlorinated biphenyl. (n.d.). Wikipedia. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.